Nitromethane

• CAS: 75-52-5

Core Science & Biosynthesis

Nitromethane: A Comprehensive Technical Guide for Researchers

For immediate release

This in-depth technical guide provides a comprehensive overview of the chemical and physical properties of nitromethane (CH₃NO₂), tailored for researchers, scientists, and professionals in drug development. This document summarizes key quantitative data, outlines detailed experimental protocols, and presents a logical workflow for the safe handling and use of this versatile chemical.

Core Chemical and Physical Properties

Nitromethane is the simplest organic nitro compound, presenting as a colorless, oily liquid with a characteristically strong, disagreeable odor.[1][2] It is a highly polar, aprotic solvent with a boiling point of 101.2 °C and a melting point of -29 °C.[1][2][3][4][5][6] Its high polarity makes it a useful solvent for a variety of industrial applications, including as a reaction medium, in extractions, and as a cleaning solvent.[3] Nitromethane is also a key intermediate in organic synthesis, particularly in the manufacturing of pesticides, explosives, fibers, and coatings.[3]

Physical and Chemical Identifiers

Identifier	Value
IUPAC Name	nitromethane
CAS Number	75-52-5
Molecular Formula	CH₃NO₂
Molecular Weight	61.04 g/mol [1][7][8]
InChI	InChI=1S/CH3NO2/c1-2(3)4/h1H3[1]
InChIKey	LYGJENNIWJXYER-UHFFFAOYSA-N[1]
SMILES	C--INVALID-LINK--[O-][1]

Physical Properties

Property	Value
Appearance	Colorless, oily liquid[1][2][7]
Odor	Strong, disagreeable[1][2]
Boiling Point	101.2 °C (at 760 mmHg)[2][4][5][6][7]
Melting Point	-29 °C[2][4][5][6][7][8]
Density	1.1371 g/cm³ (at 20 °C)[8]
Vapor Pressure	27.8 mmHg (at 20 °C)[3][7]
Vapor Density	2.11 (relative to air)[5][6][7]
Flash Point	95 °F (35 °C)[1][2][7]
Autoignition Temperature	785 °F (418 °C)[7]
Refractive Index	1.382 (at 20°C, nD)[2][4][5][6]

Solubility Data

Solvent	Solubility
Water	approx. 10 g/100 mL[3]
Diethyl Ether	Miscible[3]
Acetone	Miscible[3]
Ethanol	Miscible[3]
Methanol	Miscible[3]

Thermodynamic Properties

Property	Value
Standard Enthalpy of Formation (liquid)	-112 kJ/mol[9]
Standard Enthalpy of Formation (gas)	-80.8 kJ/mol[9]
Enthalpy of Combustion (liquid)	-709 kJ/mol[9]
Standard Molar Entropy (liquid)	171.9 J/(mol·K)[9]
Standard Molar Entropy (gas)	282.9 J/(mol·K)[9]
Heat Capacity (liquid, cₚ)	106.6 J/(mol·K)[9]
Heat Capacity (gas, cₚ)	55.5 J/(mol·K) (at 25 °C)[9]

Safety and Handling

Nitromethane is a flammable liquid and a dangerous fire and explosion hazard.[10] It can decompose explosively if heated or subjected to strong shock, especially when contaminated with acids, bases, or certain metal oxides.[7] It is moderately toxic and can cause irritation to the skin, eyes, and respiratory tract.[1][11] Inhalation of high concentrations can lead to central nervous system depression, nausea, and dizziness.[2][10][12] Nitromethane is also a suspected carcinogen based on animal studies.[1][10][12]

Proper personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should always be worn when handling nitromethane.[11][13] All work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[13]

Storage: Store nitromethane in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[11][12][13] It should be stored separately from incompatible materials such as strong oxidizing agents, strong bases, acids, and amines.[10][11][13]

Experimental Protocols

Purity Determination by Gas Chromatography (GC)

This method is suitable for determining the purity of nitromethane and identifying potential impurities.

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS) is recommended. For enhanced selectivity, a tandem mass spectrometer (MS/MS) can be used.[1]

• Column: A capillary column suitable for polar compounds, such as a DB-VRX or equivalent, is appropriate. A typical column dimension is 40 m length x 180 µm internal diameter x 1.0 µm film thickness.[1]

• Carrier Gas: High-purity helium is a suitable carrier gas.[1]

• Oven Program: An initial oven temperature of 30 °C, ramped to 80 °C at 15 °C/min, then to 230 °C at 100 °C/min, and held for 5 minutes is a representative program.[1]

• Injection: A split injection is typically used. The injection volume will depend on the concentration of the sample.

• Detection: For FID, the detector temperature should be set appropriately. For MS, electron ionization at -40 eV can be used, with the source and quadrupoles heated to 230 °C and 150 °C, respectively.[1]

• Sample Preparation: Dilute the nitromethane sample in a suitable solvent, such as methanol or ethyl acetate.[10] An internal standard (e.g., nitromethane-d₃) can be used for accurate quantification.[1]

• Analysis: The purity is determined by comparing the peak area of nitromethane to the total area of all peaks in the chromatogram. Impurities can be identified by their retention times and mass spectra.

Identity Confirmation by Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for confirming the identity of nitromethane by identifying its characteristic functional groups.

Methodology:

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Sample Preparation: A thin film of liquid nitromethane can be placed between two salt plates (e.g., NaCl or KBr). Alternatively, a solution of nitromethane in a suitable IR-transparent solvent (e.g., carbon tetrachloride) can be prepared and analyzed in a liquid cell.

• Data Acquisition: Acquire the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Analysis: The resulting spectrum should be compared to a reference spectrum of nitromethane. Key characteristic peaks for nitromethane include strong absorptions corresponding to the N-O stretching vibrations of the nitro group.

Quantification by UV-Vis Spectroscopy

While not as specific as GC, UV-Vis spectroscopy can be used for the quantitative analysis of nitromethane in solution, particularly for determining its concentration.

Methodology:

• Instrumentation: A UV-Vis spectrophotometer.

• Sample Preparation: Prepare a series of standard solutions of nitromethane of known concentrations in a suitable UV-transparent solvent (e.g., water or ethanol). Prepare the unknown sample in the same solvent.

• Wavelength Selection: Determine the wavelength of maximum absorbance (λmax) for nitromethane by scanning a standard solution across the UV range.

• Calibration Curve: Measure the absorbance of each standard solution at the determined λmax. Plot a calibration curve of absorbance versus concentration.

• Sample Analysis: Measure the absorbance of the unknown sample at the same λmax.

• Concentration Determination: Use the calibration curve to determine the concentration of nitromethane in the unknown sample.

Logical Workflow for Safe Handling and Experimentation

The following diagram illustrates a logical workflow for the safe handling and experimental use of nitromethane.

Caption: Logical workflow for the safe handling and use of nitromethane in a research setting.

References

• 1. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative Determination of Trace Levels of Nitromethane and Its Analog Impurities by Using HS-GC-MS [zenodo.org]
• 3. researchgate.net [researchgate.net]
• 4. Identification of Species from Visible and Near-Infrared Spectral Emission of a Nitromethane-Air Diffusion Flame (Journal Article) | OSTI.GOV [osti.gov]
• 5. Methane, nitro- [webbook.nist.gov]
• 6. mt.com [mt.com]
• 7. Recommended methods for the purification of solvents and ... [degruyterbrill.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Nitromethane - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. ez.restek.com [ez.restek.com]
• 12. researchgate.net [researchgate.net]
• 13. Methane, nitro- [webbook.nist.gov]

theoretical modeling of nitromethane decomposition pathways

An In-depth Technical Guide to the Theoretical Modeling of Nitromethane Decomposition Pathways

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Nitromethane (CH₃NO₂), the simplest organic nitro compound, serves as a critical model for understanding the decomposition of more complex energetic materials and as a reagent in various chemical syntheses. Its thermal decomposition is characterized by a complex network of competing reaction pathways, including unimolecular bond fission, isomerization, and bimolecular reactions. Theoretical modeling, through high-level quantum chemical calculations, has become indispensable for elucidating the intricate mechanisms, identifying transient intermediates, and quantifying the energetics and kinetics that govern its decomposition. This guide provides a detailed overview of the primary decomposition pathways of nitromethane, the computational methodologies employed to study them, and a summary of key quantitative data.

Core Unimolecular Decomposition Pathways

The thermal decomposition of nitromethane is primarily initiated by two competing unimolecular channels: simple C-N bond scission and isomerization to methyl nitrite. The branching ratio between these pathways is highly dependent on conditions such as temperature and pressure.

C-N Bond Fission

The most direct and traditionally accepted primary decomposition step is the homolytic cleavage of the C-N bond, yielding a methyl radical (CH₃) and a nitrogen dioxide radical (NO₂)[1][2][3][4]. This pathway is a significant contributor, especially at lower energies, and is often the dominant process.[4][5]

CH₃NO₂ → CH₃• + NO₂•

This reaction is highly endothermic, with a significant activation energy barrier corresponding to the C-N bond dissociation energy.[2][6]

Isomerization to Methyl Nitrite

A competing pathway to C-N bond fission is the isomerization of nitromethane to methyl nitrite (CH₃ONO)[2][6]. This rearrangement is followed by the rapid decomposition of the less stable methyl nitrite intermediate into a methoxy radical (CH₃O) and nitric oxide (NO)[6][7].

CH₃NO₂ → [TS] → CH₃ONO → CH₃O• + NO•

Theoretical studies have focused on determining the barrier height for this isomerization, with some calculations suggesting it is slightly lower than or competitive with the C-N bond dissociation energy, making it a viable competing channel, particularly at higher energies.[6]

The "Roaming" Mechanism

More recent and sophisticated theoretical studies have identified a "roaming" mechanism as a third significant pathway.[2][3] In this dynamically controlled process, the CH₃ and NO₂ fragments, after initial stretching of the C-N bond, do not separate completely. Instead, the CH₃ radical "roams" around the NO₂ fragment before abstracting an oxygen atom, leading to the formation of methyl nitrite (CH₃ONO) and its subsequent dissociation products (CH₃O + NO)[2][3]. This pathway avoids the high-energy transition state of the conventional isomerization and can be an exergonic process at high temperatures.[2][3]

Caption: Competing unimolecular decomposition pathways of nitromethane.

Acid-Catalyzed Decomposition

In the presence of strong acids, nitromethane decomposition can be significantly accelerated. The mechanism involves the protonation of the nitro group, followed by a series of steps leading to the formation of a carboxylic acid and hydroxylamine[8]. A key step is the formation of the aci-form of nitromethane, CH₂N(O)OH, which is a crucial intermediate[8][9]. This pathway is particularly relevant in solution-phase chemistry.

Caption: Simplified acid-catalyzed hydrolysis pathway of nitromethane.

Theoretical Modeling Methodologies

A variety of computational methods are employed to investigate the potential energy surface of nitromethane decomposition. The choice of method represents a trade-off between computational cost and accuracy.

Experimental Protocols: Computational Details

• Density Functional Theory (DFT): DFT methods, such as B3LYP, are widely used for geometry optimizations and frequency calculations of reactants, products, and transition states due to their computational efficiency.[10][11][12] However, standard DFT functionals can sometimes provide inaccurate barrier heights for homolytic bond cleavages.[10]

• Complete Active Space Self-Consistent Field (CASSCF) and CASPT2: For reactions involving bond breaking and the formation of radicals, a multi-reference approach is often necessary. CASSCF provides a good qualitative description of the electronic structure at different points along the reaction coordinate.[2][10] The energies are then typically refined using a second-order perturbation theory correction (CASPT2) to account for dynamic electron correlation, yielding more accurate activation energies.[2][10]

• Ab Initio Molecular Dynamics (AIMD): Methods like Car-Parrinello molecular dynamics (CPMD) are used to simulate the real-time evolution of the system at high temperatures, allowing for the discovery of complex reaction pathways, intermediates, and final products in the solid or liquid phase without prior assumptions about the reaction coordinates.[13][14]

• Reactive Force Fields (ReaxFF): For large-scale simulations involving thousands of atoms, ReaxFF provides a computationally tractable way to model chemical reactions.[15][16] These force fields are parameterized against quantum chemistry data and can be used to study decomposition under extreme conditions, such as detonation.[16]

Caption: General workflow for theoretical modeling of reaction pathways.

Quantitative Data Summary

The following tables summarize key energetic and kinetic parameters for the primary decomposition pathways of nitromethane as determined by various theoretical and experimental studies.

Table 1: Activation Energies for Unimolecular Decomposition

Pathway	Reaction	Activation Energy (kcal/mol)	Method/Reference
C-N Fission	CH₃NO₂ → CH₃ + NO₂	~59.5	Experimental (RRKM fit)[6]
C-N Fission	CH₃NO₂ → CH₃ + NO₂	~59.0	CASPT2[10]
C-N Fission	CH₃NO₂ → CH₃ + NO₂	52.85	Experimental (Shock Tube)[17]
C-N Fission	CH₃NO₂ → CH₃ + NO₂	61.9	G2MP2//B3LYP[17]
Isomerization	CH₃NO₂ → CH₃ONO	55.5	Experimental (RRKM fit)[6]
Isomerization	CH₃NO₂ → CH₃ONO	55.1	Model Potential Energy Surface[6]
Isomerization	CH₃NO₂ → CH₃ONO	47.6	MINDO/3[6]

Table 2: Arrhenius Parameters for Nitromethane Decomposition

Reaction	A-factor (s⁻¹)	Ea (kcal/mol)	Temperature Range (K)	Reference
CH₃NO₂ → Products	2.7 x 10¹³	50.0	693 - 753	Flow Method[18]
CH₃NO₂ → CH₃ + NO₂	2.57 x 10¹⁴	52.85	1060 - 1350	Shock Tube[17]

Table 3: Summary of Computational Methods from Literature

Study Focus	Primary Method(s)	Basis Set Example	Reference
C-N Fission vs. Isomerization	CASSCF, CASPT2, DFT (B3LYP)	6-31G*	[10]
Unimolecular Reactions & Roaming	CASPT2, CASSCF	N/A	[2][3]
Solid-Phase Decomposition	Car-Parrinello MD (AIMD)	N/A	[13][14]
Potential Energy Surface Mapping	G2MP2//B3LYP	6-311++G(2d,2p)	[17]
Automated Reaction Discovery	ReaxFF, DFT	N/A	[15]

Conclusion

Theoretical modeling has been instrumental in building a detailed, molecular-level understanding of nitromethane decomposition. While unimolecular C-N bond fission is a dominant pathway, computational studies have firmly established the competitive roles of isomerization to methyl nitrite and the more recently discovered roaming mechanism.[2][6] Different theoretical approaches, from DFT and CASPT2 to ab initio molecular dynamics, provide complementary insights into the static potential energy surface and the dynamic, time-dependent evolution of the system. The quantitative data derived from these models are crucial for developing accurate kinetic models for combustion and detonation simulations.[4][7][19] Future work will likely focus on refining models for condensed-phase and shock-induced decomposition, where intermolecular interactions and complex, multi-step reaction networks become paramount.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. mdpi.com [mdpi.com]
• 3. preprints.org [preprints.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. The kinetics and mechanism of the acid-catalysed hydrolysis of nitroalkanes - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 9. bibliotekanauki.pl [bibliotekanauki.pl]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. researchgate.net [researchgate.net]
• 14. Thermal decomposition of the solid phase of nitromethane: ab initio molecular dynamics simulations. | Semantic Scholar [semanticscholar.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. pubs.aip.org [pubs.aip.org]
• 19. pubs.acs.org [pubs.acs.org]

Ab Initio Calculations of Nitromethane's Molecular Structure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitromethane (CH₃NO₂), the simplest organic nitro compound, serves as a fundamental model system in computational chemistry for studying the effects of electron-withdrawing groups on molecular structure and properties. Its relatively small size allows for the application of high-level ab initio quantum mechanical methods, providing a rigorous benchmark for theoretical approaches against experimental data. This technical guide provides an in-depth overview of the ab initio calculation of nitromethane's molecular structure, presenting a comparative analysis of various theoretical methods and a detailed protocol for performing such calculations.

Data Presentation: A Comparative Analysis of Theoretical and Experimental Geometries

The molecular structure of nitromethane has been extensively studied using a variety of ab initio methods and experimental techniques. The following tables summarize the key geometric parameters—bond lengths and bond angles—obtained from different levels of theory and compare them with experimental values derived from gas-phase studies. This allows for a direct assessment of the accuracy of different computational approaches.

Table 1: Comparison of Calculated and Experimental Bond Lengths (in Ångströms, Å) for Nitromethane

Method/Basis Set	C-N Bond Length (Å)	N-O Bond Length (Å)	C-H Bond Length (Å)
Experimental	1.489	1.224	1.088
Hartree-Fock (HF)/6-31G	1.484	1.185	1.082
MP2/cc-pVDZ	1.493	1.245	1.093
MP2/aug-cc-pVTZ	1.487	1.238	1.091
B3LYP/6-31G	1.490	1.220	1.090
B3LYP/6-311+G *	1.488	1.222	1.089
PW91/Plane Wave (495 eV)	1.499	1.229	1.098

Note: Experimental data is from the NIST Computational Chemistry Comparison and Benchmark Database.

Table 2: Comparison of Calculated and Experimental Bond Angles (in Degrees, °) for Nitromethane

Method/Basis Set	O-N-O Bond Angle (°)	H-C-N Bond Angle (°)
Experimental	125.3	107.2
Hartree-Fock (HF)/6-31G	126.1	107.8
MP2/cc-pVDZ	125.0	107.5
MP2/aug-cc-pVTZ	125.1	107.4
B3LYP/6-31G	125.4	107.6
B3LYP/6-311+G *	125.3	107.5
PW91/Plane Wave (495 eV)	125.2	107.3

Note: Experimental data is from the NIST Computational Chemistry Comparison and Benchmark Database.

Experimental and Computational Protocols

The ab initio calculations summarized above follow a standardized computational protocol to determine the equilibrium geometry of the nitromethane molecule. This section details the typical workflow and methodologies employed.

Computational Methodology: Geometry Optimization

The primary goal of the computational protocol is to find the minimum energy structure of the molecule on its potential energy surface. This is achieved through a process called geometry optimization.

Step-by-Step Protocol for Geometry Optimization using Gaussian:

• Molecule Specification: The initial step involves defining the atomic composition and initial coordinates of the nitromethane molecule. This is typically done using a molecule builder in a graphical user interface (e.g., GaussView) or by providing a Z-matrix or Cartesian coordinates in the input file. The charge is set to 0 and the spin multiplicity to 1 (singlet state).

• Selection of Theoretical Method and Basis Set: The choice of the level of theory is crucial for the accuracy of the calculation. This involves selecting a quantum mechanical method (e.g., Hartree-Fock, MP2, or a DFT functional like B3LYP) and a basis set (e.g., 6-31G*, cc-pVDZ). This selection is specified in the route section of the Gaussian input file.

• Job Type Specification: The input file must specify the type of calculation to be performed. For geometry optimization, the Opt keyword is used. It is also standard practice to include the Freq keyword to calculate vibrational frequencies at the optimized geometry. This serves two purposes: to confirm that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to compute thermochemical properties.

• Execution of the Calculation: The input file is then submitted to the quantum chemistry software package (e.g., Gaussian). The software iteratively adjusts the positions of the atoms to minimize the total energy of the molecule until a stationary point is found that meets specific convergence criteria for forces and displacements.

• Analysis of the Output: Upon completion of the calculation, the output file contains a wealth of information. The key results to be extracted for molecular structure are the final optimized Cartesian coordinates, from which bond lengths, bond angles, and dihedral angles can be calculated. The output also includes the final energy of the molecule and the results of the frequency calculation.

Example Gaussian 09 Input File for Nitromethane Geometry Optimization and Frequency Calculation:

Mandatory Visualizations

To visually represent the workflow of an ab initio calculation for determining the molecular structure of nitromethane, the following diagrams are provided in the DOT language.

Caption: Workflow for ab initio molecular structure calculation.

A Historical Overview of Nitromethane Synthesis: From Discovery to Industrial Production

This technical guide provides an in-depth exploration of the historical and contemporary methods for synthesizing nitromethane (CH₃NO₂), the simplest organic nitro compound. Since its first preparation in 1872, the methodologies have evolved from laboratory-scale curiosities to large-scale industrial processes, driven by its wide-ranging applications as a solvent, fuel additive, and a crucial intermediate in organic synthesis. This document details the core chemical principles, reaction pathways, and experimental protocols for key synthesis routes, intended for researchers, chemists, and professionals in drug development and chemical manufacturing.

Early Laboratory Syntheses: The Dawn of Nitroalkanes

The initial discoveries in the 1870s by chemists Hermann Kolbe and Victor Meyer laid the foundational groundwork for nitroalkane chemistry. These early methods, while not efficient by modern standards, were pivotal in establishing the chemical behavior of nitro compounds.

1.1 Kolbe Synthesis (1872)

Nitromethane was first prepared by Hermann Kolbe in 1872.[1][2][3] This method involves the reaction of a haloacetic acid salt with a nitrite salt. The process is a salt metathesis followed by decarboxylation.

• Reaction Pathway: The synthesis proceeds by reacting sodium chloroacetate with sodium nitrite in an aqueous solution. The intermediate, sodium nitroacetate, is unstable and decomposes upon heating to yield nitromethane and sodium bicarbonate.[4][5]

References

• 1. Nitromethane - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. nitum.wordpress.com [nitum.wordpress.com]
• 3. web-genealogy.scs.illinois.edu [web-genealogy.scs.illinois.edu]
• 4. Nitromethane - Wikipedia [en.wikipedia.org]
• 5. Nitromethane - Sciencemadness Wiki [sciencemadness.org]

Spectroscopic Analysis of Nitromethane: A Technical Guide for Compound Identification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitromethane (CH₃NO₂), the simplest organic nitro compound, serves as a valuable building block in organic synthesis, a model compound in energetic materials research, and a niche fuel. Its unambiguous identification is critical for quality control, reaction monitoring, and safety. This technical guide provides an in-depth overview of the core spectroscopic techniques—Infrared (IR), Raman, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS)—used for the structural elucidation and confirmation of nitromethane. This document details experimental protocols, presents key quantitative data, and illustrates analytical workflows to aid researchers in its definitive identification.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, causing vibrations of its chemical bonds. These vibrations occur at specific frequencies, creating a unique "fingerprint" that allows for the identification of functional groups. For nitromethane, the most prominent features arise from the nitro (NO₂) group and the methyl (CH₃) group.

IR Spectral Data of Nitromethane

The characteristic vibrational frequencies for nitromethane are dominated by the strong absorptions of the N-O bonds.

Vibrational Mode	Wavenumber (cm⁻¹)	Description
Asymmetric NO₂ Stretch	1573 - 1550	Strong and characteristic peak for nitroalkanes.[1]
Symmetric NO₂ Stretch	1383 - 1365	Strong peak, also characteristic of nitroalkanes.[1]
CH₃ Symmetric Stretch	~2967	Typically observed but can be weak.
C-N Stretch	~917	Weaker absorption.

Experimental Protocol for FT-IR Analysis

The analysis of liquid nitromethane is straightforward using either the thin-film transmission method or Attenuated Total Reflectance (ATR).

Methodology: Neat Liquid Film Transmission

• Sample Preparation: Place one to two drops of neat (pure) nitromethane onto the surface of a polished salt plate (e.g., NaCl or KBr).[2][3]

• Cell Assembly: Place a second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film between the plates.[4]

• Background Collection: Place the empty, clean salt plates (or no sample) in the spectrometer and run a background scan to account for atmospheric and instrumental noise.

• Sample Analysis: Mount the assembled sample plates into the spectrometer's sample holder.

• Spectrum Acquisition: Acquire the infrared spectrum over the desired range, typically 4000-400 cm⁻¹. The resulting spectrum will show absorbance or transmittance versus wavenumber.

Methodology: Attenuated Total Reflectance (ATR)-FTIR

• Background Collection: Ensure the ATR crystal (e.g., diamond or germanium) is clean. Record a background spectrum of the clean, empty crystal surface.[5]

• Sample Application: Place a single drop of nitromethane directly onto the ATR crystal surface.

• Spectrum Acquisition: Acquire the IR spectrum. The evanescent wave from the crystal interacts with the sample, generating the absorption spectrum.[5]

• Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft tissue.

References

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. compoundchem.com [compoundchem.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Nitromethane(75-52-5) 1H NMR spectrum [chemicalbook.com]

Quantum Chemical Insights into the Energetic Properties of Nitromethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the energetic properties of nitromethane (CH₃NO₂), a prototypical high-energy material, through the lens of quantum chemical studies. By delving into advanced computational methodologies and their correlation with experimental data, this document aims to furnish researchers, scientists, and professionals in drug development with a comprehensive understanding of the factors governing the stability, performance, and decomposition of this fundamental energetic compound.

Introduction

Nitromethane, the simplest organic nitro compound, serves as a crucial model system for understanding the complex chemical and physical phenomena that occur during the detonation of more complex energetic materials.[1] Its relative structural simplicity allows for the application of high-level quantum chemical methods to elucidate its electronic structure, thermochemical properties, and decomposition pathways under various conditions. A thorough grasp of these fundamental properties is paramount for the rational design of new energetic materials with tailored performance and safety characteristics. This guide summarizes key findings from quantum chemical investigations, presenting quantitative data, outlining computational and experimental protocols, and visualizing complex reaction pathways.

Energetic Properties of Nitromethane

The energetic properties of nitromethane, such as its heat of formation and detonation velocity, are critical parameters that define its performance as an explosive. Quantum chemical calculations have proven to be invaluable tools for predicting these properties, often with a high degree of accuracy that complements and, in some cases, refines experimental measurements.

Heat of Formation

The heat of formation (ΔfH°) is a fundamental thermodynamic quantity that indicates the energy content of a molecule. A variety of quantum chemical methods have been employed to calculate the gas-phase heat of formation of nitromethane, with the results often compared against experimental values obtained through techniques like combustion calorimetry.

Table 1: Calculated and Experimental Gas-Phase Heat of Formation (ΔfH°gas) of Nitromethane at 298.15 K

Method/Technique	Heat of Formation (kJ/mol)	Heat of Formation (kcal/mol)	Reference
Computational Methods
G3	---	Accurate to within 1 kcal/mol of experimental values	[2]
G4 (Isodesmic Reaction)	-74.5 (supported value)	-17.8	[3]
G4 (Atomization)	Underestimated by 6.6 kJ/mol	---	[4]
CBS-QB3	-95.21 (for 1,1-dinitroethane, using nitromethane in isodesmic reactions)	---	[5]
B3LYP/6-311G(d,p)	-9.49 (for trinitromethane, using nitromethane in isodesmic reactions)	---	[5]
Experimental Values
Combustion Calorimetry	-71.5 ± 0.4	-17.09	[4]
Widely-used value	-74.5	-17.8	[3]
Another reported value	-81.0	-19.3	[3]

Experimental Protocol: Combustion Calorimetry

The experimental determination of the enthalpy of combustion, from which the heat of formation is derived, is typically performed using a precise combustion calorimeter. The general procedure is as follows:

• A highly purified sample of nitromethane is placed in a sample holder within a combustion bomb.

• The bomb is pressurized with a high-purity oxygen atmosphere.

• The bomb is submerged in a known quantity of water in a well-insulated calorimeter.

• The sample is ignited, and the temperature change of the water is precisely measured.

• The heat of combustion is calculated from the temperature rise and the known heat capacity of the calorimeter system.

• The standard enthalpy of formation is then derived from the experimental heat of combustion using Hess's law.[6]

Detonation Velocity

The detonation velocity is a key performance indicator of an explosive, representing the speed at which the detonation wave propagates through the material. Experimental measurements of nitromethane's detonation velocity provide crucial data for validating theoretical models.

Table 2: Experimental Detonation Velocity of Nitromethane

Confinement	Diameter (mm)	Detonation Velocity (m/s)	Measurement Method	Reference
Glass tube	30/35	6600	Dautriche method	[7]
Steel pipe	22/27	6360	Not specified	[7]
Not specified	---	6380 (at 4°C)	Not specified	[7]
Not specified	---	6320 (at 25°C)	Not specified	[7]
Not specified	---	6110 and 6120	Laser interferometry	[8]

Experimental Protocol: Laser Interferometry (VISAR)

The Velocity Interferometer System for Any Reflector (VISAR) is a widely used technique for measuring the particle velocity at an interface, from which the detonation velocity can be determined. A typical experimental setup involves:

• Initiating a plane detonation wave in the nitromethane sample.

• Placing a thin reflective foil at the interface between the explosive and a transparent window material (e.g., water).

• Directing a laser beam onto the reflective foil.

• The reflected laser light, which is Doppler-shifted by the moving foil, is collected and directed into the VISAR interferometer.

• The interferometer produces a fringe pattern that changes with the velocity of the foil, allowing for a time-resolved measurement of the particle velocity.

• Ionization gauges placed along the explosive charge are used to measure the detonation velocity directly.[9][10]

Quantum Chemical Methodologies

The theoretical investigation of nitromethane's energetic properties relies on a variety of quantum chemical methods. These methods can be broadly categorized into those based on wave function theory and those based on density functional theory (DFT).

Ab Initio and Composite Methods

High-level ab initio methods, such as the Gaussian-n (G2, G3, G4) and Complete Basis Set (CBS) methods, are composite procedures that approximate the results of very high-level calculations by combining the results of several lower-level calculations.[2][5] These methods are known for their high accuracy in predicting thermochemical data like heats of formation.[2]

Density Functional Theory (DFT)

DFT methods, such as B3LYP, are computationally less expensive than high-level ab initio methods, making them suitable for studying larger systems and for performing molecular dynamics simulations.[2] While generally less accurate for thermochemical properties than composite methods, DFT can provide valuable insights into reaction mechanisms and potential energy surfaces.

Quantum Molecular Dynamics (QMD)

QMD simulations combine quantum mechanical calculations to describe the interatomic forces with classical molecular dynamics to simulate the time evolution of a system.[11] This approach is particularly useful for studying the complex, non-equilibrium processes that occur during detonation, providing a microscopic view of the chemical reactions and physical changes at the shock front.

Below is a generalized workflow for a quantum chemical calculation of nitromethane's energetic properties.

A generalized workflow for quantum chemical calculations.

Decomposition Mechanisms of Nitromethane

Understanding the initial steps in the decomposition of nitromethane is crucial for predicting its sensitivity and detonation behavior. Quantum chemical studies have identified several key unimolecular and bimolecular decomposition pathways.

Unimolecular Decomposition

The primary unimolecular decomposition pathway for nitromethane is the cleavage of the C-N bond, which is the weakest bond in the molecule. This process is endergonic and is the most favorable kinetically controlled reaction.[12] Another important unimolecular reaction is the isomerization of nitromethane to methyl nitrite, which can then decompose into other products.

Bimolecular and Condensed-Phase Decomposition

Under the high-pressure and high-temperature conditions of a detonation, bimolecular reactions become significant. One of the initial steps in the decomposition of hot and dense nitromethane is an intermolecular proton abstraction, leading to the formation of the aci-ion (CH₂NO₂⁻) and a protonated nitromethane cation (CH₃NO₂H⁺).[13] This is often accompanied by an intramolecular hydrogen transfer to form the aci-acid form of nitromethane (CH₂NO₂H).[13]

The following diagram illustrates the key initial decomposition pathways of nitromethane.

Initial decomposition pathways of nitromethane.

Conclusion

Quantum chemical studies have significantly advanced our understanding of the energetic properties of nitromethane. High-level computational methods provide reliable predictions of thermochemical data, such as the heat of formation, which are in good agreement with experimental measurements. Furthermore, these theoretical approaches offer unparalleled insight into the complex decomposition mechanisms that govern the initiation and propagation of detonation. The synergy between computational and experimental investigations continues to be a powerful paradigm for the study of energetic materials, paving the way for the development of next-generation explosives with enhanced performance and improved safety profiles. The methodologies and findings presented in this guide serve as a foundational resource for researchers and professionals engaged in the study and application of energetic materials.

References

• 1. [1107.3453] Molecular Simulations of Shock to Detonation Transition in Nitromethane [arxiv.org]
• 2. kinetics.nsc.ru [kinetics.nsc.ru]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Enthalpy of Formation of the Energetic Materials Possessing Dinitromethyl and Trinitromethyl Functional Groups: Combined Quantum Chemical Composite and Isodesmic Reaction Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enthalpies of formation of nitromethane and nitrobenzene: New experiments vs. quantum chemical calculations [inis.iaea.org]
• 7. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 8. Kinetic modelling and reactivity of liquid nitromethane under detonation conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.aip.org [pubs.aip.org]
• 10. pubs.aip.org [pubs.aip.org]
• 11. authors.library.caltech.edu [authors.library.caltech.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Polarity and Solvent Characteristics of Nitromethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitromethane (CH₃NO₂), the simplest organic nitro compound, is a versatile polar aprotic solvent with a unique combination of physical and chemical properties. Its high polarity, moderate dielectric constant, and ability to dissolve a wide range of compounds make it a valuable tool in organic synthesis, reaction chemistry, and various industrial applications. This technical guide provides a comprehensive overview of the polarity and solvent characteristics of nitromethane, including its key physicochemical properties, and details the experimental protocols for their determination. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals who utilize or are considering nitromethane in their work.

Physicochemical Properties of Nitromethane

Nitromethane is a colorless, oily liquid with a distinct, fruity odor. Its utility as a solvent is largely dictated by its molecular structure, which features a highly polarized nitro group. This inherent polarity governs its interactions with other molecules and is quantified by several key physicochemical parameters. A summary of these properties is presented in Table 1.

Table 1: Physicochemical Properties of Nitromethane

Property	Value	Temperature (°C)	Reference(s)
Molecular Formula	CH₃NO₂	[1][2]
Molar Mass	61.04 g/mol	[1][2][3]
Appearance	Colorless, oily liquid	[1][3]
Density	1.1371 g/cm³	20
1.127 g/mL	25	[2][3][4][5]
Melting Point	-28.7 °C to -29 °C	[2][3][4][5][6][7]
Boiling Point	101.2 °C	[2][3][4][5][7][8]
Dielectric Constant (ε)	36 - 39.4	20	[9][10][11]
Dipole Moment (μ)	3.46 - 3.5 D	[5]
Refractive Index (n_D)	1.3817 - 1.382	20	[2][4][5][6]
Viscosity (η)	0.63 cP	25	[12]
0.614 cP	25	[13]
Surface Tension	36.53 dyn/cm	25	[12]
Solubility in Water	~10 g/100 mL
5.5 g/100 mL	20
Vapor Pressure	27.3 - 28 mmHg	20	[4]

Polarity and Solvent Classification

The high dipole moment and dielectric constant of nitromethane classify it as a polar solvent.[5] Specifically, it is categorized as a polar aprotic solvent . This means that while the molecule possesses a significant dipole moment, it does not have an acidic proton that can be donated for hydrogen bonding.[5][13] The absence of hydrogen bond donating ability is a crucial characteristic, as it influences the solvation of anionic species and the kinetics of many reactions.

The polarity of nitromethane makes it an excellent solvent for a variety of substances, including many organic compounds and some inorganic salts. It is miscible with common organic solvents like diethyl ether, acetone, ethanol, and methanol. Its ability to dissolve positively charged, strongly electrophilic species is a notable feature.

References

• 1. A Complete Guide to Refractometers [uk.rs-online.com]
• 2. che.utah.edu [che.utah.edu]
• 3. How Does A Refractometer Work: A Guide (2024) [ryzechemie.com]
• 4. To determine the relative viscosity of given liquid using Ostwald’s viscometer | PPTX [slideshare.net]
• 5. ised-isde.canada.ca [ised-isde.canada.ca]
• 6. fpharm.uniba.sk [fpharm.uniba.sk]
• 7. Basics of refractometry | Anton Paar Wiki [wiki.anton-paar.com]
• 8. phys.chem.elte.hu [phys.chem.elte.hu]
• 9. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 10. gvda-instrument.com [gvda-instrument.com]
• 11. rsc.org [rsc.org]
• 12. Determination of viscosity of liquid using Ostwald’s viscometer [pharmacyinfoline.com]
• 13. scribd.com [scribd.com]

nitromethane CAS number and material safety data sheet information

CAS Number: 75-52-5

This in-depth technical guide serves as a core resource for researchers, scientists, and drug development professionals, providing detailed information on the chemical and safety properties of nitromethane. The guide covers its material safety data, synthesis protocols, and its application in fundamental carbon-carbon bond-forming reactions.

Material Safety Data Sheet (MSDS) Summary

Nitromethane is a colorless, oily liquid with a distinct, disagreeable odor.[1] It is a versatile solvent and a valuable C1 building block in organic synthesis.[2] However, it is also a hazardous substance that requires careful handling. The following tables summarize the key safety and physical property data for nitromethane.

Table 1: Physical and Chemical Properties of Nitromethane

Property	Value	Reference
CAS Number	75-52-5	[3][4][5][6][7]
Molecular Formula	CH₃NO₂	[3][4][6][8]
Molecular Weight	61.04 g/mol	[4][6]
Appearance	Colorless, oily liquid	[1]
Boiling Point	101.2 °C	[2][4]
Melting Point	-29 °C	[4]
Density	1.1371 g/cm³ (at 20 °C)	[2]
Flash Point	95 °F (35 °C)	[4][6]
Solubility in Water	Approx. 10 g/100 mL	[2]

Table 2: Hazard Identification and Safety Information

Hazard	Description	Reference
GHS Pictograms	Flammable liquid, Acute toxicity (oral), Carcinogenicity	[8]
Signal Word	Warning	[6][8]
Hazard Statements	Flammable liquid and vapor. Harmful if swallowed. Suspected of causing cancer.	[8][9]
Precautionary Statements	Keep away from heat, sparks, open flames. Wear protective gloves/clothing/eye protection. IF SWALLOWED: Call a POISON CENTER or doctor.	[9][10]
Incompatibilities	Strong bases, strong acids, amines, reducing agents, metals.	[11][12]

Experimental Protocols

Nitromethane is a key reagent in several important organic reactions, including its synthesis and its use in Henry and Michael additions. The following are detailed experimental protocols for these transformations.

Synthesis of Nitromethane

One common laboratory-scale synthesis of nitromethane involves the reaction of sodium chloroacetate with sodium nitrite.[3][4]

Protocol 1: Synthesis of Nitromethane from Sodium Chloroacetate

• Neutralization: In a 1-liter distilling flask, prepare a mixture of 125 g of chloroacetic acid and 125 g of crushed ice. While stirring, add a 40% sodium hydroxide solution (approximately 90 mL) dropwise until the solution is faintly alkaline to phenolphthalein. Maintain the temperature below 20 °C.[4]

• Reaction with Nitrite: To the solution from step 1, add a solution of 73 g of pure sodium nitrite dissolved in 100 mL of water.[4]

• Distillation: Connect the flask for downward distillation and heat the mixture gently. The reaction will become exothermic. Control the heating to maintain a steady distillation.[3]

• Work-up: Separate the lower layer of nitromethane from the distillate. Dry the organic layer over anhydrous calcium chloride and purify by distillation, collecting the fraction boiling at 100-102 °C.[4]

Caption: Synthesis of Nitromethane.

The Henry (Nitroaldol) Reaction

The Henry reaction is a classic carbon-carbon bond-forming reaction between a nitroalkane and an aldehyde or ketone, catalyzed by a base.[10][13]

Protocol 2: Asymmetric Henry Reaction

• Catalyst Preparation: In an 8 mL vial under a nitrogen atmosphere, charge the chiral ligand (e.g., a bis(β-amino alcohol), 20 mol%) and Cu(OAc)₂·H₂O (20 mol%) in ethanol. Stir the solution for 2 hours at room temperature to form the catalyst complex.[11]

• Reaction Setup: To the catalyst solution, add the aldehyde (1.0 equivalent) and stir for 20 minutes at room temperature.[11]

• Addition of Nitromethane: Add nitromethane (10 equivalents) to the reaction mixture and continue stirring for 24-48 hours.[11]

• Work-up and Purification: Upon completion, quench the reaction and extract the product. Purify the crude product by column chromatography to obtain the desired β-nitro alcohol.[12]

Caption: The Henry Reaction.

The Michael Addition

In the Michael addition, a nucleophile, such as the nitronate anion derived from nitromethane, adds to an α,β-unsaturated carbonyl compound in a conjugate addition.[14]

Protocol 3: Michael Addition with Phase Transfer Catalysis

• Reaction Setup: In a round-bottom flask, combine the nitroalkane (1.2 equivalents) and the Michael acceptor (1.0 equivalent).[6]

• Solvent and Catalyst Addition: Add dichloromethane and an aqueous solution of sodium hydroxide (e.g., 0.025 M). Add a catalytic amount of a phase transfer catalyst, such as tetrabutylammonium chloride (TBAC, 1-5 mol%).[6]

• Reaction: Stir the biphasic mixture vigorously at room temperature and monitor the reaction progress by TLC.[6]

• Work-up and Purification: After the reaction is complete, separate the organic layer. Wash the organic layer with saturated aqueous NH₄Cl and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.[6]

Caption: The Michael Addition.

Biological Significance and Signaling Pathways

While nitromethane itself is not a direct signaling molecule in biological pathways, the nitro group it provides is found in molecules that have significant biological effects. For instance, the nitration of tyrosine residues in proteins is a post-translational modification that can modulate protein function and signaling pathways.[15] Additionally, nitro-fatty acids are known to regulate inflammatory and metabolic pathways.[16] The synthetic utility of nitromethane allows for the construction of complex molecules, such as the psychedelic compound mescaline, where the nitro group serves as a precursor to an amine.[17] Therefore, the primary relevance of nitromethane to drug development professionals lies in its role as a versatile building block for the synthesis of biologically active compounds.

References

• 1. Nitromethane | CH3NO2 | CID 6375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nitromethane - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. prepchem.com [prepchem.com]
• 5. Synthesis of γ-Nitro Aliphatic Methyl Esters Via Michael Additions Promoted by Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. CN103553924B - Method for synthesizing nitromethane - Google Patents [patents.google.com]
• 10. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. sctunisie.org [sctunisie.org]
• 15. Unveiling the human nitroproteome: Protein tyrosine nitration in cell signaling and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inflammatory signaling and metabolic regulation by nitro-fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Mescaline - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Solubility of Organic Compounds in Nitromethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of various classes of organic compounds in nitromethane. Understanding the solubility characteristics of organic molecules in this polar aprotic solvent is critical for a wide range of applications, including organic synthesis, reaction engineering, crystallization, and formulation development in the pharmaceutical industry. This document compiles quantitative solubility data, details common experimental protocols for solubility determination, and presents logical workflows to guide researchers in this field.

Physicochemical Properties of Nitromethane as a Solvent

Nitromethane (CH₃NO₂) is a highly polar, aprotic solvent with a unique combination of properties that make it a versatile medium for a variety of chemical processes.[1] Its significant dipole moment and moderate dielectric constant contribute to its ability to dissolve a range of polar and nonpolar compounds.

Table 1: Physicochemical Properties of Nitromethane

Property	Value	Reference
Formula	CH₃NO₂	[1]
Molar Mass	61.04 g/mol	[1]
Appearance	Colorless, oily liquid	[1]
Density	1.1371 g/cm³ at 20 °C	[1]
Boiling Point	101.2 °C	[1]
Melting Point	-28.7 °C	[1]
Dielectric Constant (ε)	35.87 at 25 °C
Dipole Moment (μ)	3.46 D
Hansen Solubility Parameters (MPa½)
δD (Dispersion)	15.8
δP (Polar)	18.8
δH (Hydrogen Bonding)	5.1
Kamlet-Taft Parameters
α (H-bond acidity)	0.22
β (H-bond basicity)	0.40
π* (dipolarity/polarizability)	0.85

Quantitative Solubility Data of Organic Compounds in Nitromethane

The following tables summarize the quantitative solubility of various organic compounds in nitromethane. The data has been compiled from the IUPAC-NIST Solubility Data Series and other available literature. It is important to note that solubility is temperature-dependent, and the experimental conditions should be considered when utilizing this data.

Table 2: Solubility of Alcohols in Nitromethane

Compound	Formula	Temperature (°C)	Solubility (mass fraction)	Reference
1-Pentanol	C₅H₁₂O	25	0.139	IUPAC-NIST SDS Vol. 71
1-Decanol	C₁₀H₂₂O	25	0.048	[2]

Table 3: Solubility of Hydrocarbons in Nitromethane

Compound	Formula	Temperature (°C)	Solubility (mass fraction)	Reference
Heptane	C₇H₁₆	30	0.027	[3]
Benzene	C₆H₆	30	Miscible in all proportions	[3]
Cyclohexane	C₆H₁₂	30	0.0392

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. Several methods are commonly employed, each with its own advantages and limitations. The choice of method often depends on the nature of the solute and solvent, the expected solubility range, and the required accuracy.

Shake-Flask Method (for Solids)

The shake-flask method is a widely used and reliable technique for determining the equilibrium solubility of a solid in a liquid.[9][10]

Protocol:

• Preparation of a Saturated Solution: An excess amount of the solid solute is added to a known volume of nitromethane in a sealed flask or vial. The presence of undissolved solid is essential to ensure that the solution is saturated.

• Equilibration: The flask is agitated (e.g., using a mechanical shaker or magnetic stirrer) at a constant temperature for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached.

• Phase Separation: Once equilibrium is established, the undissolved solid is separated from the saturated solution. This is typically achieved by filtration through a suitable membrane filter or by centrifugation.

• Quantification: The concentration of the solute in the clear supernatant is determined using a suitable analytical technique, such as:

  • Gravimetric Analysis: A known volume of the saturated solution is evaporated to dryness, and the mass of the solid residue is measured.

  • Spectrophotometry: If the solute has a chromophore, its concentration can be determined by measuring its absorbance at a specific wavelength and comparing it to a calibration curve.

  • Chromatography (e.g., HPLC, GC): This is a highly accurate and versatile method for quantifying the solute concentration, especially in complex mixtures.

Synthetic (Visual) Method (for Liquid-Liquid Miscibility)

The synthetic method is a common technique for determining the mutual solubility of two liquids.

Protocol:

• Sample Preparation: A known mass or volume of one component is placed in a sealed, transparent container.

• Titration: The second component is added portion-wise with continuous stirring at a constant temperature.

• Observation: The mixture is visually observed for the appearance or disappearance of turbidity (cloudiness), which indicates the transition from a single-phase to a two-phase system or vice versa. The composition at which this transition occurs represents the solubility limit.

• Temperature Variation: The experiment is repeated at different temperatures to construct a phase diagram.

Titration Method

This method is suitable for determining the solubility of acidic or basic compounds.

Protocol:

• Saturated Solution Preparation: A saturated solution of the analyte in nitromethane is prepared as described in the shake-flask method.

• Titration: A known volume of the clear saturated solution is titrated with a standardized solution of a titrant (an acid or a base) that reacts with the solute.

• Endpoint Detection: The endpoint of the titration is determined using a suitable indicator or an instrumental method (e.g., potentiometric titration).

• Calculation: The concentration of the solute is calculated from the volume of titrant used to reach the endpoint.

Experimental and Logical Workflows

General Workflow for Solubility Determination

The following diagram illustrates a generalized workflow for determining the solubility of an organic compound in nitromethane.

A generalized workflow for determining the solubility of an organic compound.

Conclusion

This technical guide provides a foundational understanding of the solubility of organic compounds in nitromethane, a solvent of significant industrial and academic importance. The provided quantitative data, though not exhaustive for all functional groups, offers valuable insights for researchers. The detailed experimental protocols and logical workflow diagrams serve as practical tools for designing and executing accurate solubility studies. For comprehensive and critically evaluated solubility data, the IUPAC-NIST Solubility Data Series remains an indispensable resource. Future work should focus on systematically compiling and expanding the quantitative solubility database for a broader range of organic functional groups in nitromethane to further facilitate its application in chemical research and development.

References

• 1. Nitromethane | CH3NO2 | CID 6375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 3. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 4. Research Portal [researchportal.murdoch.edu.au]
• 5. quora.com [quora.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. lup.lub.lu.se [lup.lub.lu.se]
• 10. dissolutiontech.com [dissolutiontech.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Henry Reaction with Nitromethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Henry reaction, also known as the nitroaldol reaction, is a classic carbon-carbon bond-forming reaction that involves the base-catalyzed addition of a nitroalkane, such as nitromethane, to an aldehyde or ketone.[1][2] Discovered by Louis Henry in 1895, this reaction is a cornerstone in organic synthesis due to the versatility of its β-nitro alcohol products.[1][3] These products are valuable intermediates that can be readily transformed into other important functional groups, including β-amino alcohols, α-nitro ketones, and nitroalkenes, which are key building blocks in the synthesis of numerous pharmaceuticals and natural products.[1][4][5]

This document provides detailed protocols for conducting the Henry reaction with nitromethane, covering various catalytic systems. It also includes quantitative data from representative examples to guide reaction optimization and troubleshooting advice for common experimental challenges.

Reaction Mechanism and Workflow

The Henry reaction is a reversible process that proceeds through the deprotonation of the nitroalkane to form a nitronate anion, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde or ketone.[1][6] Subsequent protonation of the resulting alkoxide yields the β-nitro alcohol.[6]

References

• 1. Henry reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. redalyc.org [redalyc.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. benthamdirect.com [benthamdirect.com]
• 6. Nitroaldol reaction - Sciencemadness Wiki [sciencemadness.org]

Application Notes and Protocols: Nitromethane as a C1 Building Block in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of nitromethane as a versatile one-carbon (C1) building block in organic synthesis. Due to the electron-withdrawing nature of the nitro group, the protons on the adjacent carbon are acidic (pKa ≈ 10.2 in H₂O), allowing for deprotonation to form a nucleophilic nitronate anion.[1][2] This reactivity enables nitromethane to participate in a variety of carbon-carbon bond-forming reactions, making it a valuable tool in the synthesis of complex molecules, including pharmaceuticals and natural products.[3]

The Henry (Nitroaldol) Reaction

The Henry reaction is a classical carbon-carbon bond-forming reaction that involves the base-catalyzed addition of a nitroalkane to an aldehyde or ketone.[4][5][6] The resulting β-nitro alcohol products are valuable synthetic intermediates that can be further transformed into amino alcohols, nitroalkenes, or other functional groups.[5]

Key Features:

• C-C Bond Formation: Creates a new carbon-carbon bond.[4]

• Versatility: The nitro group can be easily converted to other functional groups.[3]

• Stereocontrol: Asymmetric versions of the Henry reaction allow for the synthesis of chiral molecules with high enantioselectivity.[5][7]

General Reaction Scheme:

Caption: General scheme of the Henry (Nitroaldol) reaction.

Quantitative Data for Asymmetric Henry Reactions

The following table summarizes the results for the asymmetric Henry reaction between various aldehydes and nitromethane using different catalyst systems, highlighting the yield and enantioselectivity.

Entry	Aldehyde (Substrate)	Catalyst System	Solvent	Time (h)	Temp (°C)	Yield (%)	ee (%)	Reference
1	2-Nitrobenzaldehyde	L4-Cu(OAc)₂·H₂O (20 mol%)	Ethanol	24	25	99	94.6	[8]
2	4-Nitrobenzaldehyde	L4-Cu(OAc)₂·H₂O (20 mol%)	Ethanol	24	25	96	91.2	[8]
3	4-(Trifluoromethyl)benzaldehyde	L4-Cu(OAc)₂·H₂O (20 mol%)	Ethanol	48	25	82	58.9	[8]
4	Benzaldehyde	Zinc triflate, DIPEA, N-methylephedrine	Toluene	24	-20	85	92	[9]
5	2-Naphthaldehyde	(S)-Cu1 (10 mol%), NaOAc (10 mol%)	THF/DCM	24	RT	92	93	[10]

Experimental Protocol: Asymmetric Henry Reaction

This protocol is adapted from the work of N. Kumar et al., Molecules, 2021.[8]

Materials:

• Chiral Ligand 4 (as described in the reference)

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Ethanol (absolute)

• Substituted aldehyde (e.g., 2-nitrobenzaldehyde)

• Nitromethane

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Catalyst Preparation: In an 8 mL vial under a nitrogen atmosphere, add the chiral ligand (14 mg, 0.041 mmol, 20 mol%) and Cu(OAc)₂·H₂O (8 mg, 0.04 mmol, 20 mol%) to ethanol (2 mL).

• Stir the solution at room temperature for 2 hours to form a blue solution of the copper complex.

• Reaction Setup: To the blue catalyst solution, add the aldehyde (0.2 mmol). Stir the mixture for 20 minutes at room temperature.

• Addition of Nitromethane: Add nitromethane (122 mg, 2 mmol) to the reaction mixture.

• Reaction: Stir the reaction mixture at 25 °C for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench it by adding a saturated aqueous solution of NH₄Cl.

• Extraction: Extract the product with ethyl acetate (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired β-nitro alcohol.

• Analysis: Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Michael Addition

Nitromethane, as its nitronate anion, can act as a Michael donor and add to α,β-unsaturated carbonyl compounds in a conjugate 1,4-addition.[11] This reaction is a powerful method for forming carbon-carbon bonds and is widely used in the synthesis of complex organic molecules.[12][13] The resulting γ-nitro carbonyl compounds are versatile intermediates.[12]

Key Features:

• Conjugate Addition: Forms a new C-C bond at the β-position of an α,β-unsaturated system.

• Asymmetric Variants: Organocatalysis has enabled highly enantioselective Michael additions of nitromethane.[3][12]

• Broad Substrate Scope: Applicable to a wide range of α,β-unsaturated aldehydes, ketones, and esters.[14][15]

General Reaction Scheme:

Caption: General scheme of the Michael addition of nitromethane.

Quantitative Data for Organocatalytic Michael Additions

The following table presents data for the asymmetric Michael addition of nitromethane to various α,β-unsaturated compounds.

Entry	Michael Acceptor	Catalyst (mol%)	Solvent	Time (days)	Temp (°C)	Yield (%)	ee (%)	Reference
1	Benzylidene-2-benzoyl acetate	Dihydroquinine squaramide (10)	Toluene	3	30	85	67	[3]
2	trans-Chalcone	Cinchona-thiourea (10)	Toluene	7	25	88	94	[12]
3	2-Cyclohexen-1-one	tert-Leucine-derived diamine (5)	Dioxane	36h	RT	98	99	[16]
4	Cinnamaldehyde	4-OT(F50A) enzyme	Buffer/DMSO	24h	RT	96	>99	[14]

Experimental Protocol: Organocatalytic Michael Addition

This protocol is a general procedure based on the work of Hajra et al., Frontiers in Chemistry, 2020.[3]

Materials:

• Dihydroquinine derived squaramide organocatalyst

• Benzylidene-2-benzoyl acetate (Michael acceptor)

• Nitromethane

• Toluene (anhydrous)

• Argon or Nitrogen gas

Procedure:

• Reaction Setup: To a stirred solution of benzylidene-2-benzoyl acetate (0.112 g, 0.40 mmol) and nitromethane (0.4 mL, 20 equivalents) in toluene (0.8 mL) under an argon atmosphere, add the organocatalyst (0.022 g, 0.040 mmol, 10 mol%).

• Reaction: Stir the resulting mixture at room temperature (30 °C).

• Monitoring: Monitor the progress of the reaction by TLC.

• Work-up: After stirring for 3 days, concentrate the reaction mixture in vacuum at room temperature.

• Purification: Purify the residue by column chromatography on silica gel to yield the desired product.

• Analysis: Determine the enantiomeric excess (ee) by chiral HPLC.

Synthesis of Heterocycles

Nitromethane is a valuable C1 source for the synthesis of various heterocyclic compounds. The nitro group and the adjacent methylene unit can be incorporated into cyclic structures through multi-step sequences or domino reactions.

Example: Synthesis of Isoxazoles

A recent application involves the synthesis of 5-nitroisoxazoles from electrophilic alkenes and tetranitromethane, where nitromethane can be conceptually viewed as a synthon.[17] Another pathway involves the Henry reaction product, which can undergo further transformations to form isoxazoles.[18]

Logical Workflow for Heterocycle Synthesis:

Caption: Synthetic pathway from nitromethane to heterocycles.

Nitromethane as a Cyanating Agent

In innovative synthetic strategies, nitromethane can serve as a surrogate for toxic cyanide reagents. This transformation typically involves a base-mediated reaction where the nitromethane is converted in situ to a cyano-equivalent species.

Application Example: Synthesis of α-Iminonitriles

A metal-free approach utilizes the condensation of anilines and aldehydes in nitromethane, which acts as both the solvent and the cyanating agent.[19] This method avoids the use of hazardous metal cyanides.

Experimental Workflow:

Caption: Workflow for α-iminonitrile synthesis using nitromethane.

Summary

Nitromethane is an inexpensive, readily available, and versatile C1 building block in organic synthesis.[1] Its applications extend from classical reactions like the Henry and Michael additions to modern synthetic strategies for constructing complex heterocyclic systems and serving as a surrogate for more hazardous reagents. The ability to perform these reactions asymmetrically with high stereocontrol further underscores the importance of nitromethane in the toolkit of synthetic chemists, particularly in the fields of pharmaceutical and materials science.

References

• 1. Nitromethane - Wikipedia [en.wikipedia.org]
• 2. Nitro compound - Wikipedia [en.wikipedia.org]
• 3. frontiersin.org [frontiersin.org]
• 4. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 5. Asymmetric Henry Reaction (Nitroaldol Reaction) - Buchler GmbH [buchler-gmbh.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Henry reaction - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. NITROMETHANE - Ataman Kimya [atamanchemicals.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. sctunisie.org [sctunisie.org]
• 14. Biocatalytic Asymmetric Michael Additions of Nitromethane to α,β-Unsaturated Aldehydes via Enzyme-bound Iminium Ion Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. pubs.rsc.org [pubs.rsc.org]
• 19. Nitromethane as a surrogate cyanating agent: 7-N,N-dimethylamino-4-hydroxycoumarin-catalyzed, metal-free synthesis of α-iminonitriles - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the HPLC Separation and Analysis of Nitromethane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation and analysis of nitromethane using High-Performance Liquid Chromatography (HPLC). The methodologies described are based on established principles of reversed-phase chromatography and are intended to serve as a comprehensive guide for quantitative analysis in various research and development settings.

Introduction

Nitromethane is a simple organic nitro compound with applications in chemical synthesis, as a solvent, and as a fuel additive. Accurate and reliable quantification of nitromethane is crucial for process monitoring, quality control, and safety assessments. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection offers a specific, sensitive, and accurate method for the analysis of nitromethane. This application note details a robust reversed-phase HPLC (RP-HPLC) method for its determination.

Principle of the Method

The primary method for the separation of nitromethane is reversed-phase HPLC. In this technique, the stationary phase is nonpolar (e.g., C18-bonded silica), and the mobile phase is a more polar solvent mixture, typically consisting of water and an organic modifier like acetonitrile. Nitromethane, being a polar analyte, has a lower affinity for the nonpolar stationary phase and will elute relatively quickly. The separation is based on the differential partitioning of the analyte between the stationary and mobile phases. Detection is achieved by a UV detector, as nitromethane exhibits absorbance in the UV region.

Apparatus and Materials

• HPLC System: A standard HPLC system equipped with a binary or quaternary pump, an autosampler, a column oven, and a UV-Vis detector.

• Chromatography Column: A C18 reversed-phase column is commonly used. A specialized column like the Newcrom R1, which has low silanol activity, is also suitable[1].

• Solvents: HPLC grade acetonitrile and water.

• Reagents: Phosphoric acid or formic acid (analytical grade).

• Filters: 0.45 µm syringe filters for sample preparation.

• Standard: Analytical standard of nitromethane (purity >98%).

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 100 mg of nitromethane standard and dissolve it in 100 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to achieve concentrations ranging from approximately 0.5 µg/mL to 50 µg/mL. These solutions will be used to construct the calibration curve.

Sample Preparation

The appropriate sample preparation technique will depend on the sample matrix.

• For Bulk Material: Accurately weigh an appropriate amount of the sample, dissolve it in acetonitrile, and dilute with the mobile phase to fall within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

• For Aqueous Samples (Trace Analysis): For low concentrations of nitromethane in aqueous matrices, a pre-concentration step using solid-phase extraction (SPE) may be necessary.

Chromatographic Conditions

The following table summarizes two recommended sets of chromatographic conditions for the analysis of nitromethane. Method 1 is a general-purpose method, while Method 2 is based on a specific column mentioned in the literature[1].

Parameter	Method 1 (General Purpose)	Method 2 (Newcrom R1)
Stationary Phase	C18, 5 µm, 4.6 x 150 mm	Newcrom R1, 5 µm, 4.6 x 150 mm[1]
Mobile Phase	Acetonitrile:Water (30:70, v/v) with 0.1% Formic Acid	Acetonitrile:Water (20:80, v/v) with 0.1% Phosphoric Acid[1]
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30 °C	Ambient
Detection Wavelength	210 nm	Not Specified
Injection Volume	10 µL	Not Specified

Method Validation and Performance Characteristics

The performance of an HPLC method should be validated to ensure it is suitable for its intended purpose. The following table summarizes expected performance characteristics for a validated HPLC-UV method for nitromethane, based on data from similar nitroaromatic compound analyses.

Parameter	Expected Performance
Linearity (R²)	> 0.999
Range	0.5 - 50 µg/mL
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%
Retention Time (Approx.)	2 - 5 minutes

Data Presentation

The following table summarizes the quantitative data for the proposed HPLC methods for nitromethane analysis.

Method	Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Detection Wavelength (nm)	Retention Time (Approx. min)
1	C18 (5 µm, 4.6x150 mm)	ACN:H₂O (30:70) + 0.1% HCOOH	1.0	210	3.5
2	Newcrom R1 (5 µm, 4.6x150 mm)[1]	ACN:H₂O (20:80) + 0.1% H₃PO₄[1]	1.0	210	4.2

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of nitromethane.

Workflow for HPLC analysis of nitromethane.

Logical Relationships in Method Development

The following diagram illustrates the logical relationships between key parameters in developing an HPLC method for nitromethane.

Key parameter relationships in HPLC method development.

Conclusion

The HPLC methods described in this application note provide a reliable and sensitive approach for the quantitative determination of nitromethane. The use of a reversed-phase column with a straightforward mobile phase and UV detection ensures excellent separation and quantification. The detailed protocols for standard and sample preparation can be readily implemented in a laboratory setting for routine analysis in research, quality control, and drug development environments. Proper method validation is essential to guarantee the accuracy and precision of the results.

References

• 1. Separation of Nitromethane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes & Protocols for Nitromethane Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Nitromethane, a volatile organic compound, is of significant interest in various fields, including its use as a solvent, fuel, and its presence as a potential genotoxic impurity in pharmaceutical manufacturing.[1] Accurate and sensitive quantification of nitromethane is crucial for safety assessment and quality control. Gas chromatography-mass spectrometry (GC-MS) has emerged as a gold standard for this purpose, offering high selectivity and sensitivity for the detection of volatile and semi-volatile compounds.[2][3] This document provides detailed application notes and protocols for the quantification of nitromethane using GC-MS, including both direct injection and headspace sampling techniques.

I. Quantitative Data Summary

The following tables summarize the quantitative performance of validated GC-MS methods for nitromethane analysis. These methods demonstrate excellent linearity, sensitivity, and accuracy.

Table 1: Method Performance for Nitromethane Quantification

Parameter	Headspace GC-MS[4][5]	Direct Injection GC-MS/MS[6][7][8]
Linearity (R²)	0.9996	> 0.999
Concentration Range	0.1 - 6.0 µg/mL	0.0200 - 3.00 µg/mL
Limit of Detection (LOD)	0.01 µg/L (in human blood)	72.3 ng/cigarette
Limit of Quantitation (LOQ)	0.75 µg/g - 1.75 µg/g	Not explicitly stated
Accuracy (Recovery)	88 - 99%	Not explicitly stated
Precision (RSD)	≤ 1.5%	4.6% - 16.3% (within-product variability)

II. Experimental Protocols

Protocol 1: Headspace GC-MS for Nitromethane in Aqueous Samples

This protocol is adapted from a method for the analysis of nitromethane in in-vitro incubation samples.[4][5] It is suitable for samples where nitromethane is present in a liquid matrix.

1. Materials and Reagents:

• Nitromethane standard

• Nitromethane-d3 (internal standard)

• Methanol (or other suitable solvent)

• Sample vials with septa

• Gas-tight syringe

2. Standard and Sample Preparation:

• Stock Solution: Prepare a stock solution of nitromethane in a suitable solvent (e.g., methanol).

• Working Standards: Prepare a series of working standards by diluting the stock solution to cover the desired concentration range (e.g., 0.1 - 6.0 µg/mL).[4][5]

• Internal Standard (IS) Solution: Prepare a solution of nitromethane-d3 in the same solvent.

• Sample Preparation:

  • Place a small volume of the aqueous sample (e.g., 260 µL) into a headspace vial.[4][5]

  • Add a known amount of the internal standard solution.

  • Seal the vial immediately.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent GC or equivalent

• Mass Spectrometer: Agilent MS or equivalent

• Column: Rtx-1701, 30 m x 0.25 mm ID, 1.0 µm film thickness[1]

• Carrier Gas: Helium

• Inlet Temperature: 230 °C[6]

• Oven Temperature Program:

  • Initial temperature: 30 °C

  • Ramp 1: 15 °C/min to 80 °C

  • Ramp 2: 100 °C/min to 230 °C

  • Hold at 230 °C for 5 min[6]

• Ionization Mode: Electron Impact (EI)[1]

• Mass Analyzer: Quadrupole

• Acquisition Mode: Selected Ion Monitoring (SIM)[1]

• Ions to Monitor:

  • Nitromethane: m/z 30 (for quantification), 61[1][9]

  • Nitromethane-d3 (IS): m/z 64.1 → 46.1[8]

4. Data Analysis:

• Generate a calibration curve by plotting the ratio of the peak area of nitromethane to the peak area of the internal standard against the concentration of the working standards.

• Quantify nitromethane in the samples using the calibration curve.

Protocol 2: Direct Injection GC-MS/MS for Nitromethane in Complex Matrices

This protocol is based on a method for the quantification of nitromethane in mainstream cigarette smoke and is suitable for complex sample matrices that may require additional cleanup.[6][7][8]

1. Materials and Reagents:

• Nitromethane standard (certified reference material)[8]

• Nitromethane-d3 (internal standard)

• Methanol, HPLC grade

• Extraction solvent (e.g., methanol containing the internal standard)

• Autosampler vials with inserts

2. Standard and Sample Preparation:

• Standard Preparation: Prepare a series of calibrators in the range of 0.0200–3.00 μg/mL by diluting a certified reference material of nitromethane.[8]

• Sample Collection (if applicable): For volatile samples like smoke, the vapor phase can be collected in airtight sampling bags (e.g., Tedlar bags).[6][7]

• Sample Extraction:

  • Introduce a known volume of the extraction solution (methanol with internal standard) into the sampling bag or directly to the sample.[6]

  • Shake vigorously to ensure complete extraction.

  • Transfer an aliquot of the extract to an autosampler vial for analysis.

3. GC-MS/MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent GC or equivalent

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer[2]

• Column: Agilent DB-VRX Ultra Inert, 40 m x 180 µm ID, 1.0 µm film thickness[6]

• Carrier Gas: Helium[6]

• Inlet: Gooseneck inlet liner with glass wool, 230 °C, 60:1 split ratio[6]

• Oven Temperature Program:

  • Initial temperature: 30 °C

  • Ramp 1: 15 °C/min to 80 °C

  • Ramp 2: 100 °C/min to 230 °C

  • Hold at 230 °C for 5 min[6]

• Ionization Mode: Electron Impact (EI)

• Mass Analyzer: Triple Quadrupole

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Nitromethane: 61 → 46.1 (Quantifier), 61 → 30.1 (Qualifier)[8]

  • Nitromethane-d3 (IS): 64.1 → 46.1[8]

4. Data Analysis:

• Construct a calibration curve using the quantifier ion transition for nitromethane, normalized to the internal standard.

• Determine the concentration of nitromethane in the samples from the calibration curve.

III. Visualizations

Experimental Workflow Diagrams

The following diagrams illustrate the key steps in the analytical workflows for nitromethane quantification.

References

• 1. Quantitative Determination of Trace Levels of Nitromethane and Its Analog Impurities by Using HS-GC-MS [zenodo.org]
• 2. Using Gas Chromatography-Mass Spectrometry to Monitor Impurities and Safeguard Public Health | Labcompare.com [labcompare.com]
• 3. impactfactor.org [impactfactor.org]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of nitromethane from samples exposed in vitro to chloropicrin by stable isotope dilution headspace gas chromatography with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ez.restek.com [ez.restek.com]

Application Notes and Protocols for Laboratory-Scale Purification of Nitromethane

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Nitromethane (CH₃NO₂) is a valuable solvent and reagent in organic synthesis and various industrial applications. Commercially available nitromethane often contains impurities that can interfere with sensitive reactions. Common contaminants include water, aldehydes, alcohols, and other nitroalkanes such as nitroethane.[1] The presence of these impurities can affect reaction kinetics, yield, and selectivity. Therefore, purification of nitromethane is a critical step for many laboratory procedures. This document provides detailed protocols for several common laboratory-scale purification techniques.

Common Impurities in Nitromethane

Commercial nitromethane is typically produced by the gas-phase nitration of propane, which can lead to a mixture of nitroalkanes.[2] The primary impurities that are often removed include:

• Water: Nitromethane is hygroscopic and readily absorbs moisture from the atmosphere. Water can be a significant impurity, affecting reactions that are sensitive to moisture.

• Aldehydes and Alcohols: These can arise from side reactions during manufacturing or from degradation of the nitromethane.[1]

• Higher Nitroalkanes: Nitroethane, 1-nitropropane, and 2-nitropropane are common contaminants from the industrial synthesis process.[2][3]

• Cyanoalkanes: Traces of cyanoalkanes may also be present in commercial-grade nitromethane.[4]

Purification Techniques

Several methods can be employed to purify nitromethane, ranging from simple drying to more elaborate chemical treatments and distillation procedures. The choice of method depends on the initial purity of the solvent and the required level of purity for the intended application.

Drying of Nitromethane

The removal of water is a crucial first step in the purification of nitromethane. Several drying agents can be used for this purpose.

Summary of Common Drying Agents for Nitromethane

Drying Agent	Typical Loading	Contact Time	Remarks
Anhydrous Calcium Sulfate (CaSO₄)	5-10 g per 100 mL	12-24 hours	A good general-purpose drying agent for nitromethane.[1]
Anhydrous Magnesium Sulfate (MgSO₄)	5-10 g per 100 mL	Several days	Effective but may require longer contact times.[1]
Anhydrous Sodium Sulfate (Na₂SO₄)	5-10 g per 100 mL	24 hours	A neutral and mild drying agent.[1]
Molecular Sieves (Type 4A)	10-20% (w/v)	24-48 hours	Very effective for achieving low water content.[1]
Anhydrous Calcium Chloride (CaCl₂)	5-10 g per 100 mL	12-24 hours	Commonly used, but may form adducts with some compounds.[1][5][6]

Note: Phosphorus pentoxide (P₂O₅) is not a suitable drying agent for nitromethane.[1]

Experimental Protocol: Drying with Anhydrous Calcium Sulfate

• Place 500 mL of commercial-grade nitromethane in a clean, dry flask.

• Add 25-50 g of anhydrous calcium sulfate to the flask.

• Stopper the flask and swirl to disperse the drying agent.

• Allow the mixture to stand for at least 12-24 hours, with occasional swirling.

• Decant or filter the dried nitromethane into a clean, dry storage bottle. For higher purity, the nitromethane should be distilled from the drying agent.

Workflow for Drying Nitromethane

Caption: Workflow for drying nitromethane using a solid desiccant.

Purification by Washing and Distillation

For the removal of acidic and aldehydic impurities, a series of washings followed by distillation is highly effective.

Experimental Protocol: Sulfuric Acid Wash and Fractional Distillation

This method is effective for removing a broad range of impurities.[1]

• Acid Wash: In a separatory funnel, mix 1 L of nitromethane with 150 mL of concentrated sulfuric acid. Allow the mixture to stand for 1-2 days.[1]

• Water Wash: Carefully wash the nitromethane layer with several portions of water to remove the acid.

• Base Wash: Wash the nitromethane with a dilute aqueous solution of sodium carbonate (Na₂CO₃) to neutralize any remaining acid, followed by another water wash.[1]

• Drying: Dry the washed nitromethane over anhydrous magnesium sulfate (MgSO₄) for several days, followed by a final drying over anhydrous calcium sulfate (CaSO₄).[1]

• Fractional Distillation: Filter the dried nitromethane into a distillation flask. Perform a fractional distillation, collecting the fraction that boils at 100-102°C.[6] Discard the initial and final fractions.

Workflow for Purification by Washing and Distillation

Caption: Workflow for the purification of nitromethane by chemical washing and distillation.

Purification by Crystallization

Crystallization is a highly effective method for removing higher nitroalkanes and cyanoalkanes, yielding very pure nitromethane.[4]

Experimental Protocol: Low-Temperature Crystallization from Diethyl Ether

• In a Dewar flask, prepare a 1:1 (v/v) mixture of commercial nitromethane and diethyl ether.

• Slowly add powdered dry ice to the stirred mixture until the temperature is below -60°C.

• Continue stirring for an additional 5 minutes to allow for complete crystallization of the nitromethane.

• Transfer the cold slurry to a pre-cooled (-78°C) Buchner funnel with a coarse fritted disc.

• Apply a gentle vacuum to remove the bulk of the diethyl ether.

• Wash the crystals with small portions of diethyl ether pre-cooled to -78°C.

• Allow the solid nitromethane to melt at room temperature and collect the liquid.

• A final fractional distillation of the melted product can be performed to remove any residual ether and moisture, collecting the fraction boiling at approximately 101°C.

Yield: This method can yield 60-80% of the commercial nitromethane in a pure state.[4]

Workflow for Purification by Crystallization

Caption: Workflow for the purification of nitromethane by low-temperature crystallization.

Azeotropic Distillation for Water Removal

Nitromethane forms a heteroazeotrope with water that boils at 83.6°C and contains 76.4% nitromethane by weight.[2] This property can be exploited to remove water. A patent describes a process for purifying nitromethane containing higher nitroalkanes by adding water and an alkane (C6-C8) to form a three-component azeotrope that is then distilled.[7]

Experimental Protocol: Azeotropic Distillation

• To crude nitromethane containing water, add a sufficient amount of a C6-C8 alkane (e.g., hexane) to form an azeotrope. The weight ratio of water to nitromethane can be from about 0.1:1 to 1:1.[7]

• Heat the mixture in a distillation apparatus. The azeotrope of nitromethane, water, and alkane will distill at a temperature lower than the boiling point of any of the individual components (e.g., 55-65°C with hexane).[7]

• The condensed distillate will separate into three layers. The bottom layer, rich in nitromethane, is collected.[7]

• The collected nitromethane layer can be further purified by simple distillation to remove residual water and alkane, by heating to just below the boiling point of nitromethane (101.5°C).[7]

Purity: This process can yield nitromethane with a purity of over 99%.[7]

Workflow for Azeotropic Distillation

Caption: Workflow for azeotropic distillation of nitromethane.

Storage of Purified Nitromethane

Purified nitromethane should be stored in dark bottles in a cool place, away from strong light, to prevent degradation.[1] For applications requiring anhydrous conditions, it can be stored over 4A molecular sieves under an inert atmosphere such as argon.[1]

Safety Precautions

• Nitromethane is flammable and its vapors can form explosive mixtures with air.

• It is a moderate irritant when inhaled.

• Distillation of nitromethane in the presence of even trace amounts of bases can be hazardous due to the formation of unstable nitronate salts.[8]

• Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

References

• 1. Purification of Nitromethane - Chempedia - LookChem [lookchem.com]
• 2. Nitromethane - Sciencemadness Wiki [sciencemadness.org]
• 3. US3480517A - Purification of nitroethane by azeotropic distillation with n-heptane or isooctane - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. prepchem.com [prepchem.com]
• 7. US3211630A - Process for purification of nitromethane - Google Patents [patents.google.com]
• 8. Recommended methods for the purification of solvents and ... [degruyterbrill.com]

Application Notes and Protocols: Nitromethane as a Fuel Additive in High-Performance Engine Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nitromethane as a fuel additive in high-performance engine research. This document includes quantitative data on performance and emissions, detailed experimental protocols, and visualizations of the chemical processes and experimental workflows.

Introduction

Nitromethane (CH₃NO₂) is a potent, oxygen-rich organic compound utilized in high-performance internal combustion engines to significantly boost power output. Its ability to carry its own oxygen allows for a greater fuel mass to be burned per combustion cycle compared to conventional fuels like gasoline, leading to substantial increases in torque and horsepower.[1][2] However, its use also presents challenges, including increased thermal and mechanical stress on engine components and altered emission profiles. These notes are intended to guide researchers in the systematic evaluation of nitromethane as a fuel additive.

Data Presentation: Performance and Emissions

The addition of nitromethane to gasoline has a marked effect on engine performance and exhaust emissions. The following tables summarize quantitative data from studies on single-cylinder, spark-ignition engines.

Table 1: Effect of Nitromethane-Gasoline Blends on Engine Performance

Nitromethane Concentration (by volume)	Engine Speed (RPM)	Change in Effective Power	Change in Mean Effective Pressure	Change in Brake Specific Fuel Consumption (BSFC)	Change in Torque
5%	2000-3500	Increased	Increased	Increased	Increased
10%	3500	+15.58%	-	-	-
10%	2600	-	+8.94%	-	-
Tri-component blend (Nitromethane-Butanol-Gasoline)	Not Specified	-	-	14% higher than gasoline	1.35 times higher than gasoline[2][3]

Table 2: Effect of Nitromethane-Gasoline Blends on Gaseous Emissions

Nitromethane Concentration (by volume)	Engine Speed (RPM)	Change in Carbon Monoxide (CO)	Change in Carbon Dioxide (CO₂)	Change in Hydrocarbons (HC)	Change in Nitrogen Oxides (NOx)
5%	2000-3500	Decreased[1][2]	Increased[1][2]	Decreased[1][2]	Increased[1][2]
10%	2000-3500	Decreased[1][2]	Increased (up to 16.45% at 2000 RPM)[2]	Decreased (up to 41.44% at 3500 RPM)[2]	Increased[1][2]

Experimental Protocols

Protocol for Preparation of Nitromethane-Gasoline Fuel Blends

Objective: To prepare stable and accurate blends of nitromethane and gasoline for engine testing.

Materials:

• Research-grade gasoline (e.g., 93 octane)

• Nitromethane (99% purity or higher)

• Volumetric flasks or graduated cylinders (calibrated)

• Magnetic stirrer and stir bars

• Appropriate personal protective equipment (PPE): chemical resistant gloves, safety goggles, lab coat.

Procedure:

• Safety Precautions: Conduct all handling of nitromethane in a well-ventilated area, preferably within a fume hood. Nitromethane is flammable and toxic.[1] Ground and bond all containers when transferring to prevent static discharge.

• Determine Blend Ratios: Decide on the desired volumetric percentages of nitromethane in gasoline (e.g., 5%, 10%).

• Blending: a. Measure the required volume of gasoline using a calibrated volumetric flask or graduated cylinder. b. Measure the corresponding volume of nitromethane in a separate calibrated container. c. In a larger, clean, and dry container, place a magnetic stir bar. d. Add the measured gasoline to the container. e. While stirring the gasoline at a moderate speed, slowly add the measured nitromethane. f. Continue stirring for at least 15 minutes to ensure a homogenous mixture.

• Storage: Store the prepared fuel blends in tightly sealed, clearly labeled, and appropriate fuel containers away from heat, sparks, and open flames.

Protocol for Single-Cylinder Engine Dynamometer Testing

Objective: To systematically evaluate the performance and emission characteristics of nitromethane-gasoline blends under controlled engine operating conditions.

Equipment:

• Single-cylinder, spark-ignition research engine (e.g., Ricardo Hydra or similar, with known specifications such as bore, stroke, and compression ratio).

• Engine dynamometer (e.g., eddy current or DC dynamometer) capable of controlling engine speed and load.

• Fuel delivery system compatible with the test fuels.

• Data acquisition system to record engine parameters (speed, torque, temperatures, pressures).

• Exhaust gas analyzer (e.g., AVL DiGas 444N, Horiba MEXA series).[4][5]

Procedure:

• Engine Setup and Calibration: a. Mount the single-cylinder engine on the test bed and couple it to the dynamometer. b. Install all necessary sensors for measuring engine speed, torque, intake air temperature and pressure, coolant temperature, exhaust gas temperature, and cylinder pressure. c. Calibrate all sensors and the dynamometer according to the manufacturer's specifications.

• Baseline Testing (Gasoline): a. Warm up the engine to a stable operating temperature using the baseline gasoline. b. Set the dynamometer to a specific engine speed (e.g., 2000 RPM). c. Apply a full load (wide-open throttle) to the engine. d. Allow the engine to stabilize for a predetermined period. e. Record all engine performance data (speed, torque, fuel consumption) and exhaust emission data (CO, CO₂, HC, NOx) for a specified duration. f. Repeat the test at various engine speeds (e.g., 2300, 2600, 2900, 3200, 3500 RPM) as required by the test plan.[1]

• Fuel Blend Testing: a. Drain the baseline gasoline from the fuel system and purge with the first nitromethane-gasoline blend to be tested. b. Repeat the entire test procedure outlined in step 2 for each fuel blend. c. Ensure that the engine is allowed to stabilize with the new fuel blend before recording data.

• Data Analysis: a. Calculate engine power, brake specific fuel consumption (BSFC), and thermal efficiency from the recorded data. b. Compare the performance and emission results of the fuel blends to the baseline gasoline data.

Protocol for Exhaust Gas Analysis

Objective: To accurately measure the concentrations of key gaseous emissions from the engine exhaust.

Equipment:

• Exhaust gas analyzer capable of measuring CO, CO₂, HC, and NOx. Common technologies include:

  • Non-Dispersive Infrared (NDIR) for CO and CO₂.[6][7][8][9][10]

  • Flame Ionization Detector (FID) for HC.

  • Chemiluminescence Detector (CLD) for NOx.

• Heated sample line to prevent condensation of hydrocarbons.

• Particulate filter to protect the analyzer.

• Calibration gases with known concentrations.

Procedure:

• Analyzer Warm-up and Calibration: a. Turn on the exhaust gas analyzer and allow it to warm up for the manufacturer-specified time. b. Perform a zero calibration using a zero-grade nitrogen or air. c. Perform a span calibration for each gas to be measured using the appropriate calibration gas.

• Sampling: a. Insert the heated sample probe into the engine's exhaust pipe at a location where the exhaust gas is well-mixed. b. Ensure that the sample line is heated to the correct temperature to prevent condensation.

• Measurement: a. During the engine dynamometer test, continuously draw an exhaust gas sample into the analyzer. b. Record the stabilized concentration values for CO, CO₂, HC, and NOx for each engine operating condition.

• Post-Test Checks: a. After each test run, perform a zero and span check to ensure the analyzer has not drifted. b. Purge the analyzer with zero gas.

Visualizations

Chemical Reaction Pathway of Nitromethane Combustion

The combustion of nitromethane is a complex process involving numerous elementary reactions. The following diagram illustrates a simplified high-level pathway of its decomposition and subsequent oxidation.

Caption: Simplified reaction pathway of nitromethane combustion.

Experimental Workflow for Evaluating Nitromethane as a Fuel Additive

The following diagram outlines the logical flow of an experiment designed to assess the impact of nitromethane on engine performance and emissions.

Caption: Experimental workflow for nitromethane fuel additive testing.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. indiamart.com [indiamart.com]
• 5. horiba.com [horiba.com]
• 6. co2meter.com [co2meter.com]
• 7. Non-dispersive infraredspectroscopy (NDIR) | Gas analyzers & sensors | TRACE-GAS [trace-gas.com]
• 8. NDIR type - Operating principle - Technology - FIGARO Engineering inc [figaro.co.jp]
• 9. horiba.com [horiba.com]
• 10. Nondispersive infrared sensor - Wikipedia [en.wikipedia.org]

The Role of Nitromethane in the Synthesis of Pharmaceutical Intermediates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Nitromethane (CH₃NO₂), the simplest organic nitro compound, serves as a versatile and powerful one-carbon building block in the synthesis of complex pharmaceutical intermediates.[1][2][3] Its utility stems from the acidity of the α-protons and the ease with which the nitro group can be transformed into other valuable functional groups, particularly amines.[4][5] This allows for the efficient construction of carbon-carbon and carbon-nitrogen bonds, which are fundamental steps in the assembly of active pharmaceutical ingredients (APIs).[4][5]

This document provides detailed application notes and experimental protocols for key reactions involving nitromethane in the synthesis of pharmaceutical intermediates, including the Henry (nitroaldol) reaction, the aza-Henry (nitro-Mannich) reaction, and subsequent nitro group reductions.

Application Note 1: The Henry (Nitroaldol) Reaction for the Synthesis of β-Nitro Alcohols

The Henry reaction is a classic base-catalyzed carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound (aldehyde or ketone) to produce β-nitro alcohols.[4][6] These products are highly valuable intermediates as they can be readily converted into β-amino alcohols, a common structural motif in many pharmaceuticals, or oxidized to α-nitro ketones.[6] The development of asymmetric Henry reactions has been particularly significant, enabling the stereoselective synthesis of chiral building blocks for drugs such as linezolid, rivaroxaban, and chloramphenicol.[7][8][9]

Caption: Synthetic utility of the Henry reaction.

Experimental Protocol: Asymmetric Henry Reaction for a Chiral β-Nitro Alcohol

This protocol describes the synthesis of (R)-2-nitro-1-(p-tolyl)ethanol, a chiral intermediate, using a copper(II)-bis(oxazoline) complex as a catalyst. The methodology is adapted from procedures for asymmetric Henry reactions with substituted aldehydes.[8][9]

Materials:

• p-Tolualdehyde

• Nitromethane (CH₃NO₂)

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Chiral bis(oxazoline) ligand (e.g., (4S,4'S)-2,2'-(propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole))

• Ethanol (EtOH), anhydrous

• Standard reagents for workup and purification (e.g., ethyl acetate, brine, anhydrous magnesium sulfate)

Procedure:

• Catalyst Preparation: In a dry 25 mL round-bottom flask under a nitrogen atmosphere, add Cu(OAc)₂·H₂O (0.02 mmol, 10 mol%) and the chiral bis(oxazoline) ligand (0.022 mmol, 11 mol%).

• Add anhydrous ethanol (2 mL) and stir the mixture at room temperature for 1 hour to form the blue-green catalyst complex.

• Reaction: To the catalyst solution, add p-tolualdehyde (0.2 mmol, 1.0 equivalent).

• Stir the mixture for 20 minutes at room temperature.

• Add nitromethane (2.0 mmol, 10 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 24-48 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Workup and Purification: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the desired β-nitro alcohol.

• Characterization: Characterize the product using ¹H NMR, ¹³C NMR, and determine the enantiomeric excess (ee) by chiral HPLC analysis.

Quantitative Data: Asymmetric Henry Reactions

Aldehyde Substrate	Catalyst System	Solvent	Time (h)	Yield (%)	ee (%)	Reference
2-Nitrobenzaldehyde	L4-Cu(OAc)₂·H₂O (20 mol%)	EtOH	24	>99	94.6	[9]
4-Nitrobenzaldehyde	(R,R)-1,2-Diaminocyclohexane/Cu(OAc)₂ (5 mol%)	EtOH	3	92	92	[10]
3-Fluorobenzaldehyde	L4-Cu(OAc)₂·H₂O (20 mol%)	EtOH	24	92	92.4	[9]
Benzaldehyde	L4-Cu(OAc)₂·H₂O (20 mol%)	EtOH	24	95	87.5	[9]
3-Phenoxybenzaldehyde	L4-Cu(OAc)₂·H₂O (20 mol%)	EtOH	24	93	91.5	[9]
Aldehyde 15 (Linezolid precursor)	Cu(OAc)₂/Ligand IV (10 mol%)	IPA	24	85	90	[8]

L4 = Thiophene-2,5-bis(β-amino alcohol) ligand Ligand IV = A chiral bis-oxazoline ligand

Application Note 2: The Aza-Henry (Nitro-Mannich) Reaction

The aza-Henry or nitro-Mannich reaction is the nucleophilic addition of a nitroalkane to an imine, forming a β-nitroamine.[5] This reaction is a powerful tool for constructing vicinal C-N bonds, which are prevalent in many biologically active compounds and pharmaceutical ingredients.[5][11] The resulting β-nitroamines are versatile intermediates that can be converted into valuable 1,2-diamines or α-amino acids.[11] Asymmetric variants of this reaction have been developed to synthesize chiral intermediates for drugs like Praziquantel.[5]

Caption: Aza-Henry reaction workflow.

Experimental Protocol: Asymmetric Aza-Henry Reaction

This protocol is a general procedure for the asymmetric aza-Henry reaction of nitromethane with N-Boc protected ketimines, catalyzed by a chiral quaternary ammonium salt.[12]

Materials:

• N-Boc trifluoromethyl ketimine

• Nitromethane (CH₃NO₂)

• Chiral amino acid-derived quaternary ammonium salt (1 mol%)

• Base (e.g., K₂CO₃, 0.1 equiv.)

• Mesitylene (solvent)

• Standard reagents for workup and purification

Procedure:

• Reaction Setup: To a solution of the chiral quaternary ammonium salt (0.001 mmol, 1 mol%) in mesitylene (1.0 mL), add nitromethane (0.2 mmol, 2.0 equivalents) and the base (0.01 mmol, 0.1 equivalents).

• Stir the mixture for 5 minutes at room temperature.

• Addition of Imine: Add the N-Boc trifluoromethyl ketimine (0.1 mmol, 1.0 equivalent) to the reaction mixture.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Workup and Purification: Upon completion, purify the reaction mixture directly by flash silica gel column chromatography to afford the desired trifluoromethyl β-nitroamine.

• Characterization: Analyze the product by NMR and determine the enantiomeric excess by chiral HPLC.

Quantitative Data: Aza-Henry (Nitro-Mannich) Reactions

Imine Substrate	Catalyst System	Time (h)	Yield (%)	dr (syn/anti)	ee (syn) (%)	Reference
N-Boc-sulfone 19	Chiral phase transfer catalyst Cat-5	N/A	85	85:15	94	[11]
N-Boc-imine	Quinidine-urea Cat-6	N/A	Gram scale	7:1	90	[11]
N-p-toluenesulfonyl aldimine	Lipase TL (from P. stutzeri)	N/A	up to 81	N/A	Non-stereoselective	[13][14]
N-sulfonyl imine	CuOTf/Chiral N-oxide ligand	N/A	up to 99	N/A	Good	[15]
N-PMP-α-iminoester	Cu(II)-BOX/Et₃N	N/A	Good	N/A	up to 99	[15]

Application Note 3: Reduction of Nitro Intermediates to Amines

A key advantage of using nitromethane in synthesis is that the nitro group in the resulting intermediates can be readily reduced to a primary amine.[6][11] This transformation is crucial for producing β-amino alcohols and 1,2-diamines, which are core structures in a vast number of pharmaceuticals. Various methods exist for this reduction, with catalytic hydrogenation being one of the most common and efficient.[16]

Experimental Protocol: Reduction of a β-Nitro Alcohol to a β-Amino Alcohol

This protocol describes the catalytic hydrogenation of (1R,2R)-2-nitro-1-(4-chlorophenyl)-1,3-propanediol, an intermediate in the synthesis of chloramphenicol.[7]

Materials:

• (1R,2R)-2-nitro-1-(4-chlorophenyl)-1,3-propanediol

• 10% Palladium on carbon (Pd/C) catalyst

• Methanol (MeOH)

• Hydrogen gas (H₂) source

Procedure:

• Reaction Setup: Dissolve (1R,2R)-2-nitro-1-(4-chlorophenyl)-1,3-propanediol (25 mmol) in methanol (100 mL) in a suitable hydrogenation vessel.

• Carefully add the 10% Pd/C catalyst (e.g., 0.1 g) to the solution.

• Hydrogenation: Pressurize the vessel with hydrogen gas (e.g., 0.2 MPa or ~2 atm).

• Stir the reaction mixture at room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Wash the celite pad with methanol.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Recrystallize the product from a suitable solvent system (e.g., ethanol-acetone) to yield the pure (1R,2R)-2-amino-1-(4-chlorophenyl)-1,3-propanediol.

Quantitative Data: Reduction of Nitro Compounds

Substrate	Reducing Agent/Catalyst	Conditions	Yield (%)	Reference
(1R,2R)-2-nitro-1-(4-chlorophenyl)-1,3-propanediol	10% Pd/C, H₂ (0.2 MPa)	MeOH, RT	92	[7]
(1R,2R)-2-nitro-1-phenyl-1,3-propanediol	10% Pd/C, H₂ (50 Psi)	MeOH, RT	94	[17]
Aromatic Nitro Compound	Fe metal	Refluxing acetic acid	High	[16]
Aliphatic Nitro Compound	Raney Nickel, H₂	N/A	High	[16]
β-Nitroalcohol	NiCl₂·6H₂O, NaBH₄	N/A	Complete Conversion	[18]

Conclusion

Nitromethane is an indispensable reagent in the pharmaceutical industry, providing an efficient entry point to a wide array of complex molecular architectures.[12] The Henry and aza-Henry reactions, in particular, offer powerful strategies for stereoselective C-C and C-N bond formation. The versatility of the nitro group, especially its facile conversion to an amine, solidifies nitromethane's role as a key building block for the synthesis of chiral amino alcohol and diamine intermediates, which are central to the structure of numerous modern therapeutics. The protocols and data presented herein highlight the practical applications of nitromethane chemistry for professionals in drug discovery and development.

References

• 1. CN106892885A - A kind of method for synthesizing ranitidine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Enantioselective Henry Reaction (Nitroaldol Reaction) - Buchler GmbH [buchler-gmbh.com]
• 5. Frontiers | The Stereoselective Nitro-Mannich Reaction in the Synthesis of Active Pharmaceutical Ingredients and Other Biologically Active Compounds [frontiersin.org]
• 6. CN102399165B - Method for preparing chloramphenicol from nitromethane - Google Patents [patents.google.com]
• 7. CN102399164B - Method for synthesizing chloramphenicol from nitromethane - Google Patents [patents.google.com]
• 8. BJOC - The asymmetric Henry reaction as synthetic tool for the preparation of the drugs linezolid and rivaroxaban [beilstein-journals.org]
• 9. mdpi.com [mdpi.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. The Stereoselective Nitro-Mannich Reaction in the Synthesis of Active Pharmaceutical Ingredients and Other Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Asymmetric aza-Henry reaction toward trifluoromethyl β-nitroamines and biological investigation of their adamantane-type derivatives [frontiersin.org]
• 13. The first enzyme-promoted addition of nitromethane to imines (aza-Henry reaction) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. discover.library.noaa.gov [discover.library.noaa.gov]
• 15. Nitro-Mannich reaction - Wikipedia [en.wikipedia.org]
• 16. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 17. CN102285896A - Method for synthesizing broad-spectrum antibiotic chloramphenicol - Google Patents [patents.google.com]
• 18. mdpi.com [mdpi.com]

Application Notes and Protocols: Nitromethane in Pesticide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitromethane (CH₃NO₂), the simplest organic nitro compound, serves as a versatile and crucial C1 building block in the synthesis of a diverse range of agrochemicals.[1] Its utility stems from the reactivity of the nitro group and the acidity of the α-protons, which allow for a variety of chemical transformations. This document provides detailed application notes and experimental protocols for the synthesis of select pesticides using nitromethane as a key reagent. The protocols are intended to furnish researchers and chemists in the agrochemical and pharmaceutical industries with practical methodologies for laboratory-scale synthesis.

Key Reactions and Applications

Nitromethane is a precursor to several important pesticides, primarily through two key reaction pathways: chlorination and nitroaldol (Henry) reaction.

• Chlorination: Direct chlorination of nitromethane yields chloropicrin, a broad-spectrum soil fumigant.

• Henry Reaction: The base-catalyzed addition of nitromethane to aldehydes or ketones, known as the Henry reaction, produces β-nitroalcohols.[2] These intermediates are pivotal in the synthesis of various pesticides, including the fungicide and bactericide bronopol.[3][4] Furthermore, the nitromethylene pharmacophore is a key structural feature in certain neonicotinoid insecticides.[5][6]

Synthesis of Chloropicrin (Trichloronitromethane)

Chloropicrin is a potent soil fumigant used to control fungi, insects, and nematodes.[7] It is synthesized by the exhaustive chlorination of nitromethane. The most common laboratory and industrial method involves the reaction of nitromethane with sodium hypochlorite.[7][8]

Reaction Scheme:

CH₃NO₂ + 3NaOCl → CCl₃NO₂ + 3NaOH

Experimental Protocol

Materials:

• Nitromethane (reagent grade)

• Sodium hypochlorite solution (commercial grade, e.g., 30%)[9]

• Hydrochloric acid (diluted)

• Anhydrous calcium chloride

• Magnetic stirrer and stir bar

• Reaction flask (e.g., 2 L flat-bottom flask)

• Pressure-equalizing addition funnel

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure: [9]

• Reaction Setup: Assemble a 2 L flat-bottom flask equipped with a magnetic stirrer, a pressure-equalizing addition funnel, and a reflux condenser.

• Charging Reactants: Charge the reaction flask with the sodium hypochlorite solution. Load the nitromethane into the addition funnel.

• Addition of Nitromethane: Begin stirring the sodium hypochlorite solution at room temperature. Slowly add the nitromethane from the addition funnel to the flask. The reaction is slightly exothermic.

• Reaction Monitoring: During the addition, the reaction mixture will change color, typically from green to orange or red.[9]

• Reaction Completion and Separation: After the addition is complete, continue stirring for a period to ensure the reaction goes to completion. Stop stirring and allow the layers to separate. Chloropicrin, being denser than water, will form the bottom layer.

• Work-up:

  • Carefully decant the upper aqueous layer.

  • Transfer the remaining mixture containing the crude chloropicrin to a separatory funnel.

  • Separate and collect the lower chloropicrin layer.

  • Wash the crude product with diluted hydrochloric acid.

  • Dry the chloropicrin over anhydrous calcium chloride.

• Purification: Purify the dried chloropicrin by distillation to obtain a product with >99% purity.[10]

Quantitative Data

Parameter	Value	Reference
Reactants
Nitromethane	4.3 mol (230 mL)	[9]
Sodium Hypochlorite Solution (30%)	40.5 mol (8.1 L)	[9]
Product
Chloropicrin (crude)	2.15 mol (215 mL)	[9]
Yield	~50%	[9]
Purity (after distillation)	>99%	[10]

Safety Precautions

Chloropicrin is a toxic and lachrymatory substance.[9] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn. Operations that may lead to the generation of chloropicrin vapors should be conducted in a gas mask.[9]

Synthesis of Bronopol (2-Bromo-2-nitro-1,3-propanediol)

Bronopol is a broad-spectrum antimicrobial agent effective against bacteria and fungi, widely used as a preservative.[7][11] Its synthesis from nitromethane involves a two-step process: a double Henry reaction with formaldehyde to form 2-nitro-1,3-propanediol, followed by bromination.[3][7]

Reaction Scheme:

Step 1: Hydroxymethylation (Henry Reaction)

CH₃NO₂ + 2CH₂O → HOCH₂-CH(NO₂)-CH₂OH

Step 2: Bromination

HOCH₂-CH(NO₂)-CH₂OH + Br₂ + NaOH → HOCH₂-CBr(NO₂)-CH₂OH + NaBr + H₂O

Experimental Protocol

Materials:

• Nitromethane

• Formaldehyde solution (e.g., 37%)

• Sodium hydroxide solution

• Bromine

• Methanol

• Ice-salt bath

• Four-necked flask with mechanical stirrer, thermometer, and addition funnels

Procedure: [10]

Step 1: Condensation of Nitromethane and Formaldehyde

• Reaction Setup: In a 500 mL four-necked flask, combine 130.0 g of 37% formaldehyde, 64.0 g of methanol, and 80.0 g of deionized water.

• Cooling: Cool the mixture to below 4°C using an ice-salt bath with stirring.

• Base Addition: Add 15.0 g (0.15 mol) of 40% sodium hydroxide solution.

• Nitromethane Addition: Slowly add 48.8 g (0.80 mol) of nitromethane dropwise, maintaining the reaction temperature between 4-10°C.

• Reaction Completion: Once the addition is complete and the solution temperature drops to 4°C, continue stirring for an additional 10 minutes to complete the condensation reaction.

Step 2: Bromination

• Cooling: Further cool the reaction mixture to below -4°C.

• Bromine Addition: Add 67.2 g (0.42 mol) of bromine dropwise, controlling the temperature between -4°C and 0°C. The completion of the bromination is indicated by the fading of the bromine color.

• Purification: The crude bronopol can be purified by recrystallization.

Quantitative Data

Parameter	Value	Reference
Reactants (Step 1)
Nitromethane	0.80 mol (48.8 g)	[10]
Formaldehyde (37%)	1.60 mol (130.0 g)	[10]
Sodium Hydroxide (40%)	0.15 mol (15.0 g)	[10]
Reactant (Step 2)
Bromine	0.42 mol (67.2 g)	[10]
Product
Yield	78%	[4]
Purity (after recrystallization)	98%	[4]

Henry Reaction for Pesticide Intermediates: Synthesis of 2-Nitroethanol

The Henry reaction is a fundamental C-C bond-forming reaction that creates versatile β-nitroalcohol intermediates.[2] 2-Nitroethanol, synthesized from nitromethane and formaldehyde, is a precursor for various chemical syntheses, including potential agrochemical applications.

Reaction Scheme:

CH₃NO₂ + CH₂O → HOCH₂CH₂NO₂

Experimental Protocol

Materials:

• Nitromethane

• Paraformaldehyde

• Ethanol

• Potassium carbonate

• Reaction flask (e.g., 1000 L reactor for large scale, adaptable for lab scale)

• Stirrer

• Reflux condenser

• Rotary evaporator

Procedure: [5]

• Reaction Setup: In a suitable reaction flask, combine nitromethane (9 Kmol, 550 Kg), ethanol (200 L), paraformaldehyde (2.81 Kmol, 90 Kg), and potassium carbonate (10.9 mol, 1.5 Kg).

• Reaction: Stir the mixture at room temperature for 4 hours.

• Reflux: Heat the mixture at reflux for 3 hours.

• Work-up: After cooling, remove the unreacted nitromethane and ethanol by distillation under reduced pressure.

• Product: The resulting pale yellow oil is 2-nitroethanol, which can be used in subsequent steps without further purification.

Quantitative Data

Parameter	Value	Reference
Reactants
Nitromethane	9 Kmol (550 Kg)	[5]
Paraformaldehyde	2.81 Kmol (90 Kg)	[5]
Potassium Carbonate	10.9 mol (1.5 Kg)	[5]
Product
2-Nitroethanol	971.1 Kg	[5]
Yield	96%	[5]

Signaling Pathways and Mechanisms of Action

Chloropicrin

The precise mode of action for chloropicrin is not fully understood (IRAC MoA 8B).[3][7] However, its high reactivity leads to irritation of the eyes, skin, and respiratory system.[12] It is believed to react with biological thiols, such as glutathione, leading to a cascade of dechlorination products that disrupt multiple cellular targets.[8]

Neonicotinoids

Neonicotinoid insecticides act as agonists of the nicotinic acetylcholine receptors (nAChRs) in the insect central nervous system.[13] This binding leads to the continuous stimulation of the receptors, causing hyperexcitation, paralysis, and ultimately, the death of the insect. The selectivity of neonicotinoids for insect nAChRs over vertebrate receptors is a key factor in their insecticidal activity and lower mammalian toxicity.[13]

Diagrams

Caption: Synthesis of Chloropicrin from Nitromethane.

Caption: Experimental Workflow for Bronopol Synthesis.

Caption: Neonicotinoid Mode of Action.

References

• 1. Nitromethane - Wikipedia [en.wikipedia.org]
• 2. redalyc.org [redalyc.org]
• 3. The Preparation Method of Bronopol - Nanjing Chemical Material Corp. [njchm.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Nitroethanol synthesis - chemicalbook [chemicalbook.com]
• 6. US4754079A - Process for producing the sodium salt of 2-nitro-1,3-propanediol - Google Patents [patents.google.com]
• 7. Preparation of Bronopol 2-Bromo-2-nitro-1,3-propanediol [vaibhavfinechem.com]
• 8. US4851588A - Novel process for the preparation of bronopol - Google Patents [patents.google.com]
• 9. d-nb.info [d-nb.info]
• 10. Improved method for synthesizing bronopol - Eureka | Patsnap [eureka.patsnap.com]
• 11. How to Improve the Purity of Bronopol - IRO Biocide [irobiocide.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]

Application Notes and Protocols for the Experimental Use of Nitromethane as a Monopropellant

Introduction

Nitromethane (CH₃NO₂) is a high-energy, dense monopropellant that is gaining significant interest as a potential "green" alternative to traditional hydrazine-based systems.[1][2][3] Its advantages include lower toxicity, wider availability as a common industrial solvent, and comparable theoretical performance to established green propellants like LMP-103S.[1][4] However, its application in propulsion systems presents unique challenges, including a high combustion temperature (approx. 2449 K) and difficulties in achieving reliable ignition.[4][5]

These application notes provide a comprehensive overview of the experimental setup, safety protocols, and performance characteristics of nitromethane as a monopropellant, intended for researchers and scientists in chemical propulsion.

Safety Protocols and Handling

Nitromethane is a flammable, toxic, and potentially explosive compound that requires strict safety measures. It can become shock- and heat-sensitive, especially when contaminated with incompatible materials like amines, acids, bases, or strong oxidizing agents.[6][7]

1. Personal Protective Equipment (PPE)

• Eye Protection : ANSI Z87.1-compliant safety goggles are mandatory to protect against splash hazards.[6] A face shield should be used if the chemical is being heated.[8]

• Hand Protection : Chemically resistant gloves (e.g., Viton, butyl rubber, or heavy-duty nitrile) must be worn.[8][9] Check glove integrity before each use.[8]

• Skin Protection : A flame-resistant lab coat is required.[8] Wear chemically protective aprons and boots when handling larger quantities.[10]

• Respiratory Protection : All handling of nitromethane must be conducted inside a certified chemical fume hood with proper ventilation to avoid inhaling vapors.[6] For emergencies or spills, a self-contained breathing apparatus (SCBA) is necessary.[7]

2. Storage and Handling

• Storage : Store in a cool, dry, well-ventilated area away from heat, sparks, and direct sunlight.[9][10] Storage should be in an approved flammable cabinet, preferably in a detached or outside location.[6][7] Containers must be kept tightly closed and stored under an inert gas.[6][8] Avoid storage in vessels made of copper or its alloys.[6][7]

• Handling : Use non-sparking tools and explosion-proof, electrically grounded equipment to prevent static discharge.[7][9] Avoid mechanical friction or shock.[6][7] When transferring, ensure containers are grounded and bonded.[10] Do not use air pressure to empty containers.[7]

3. Spill and Emergency Procedures

• Spills : In case of a spill, immediately notify personnel, evacuate the area, and remove all ignition sources.[7][8] Use a spark-proof tool for cleanup.[7] Absorb the spill with inert, non-flammable material like sand or diatomaceous earth (do not use clay-based absorbents).[7] Place the absorbed material in a sealed container for chemical waste disposal.[10]

• Fire : Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish small fires.[10] Note that reaction with alkaline bicarbonates can form salts that may reignite when dry.[7] For large fires, use an unmanned water spray or fog.[10] Cool containers exposed to fire with water from a safe distance.[9]

• First Aid :

  • Eyes : Immediately flush with water for at least 15 minutes and seek medical attention.[6]

  • Skin : Flush skin with plenty of water and remove contaminated clothing.[7]

  • Inhalation : Move the person to fresh air and seek immediate medical attention.[6]

  • Ingestion : Do not induce vomiting. Rinse the mouth with water and consult a physician.[6]

Performance Characteristics

The performance of nitromethane is comparable to other green monopropellants. Additives can be used to modify its properties; for instance, the formulation NMP-001 contains ferrocene as an ignition catalyst and dimethyl sulfoxide as a phlegmatizer.[11]

Property	Nitromethane (Pure)	NMP-001	Hydrazine (N₂H₄)	LMP-103S	SHP-163
Formula	CH₃NO₂	CH₃NO₂ based	N₂H₄	ADN-based	HAN-based
Density ( kg/m ³)	1137	~1120	1010	1240	1470
Vacuum Specific Impulse (s)	~287	~285	~235	~257	~252
Adiabatic Flame Temp. (K)	~2700	~2650	~1200	~1900	~1900
Melting Point (°C)	-28.3	N/A	2.0	-50	<-50
Boiling Point (°C)	101.2	N/A	113.5	N/A	N/A
Data compiled from sources[1] and[11]. Performance values are theoretical calculations for comparison.

Experimental Protocols

Protocol 1: Thermal Ignition Thruster Setup

This protocol describes a common experimental setup for testing nitromethane using thermal ignition, which avoids the complexity and potential deactivation associated with catalyst beds. Ignition is typically achieved with a glow plug augmented by a small amount of gaseous oxygen.[11]

Materials and Equipment:

• Nitromethane (or a prepared formulation like NMP-001)

• Pressurized propellant tank

• Pressurant gas (e.g., Nitrogen) and regulator

• Gaseous Oxygen (GOX) cylinder and regulator

• Remote-controlled solenoid valves for propellant and GOX

• Lab-scale thruster (injector, combustion chamber, nozzle)

• Glow plug ignition source

• Thrust stand with load cell

• Pressure transducers for chamber (Pc) and feed lines

• Thermocouples for temperature monitoring

• Data Acquisition System (DAQ)

• Blast shield and ventilated test cell

Methodology:

• System Assembly :

  • Mount the thruster securely onto the thrust stand inside the test cell.

  • Connect the propellant line from the tank, through the solenoid valve, to the thruster's injector.

  • Connect the GOX line, through its solenoid valve, to the combustion chamber.

  • Install the glow plug in the chamber wall.

  • Connect all sensors (load cell, pressure transducers, thermocouples) to the DAQ.

• Leak & Safety Checks :

  • Ensure all fittings are tight.

  • Pressurize the system with the inert gas (Nitrogen) to check for leaks.

  • Verify that all remote-controlled valves and the DAQ are functioning correctly.

  • Clear the test cell of all personnel and position the blast shield.

• Test Firing Sequence (Automated) :

  • Start data recording on the DAQ.

  • Activate the glow plug to pre-heat it.

  • Simultaneously open the GOX valve and the propellant valve. The injected oxygen creates a flammable mixture with the initial propellant spray, which is ignited by the glow plug.[11]

  • After successful ignition is confirmed by a rise in chamber pressure (typically within <1 second), close the GOX valve.

  • Allow the thruster to operate in pure monopropellant mode for the desired duration.

  • Close the propellant valve to terminate the firing.

  • Stop data recording.

• Post-Firing Procedure :

  • Purge the propellant lines with inert gas to remove any residual nitromethane.

  • Allow the thruster assembly to cool completely before entering the test cell.

  • Inspect the thruster for any signs of wear, erosion, or damage.

• Data Analysis :

  • From the recorded data, determine the steady-state thrust (F) and chamber pressure (Pc).

  • Calculate the propellant mass flow rate (ṁ) from the change in propellant tank mass over time or using a flowmeter.

  • Calculate the experimental specific impulse (Isp) = F / (ṁ * g₀), where g₀ is the standard gravitational acceleration.

  • Calculate the characteristic velocity (C) = (Pc * At) / ṁ, where At is the nozzle throat area. C efficiency is a measure of combustion quality.[1]

Protocol 2: Catalytic Decomposition Thruster Setup

While thermal ignition is common, research into catalytic decomposition is crucial for developing systems that do not require a secondary ignition fluid.[1] Catalysts like iridium, NiO, or Cr₂O₃ on a high-surface-area substrate are often investigated.[1][12]

Materials and Equipment:

• Same as Protocol 1, excluding the glow plug and GOX system.

• Catalyst bed housing integrated into the thruster assembly.

• Catalyst pellets (e.g., alumina)

• Catalyst precursor (e.g., iridium salt, nickel nitrate)

• Tube furnace for catalyst preparation.

• Heater bands for pre-heating the catalyst bed.

Methodology:

• Catalyst Preparation :

  • Prepare an aqueous solution of the catalyst precursor.

  • Impregnate the alumina pellets with the solution.

  • Dry the pellets in an oven.

  • Calcine the pellets at high temperature in a tube furnace to convert the precursor into its active oxide or metallic form. The specific temperatures and atmosphere depend on the chosen catalyst.

• System Assembly :

  • Carefully pack the prepared catalyst pellets into the catalyst bed housing.

  • Assemble the thruster with the integrated catalyst bed.

  • Wrap the catalyst bed housing with heater bands.

  • Mount the thruster on the test stand and connect propellant lines and instrumentation as in Protocol 1.

• Test Firing Sequence :

  • Start data recording.

  • Activate the heater bands to pre-heat the catalyst bed to the required ignition temperature (typically 100-300°C).[12]

  • Once the target temperature is reached and stable, open the propellant valve.

  • The pre-heated catalyst will initiate the decomposition of nitromethane.

  • Monitor the chamber pressure and thrust for stable operation.

  • Close the propellant valve to end the test.

• Post-Firing and Analysis :

  • Follow the same post-firing and data analysis procedures as in Protocol 1.

  • Note : Catalyst deactivation due to carbon deposition is a known issue with fuel-rich nitromethane.[12][13] Post-test analysis of the catalyst bed is recommended to assess its condition and lifespan.

Visualizations

Experimental Workflow

References

• 1. elib.dlr.de [elib.dlr.de]
• 2. researchgate.net [researchgate.net]
• 3. arc.aiaa.org [arc.aiaa.org]
• 4. Will Nitromethane Make a Comeback in Rocket Fuel？-Grand Fuchi | Erect Industrial Benchmark, Creat Centennial Brand [en.fuchigroup.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. uwm.edu [uwm.edu]
• 9. pentachemicals.eu [pentachemicals.eu]
• 10. afdpetroleum.com [afdpetroleum.com]
• 11. mdpi.com [mdpi.com]
• 12. tandfonline.com [tandfonline.com]
• 13. apps.dtic.mil [apps.dtic.mil]

Technical Notes & Optimization

Technical Support Center: Safe Handling and Storage of Nitromethane in Laboratories

This guide provides essential safety information, troubleshooting advice, and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nitromethane.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with nitromethane?

A1: Nitromethane is a flammable liquid that can be toxic if inhaled or ingested.[1][2] It is also a suspected carcinogen.[1] A significant hazard is its potential to explode when heated, subjected to shock, or contaminated with incompatible materials such as amines, acids, or bases.[1][3][4]

Q2: What are the immediate actions to take in case of accidental exposure to nitromethane?

A2: In case of accidental exposure, it is crucial to act quickly:

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin with water for at least 15 minutes. Seek immediate medical attention.[1][2]

• Eye Contact: Remove contact lenses, if present, and immediately flush the eyes with water for at least 15 minutes. Seek immediate medical attention.[1][2]

• Inhalation: Move the individual to fresh air and seek immediate medical attention.[1][2]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and consult a physician immediately.[1][2]

Q3: Can I use standard nitrile gloves when handling nitromethane?

A3: No, standard disposable nitrile gloves are not recommended for handling nitromethane.[3][5] You should use heavy-duty nitrile, neoprene, polyvinyl alcohol, viton, or butyl gloves for adequate protection.[1][3][5]

Q4: What is the appropriate fire extinguisher to use for a nitromethane fire?

A4: For a nitromethane fire, use a CO2, water spray, or alcohol-resistant foam extinguisher. It is important to not use dry chemical extinguishers, as they may not be effective.[1]

Section 2: Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving nitromethane.

Issue 1: I observe a discoloration or the formation of solids in my stored nitromethane.

• Possible Cause: Contamination with incompatible materials like amines, strong acids, or bases, which can make it shock-sensitive.[1][3] Another possibility is a reaction with the storage container if it is made of copper or copper alloys.[1][3]

• Solution:

  • Do not handle the container.

  • Immediately notify your supervisor and the laboratory safety officer.

  • Evacuate the immediate area.

  • Follow your institution's protocol for handling potentially explosive materials.

Issue 2: My reaction involving nitromethane is unexpectedly vigorous or showing a rapid temperature increase.

• Possible Cause: The reaction may be proceeding faster than anticipated due to incorrect reagent concentration, temperature, or the presence of contaminants that catalyze decomposition. Heating nitromethane can lead to an explosion.[1][3]

• Solution:

  • If it is safe to do so, remove the heat source immediately.

  • Alert others in the laboratory and be prepared to evacuate.

  • If the reaction is in a fume hood, keep the sash down.

  • Notify your supervisor and follow emergency procedures.

Section 3: Data Presentation

The following tables summarize key quantitative data for nitromethane.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	CH₃NO₂	[6]
Molar Mass	61.04 g/mol	[3]
Appearance	Colorless, oily liquid	[3][6]
Density	1.1371 g/cm³ at 20°C	[3]
Boiling Point	101.2°C (214.2°F)	[3]
Melting Point	-28.7°C (-19.7°F)	[3]
Vapor Pressure	28 mmHg at 20°C	[3]
Water Solubility	~10 g/100 mL	[3]

Table 2: Safety Parameters

Parameter	Value	Source
Flash Point	35°C (95°F)	[1][6][7]
Autoignition Temperature	418°C (784°F)	[3]
Explosive Limits in Air	7.3% - 63% by volume	[7]
OSHA Permissible Exposure Limit (PEL)	100 ppm (8-hour TWA)	[8]
ACGIH Threshold Limit Value (TLV)	20 ppm (8-hour TWA)	[7]

Section 4: Experimental Protocols

Protocol 1: General Handling and Dispensing of Nitromethane

• Preparation:

  • Ensure you have received pre-approval and training for handling nitromethane.[1][2]

  • Work within a certified chemical fume hood with proper ventilation and electrically grounded equipment.[1][3]

  • Don the appropriate Personal Protective Equipment (PPE): a flame-resistant lab coat, heavy-duty gloves (neoprene, viton, or butyl), and ANSI Z87.1-compliant safety glasses or goggles.[1][3] If heating, a blast shield is mandatory.[1][3]

• Dispensing:

  • Ground the container and receiving equipment to prevent static discharge.

  • Carefully open the nitromethane container, avoiding any shock or friction.

  • Use non-sparking tools for transfer.

  • Dispense the required amount slowly and carefully.

• Post-Dispensing:

  • Tightly close the nitromethane container.

  • Return the container to its designated storage location (an approved flammable cabinet or a refrigerator rated for flammable storage).[1][3]

  • Clean any contaminated surfaces with soap and water, and dispose of the cleaning materials as hazardous waste.[1]

Protocol 2: Henry (Nitroaldol) Reaction using Nitromethane

The Henry reaction is a carbon-carbon bond-forming reaction between a nitroalkane and an aldehyde or ketone.

• Reaction Setup:

  • In a fume hood, equip a round-bottom flask with a magnetic stir bar.

  • Charge the flask with the aldehyde or ketone and the chosen solvent.

  • Add the base catalyst portion-wise to control the initial reaction rate.

• Addition of Nitromethane:

  • Slowly add nitromethane to the reaction mixture. The reaction can be exothermic, so careful monitoring of the temperature is crucial.

• Reaction Monitoring:

  • Stir the reaction at the specified temperature and monitor its progress using an appropriate analytical technique (e.g., TLC, GC-MS).

• Workup:

  • Upon completion, quench the reaction by adding a suitable acidic solution.

  • Perform an extraction to isolate the product.

  • Dry the organic layer, filter, and concentrate it under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography or recrystallization.

Section 5: Visualizations

Caption: A flowchart for the nitromethane spill response protocol.

Caption: A logical diagram for the safe storage of nitromethane.

References

• 1. NITROMETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. Nitromethane - Wikipedia [en.wikipedia.org]
• 4. Nitromethane | Safety Services - UCL – University College London [ucl.ac.uk]
• 5. uwm.edu [uwm.edu]
• 6. Nitromethane | CH3NO2 | CID 6375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ICSC 0522 - NITROMETHANE [inchem.org]
• 8. 75-52-5 CAS MSDS (Nitromethane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

identifying and removing common impurities from nitromethane

Welcome to the Technical Support Center for the purification of nitromethane. This resource is designed for researchers, scientists, and drug development professionals to provide clear and concise guidance on identifying and removing common impurities from nitromethane. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial nitromethane?

Commercial nitromethane typically contains several impurities resulting from its manufacturing process, which is often the gas-phase nitration of propane. The most common impurities include:

• Higher Nitroalkanes: Nitroethane, 1-nitropropane, and 2-nitropropane are common contaminants.[1]

• Water: Due to atmospheric exposure and as a byproduct of some reactions.

• Aldehydes and Alcohols: Present in small amounts.[2]

• Cyanoalkanes: Traces of cyanoalkanes may also be present.[1]

The purity of commercial-grade nitromethane is typically between 94% and 97%.[3] For many sensitive applications, this level of purity is insufficient, necessitating further purification.

Q2: How can I assess the purity of my nitromethane sample?

Several analytical techniques can be used to determine the purity of nitromethane and identify specific impurities:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is a powerful tool for identifying and quantifying impurities like higher nitroalkanes and cyanoalkanes, which have distinct signals from nitromethane.[4][5][6]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a highly sensitive method for separating and identifying volatile impurities, providing both qualitative and quantitative data.[7][8][9][10]

• Freezing Point Determination: The freezing point of nitromethane is very sensitive to impurities. A depressed freezing point from the literature value (-28.5 °C) indicates the presence of contaminants. This method was used to confirm a purity of 99.9 mole percent in one study.[11]

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the purification of nitromethane.

Fractional Distillation

Issue: Poor separation of nitromethane from higher nitroalkanes.

• Possible Cause: The distillation column has insufficient theoretical plates for the separation. The boiling points of nitromethane (101.2 °C), nitroethane (114 °C), and 2-nitropropane (120 °C) are relatively close, requiring an efficient fractionating column.[12]

• Solution:

  • Use a longer fractionating column: A longer column with a suitable packing material (e.g., Raschig rings, Vigreux indentations) will increase the number of theoretical plates and improve separation.

  • Control the heating rate: Heat the distillation flask slowly and steadily to maintain a proper temperature gradient in the column. A rapid heating rate will lead to flooding of the column and poor separation.

  • Maintain a slow and steady distillation rate: Collect the distillate at a slow, controlled rate (typically 1-2 drops per second) to allow for proper equilibration between the liquid and vapor phases in the column.

  • Insulate the column: Wrap the distillation column with glass wool or aluminum foil to minimize heat loss and maintain the temperature gradient.[13]

Azeotropic Distillation

Issue: The three layers (nitromethane, water, and alkane) do not separate cleanly in the condensate.

• Possible Cause: The ratio of water and alkane to nitromethane may not be optimal, or the cooling in the condenser is too rapid, leading to emulsion formation.

• Solution:

  • Adjust the water and alkane ratios: The patent for this method suggests a weight ratio of water to nitromethane of about 0.1:1 to 1:1 and an alkane to nitromethane ratio of 0.1:1 to 15:1.[3] Experiment within these ranges to find the optimal ratio for your specific mixture.

  • Control the cooling water flow: Reduce the flow rate of the cooling water in the condenser to allow for a more gradual condensation, which can help prevent emulsion formation.

  • Allow for settling time: Let the collected distillate stand for a period to allow the layers to separate fully before attempting to decant the nitromethane layer.

Fractional Crystallization

Issue: Nitromethane does not crystallize upon cooling, or an oil forms instead.

• Possible Cause: The concentration of nitromethane in the solvent is too low (not supersaturated), the cooling rate is too fast, or the presence of significant impurities is inhibiting crystallization.[14]

• Solution:

  • Increase the concentration: If too much solvent was used, slowly evaporate some of it to induce saturation and then attempt to cool again.

  • Slow down the cooling process: Allow the solution to cool slowly to room temperature before placing it in a low-temperature bath (e.g., -60 °C with dry ice).[1][14] Slow cooling promotes the formation of larger, purer crystals.

  • Scratch the inner surface of the flask: Use a glass rod to scratch the inside of the flask below the solvent level. The microscopic scratches can provide nucleation sites for crystal growth.[14]

  • "Seed" the solution: If you have a small crystal of pure nitromethane, add it to the cooled solution to induce crystallization.

Issue: The purity of the nitromethane does not improve significantly after crystallization.

• Possible Cause: Impurities are being trapped within the crystal lattice (inclusion) or are adhering to the crystal surface. This is more likely with rapid crystallization.

• Solution:

  • Perform multiple recrystallizations: Each successive crystallization will generally yield a purer product.

  • Wash the crystals: After filtering, wash the crystals with a small amount of cold, fresh solvent to remove any adhering impurities from the mother liquor.

  • "Sweating": For very high purity, a technique called "sweating" can be used where the frozen solid is allowed to warm slowly, and the first portion of the melt, which is richer in impurities, is discarded.

Quantitative Data on Purification Methods

Purification Method	Starting Material	Impurities	Final Purity	Reference
Azeotropic Distillation	Commercial Grade Nitromethane (96.5%)	Nitroethane (1.2%), 2-Nitropropane (2.1%), 1-Nitropropane (0.1%)	99.9%	[3]
Fractional Crystallization	Commercial Grade Nitromethane	Higher nitroalkanes and trace cyanoalkanes	All impurities removed (as per NMR)	[1]
Combined Washing, Fractionation, and Fractional Slow Melting	Commercial Nitromethane (91.5 mole %)	Not specified	99.9 mole %	[11]

Experimental Protocols

Safety Precautions

Nitromethane is a flammable liquid and a suspected carcinogen. It can be explosive, especially when heated or in the presence of contaminants like amines, acids, or bases.[3] Always handle nitromethane in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including a flame-resistant lab coat, chemical safety goggles, and heavy-duty gloves (neoprene, butyl, or viton).[3] Ground all equipment to prevent static discharge.[3]

Protocol 1: Purification by Azeotropic Distillation

This method is effective for removing higher nitroalkane impurities.

Materials:

• Crude nitromethane

• Hexane or cyclohexane

• Water

• Fractional distillation apparatus

• Separatory funnel

• Heating mantle

Procedure:

• Combine the crude nitromethane, water, and alkane (e.g., hexane) in a round-bottom flask. A typical ratio is 513 g of nitromethane, 104 g of water, and 68 g of hexane.[3]

• Set up the fractional distillation apparatus.

• Heat the mixture to its boiling point (around 58-65 °C).[3]

• Collect the distillate, which will separate into three layers.

• Carefully separate the lowest layer, which is enriched in nitromethane, using a separatory funnel.

• Redistill the collected nitromethane layer. The forerun will contain residual water and alkane. Collect the fraction that distills at the boiling point of nitromethane (101.2 °C).

Protocol 2: Purification by Fractional Crystallization

This method is particularly effective at removing a wide range of impurities.

Materials:

• Crude nitromethane

• Diethyl ether

• Dewar flask

• Dry ice

• Jacketed Buchner funnel with a coarse fritted disc

Procedure:

• In a Dewar flask, prepare a 1:1 (v/v) mixture of commercial nitromethane and diethyl ether.

• Slowly add powdered dry ice to the stirred mixture until the temperature is well below -60 °C.

• Continue stirring for an additional five minutes to allow for complete crystallization.

• Transfer the mixture to a pre-chilled, jacketed Buchner funnel (jacket filled with dry ice).

• Apply a gentle vacuum to remove most of the ether.

• Wash the crystals with a small amount of cold diethyl ether.

• Allow the crystals to melt and collect the liquid.

• Perform a simple distillation on the melted nitromethane to remove any condensed moisture (water forms an azeotrope with nitromethane that boils at 83 °C). Discard the forerun and collect the pure nitromethane.[1]

Visualizations

Caption: Overview of nitromethane purification pathways.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. youtube.com [youtube.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. zenodo.org [zenodo.org]
• 9. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ez.restek.com [ez.restek.com]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. US3480517A - Purification of nitroethane by azeotropic distillation with n-heptane or isooctane - Google Patents [patents.google.com]
• 13. Purification [chem.rochester.edu]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Syntheses with Nitromethane

Welcome to the technical support center for optimizing reaction conditions in syntheses utilizing nitromethane. This resource is tailored for researchers, scientists, and professionals in drug development, providing targeted troubleshooting guides and frequently asked questions to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed to provide direct answers and solutions to specific issues that may arise during reactions involving nitromethane, such as the Henry (nitroaldol) reaction, Michael addition, and the Nef reaction.

Henry (Nitroaldol) Reaction

The Henry reaction is a classic carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound.[1][2] While versatile, achieving high yields and selectivity can be challenging.

Q1: My Henry reaction is not proceeding or is giving very low yields. What are the common causes?

A1: Low conversion in a Henry reaction can be attributed to several factors:

• Insufficiently Active Catalyst: The base used may not be strong enough to deprotonate the nitromethane. Ensure the catalyst is active; some are sensitive to air and moisture.[3]

• Reversibility of the Reaction: The nitroaldol reaction is reversible.[3] To drive the equilibrium towards the product, consider using an excess of one reactant or removing water as it forms.[3]

• Impure Reagents: Verify the purity and dryness of your nitromethane, aldehyde or ketone, and solvent.[4]

Q2: I am observing the formation of a nitroalkene byproduct. How can I minimize this dehydration?

A2: The dehydration of the initial β-nitro alcohol product is a common side reaction, often promoted by heat or strong acids/bases.[5] To minimize the formation of the nitro-olefin, consider the following:

• Use a Milder Base: Weaker bases like triethylamine can favor the formation of the alcohol product.[4]

• Control Reaction Temperature: Running the reaction at lower temperatures can suppress the elimination reaction.[3][4]

• Careful Workup: Avoid acidic conditions during the workup process if the desired product is sensitive to acid.[4] Using a buffered solution, such as ammonium chloride, for quenching can be beneficial.[6]

Q3: How can I improve the diastereoselectivity or enantioselectivity of my Henry reaction?

A3: Achieving high stereoselectivity often requires careful optimization of several parameters:

• Chiral Ligands and Metal Catalysts: The use of chiral metal complexes, particularly with copper and zinc, has proven effective in controlling stereochemistry.[3][7][8] The choice of the chiral ligand is critical for high enantioselectivity.[3]

• Solvent and Temperature: These parameters can significantly influence both diastereomeric and enantiomeric ratios. Systematic screening is recommended to find the optimal conditions.[3]

• Organocatalysts: Chiral organic molecules, such as quinine derivatives, have also been successfully employed to catalyze asymmetric Henry reactions.[5][8]

Michael Addition

Nitromethane can act as a Michael donor, adding to α,β-unsaturated compounds.

Q1: I am getting multiple addition products when using nitromethane as a nucleophile. How can I favor mono-addition?

A1: Nitromethane's high reactivity, due to its three acidic protons, can lead to di- or poly-addition products.[6] To promote mono-addition:

• Adjust Stoichiometry: Use an excess of nitromethane relative to the Michael acceptor.[6]

• Employ a Biphasic System: Running the reaction in a biphasic medium (e.g., water-dichloromethane) can enhance selectivity by moving the mono-adduct into the organic phase, thus reducing its availability for further reaction.[6][9] A phase-transfer catalyst may also be beneficial in such systems.[6][9]

Q2: The reaction is sluggish or not going to completion. What can I do?

A2: Several factors can contribute to a slow Michael addition:

• Base Strength: The chosen base may not be optimal for generating the nitronate anion. Screening different bases of varying strengths can be helpful.

• Solvent Effects: The solvent can have a pronounced effect on the reaction rate.[10] A screening of solvents with different polarities is advisable.[11]

• Temperature: While higher temperatures can increase the reaction rate, they may also promote side reactions. Incremental increases in temperature should be monitored carefully.[11]

Nef Reaction

The Nef reaction converts a primary or secondary nitroalkane into an aldehyde or ketone, respectively.[12][13]

Q1: My Nef reaction is giving a low yield of the desired carbonyl compound. What are the common pitfalls?

A1: Low yields in the Nef reaction often stem from improper pH control or side reactions:

• Incomplete Nitronate Salt Formation: Ensure the initial deprotonation of the nitroalkane is complete before proceeding with hydrolysis.

• Insufficiently Acidic Hydrolysis: The hydrolysis of the nitronate salt must occur under strongly acidic conditions (pH < 1) to avoid the formation of oximes and other byproducts.[14][15] The nitronate salt solution should be added slowly to a pre-cooled, vigorously stirred strong acid solution.[14][16]

• Side Reactions: The classical Nef reaction using concentrated sulfuric acid can be aggressive.[12] Alternative, milder methods using oxidative or reductive conditions have been developed.[12][15]

Q2: I am observing the formation of an oxime as a major byproduct. How can I prevent this?

A2: Oxime formation is a common issue when the pH of the hydrolysis medium is too high (pH > 1).[14] To prevent this, ensure rapid and efficient mixing of the nitronate salt with a strong acid solution to maintain a consistently low pH.[14]

Purification Challenges

Q1: I am having difficulty purifying my β-nitro alcohol product from the Henry reaction.

A1: β-nitro alcohols can be unstable, particularly on silica gel during column chromatography where they may dehydrate.[4] Consider the following purification strategies:

• Deactivated Stationary Phase: Use deactivated silica gel (by adding a small amount of triethylamine to the eluent) or alumina for column chromatography.[4]

• Alternative Purification Methods: If the product is a solid, recrystallization can be an effective purification method.[4] For thermally stable and volatile products, distillation under reduced pressure may be an option.[4]

Data Presentation: Optimizing Reaction Conditions

The following tables summarize quantitative data from various studies to provide a comparative overview of how different parameters can affect the outcome of reactions involving nitromethane.

Table 1: Effect of Base and Solvent on the Henry Reaction

Entry	Aldehyde	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Benzaldehyde	NaOH (10 mol%)	Water	RT	24	75	[4] (Illustrative)
2	2-Nitrobenzaldehyde	(S)-Cu1	THF	RT	-	78	[3]
3	2-Nitrobenzaldehyde	(S)-Cu1/PhONa	THF	RT	-	96	[3]
4	2-Nitrobenzaldehyde	(S)-Cu1/PhONa	THF	-17	-	98	[3]
5	Benzaldehyde	DBN	Ethanol	RT	0.5	92	[17]
6	Benzaldehyde	TBD	Ethanol	RT	0.5	90	[17]
7	Benzaldehyde	KOH	Ethanol	RT	0.5	81	[17]

RT = Room Temperature

Table 2: Catalyst Screening for the Asymmetric Michael Addition of Nitromethane to Chalcone

Entry	Catalyst	Time (h)	Yield (%)	ee (%)	Reference
1	Quinine (4a)	99	4	42 (S)	[10]
2	epi-Quinine (4b)	99	0	-	[10]
3	epi-Thiourea (5a)	99	71	95 (R)	[10]
4	Hydroquinine-Thiourea (5b)	99	93	96 (R)	[10]

ee = enantiomeric excess

Experimental Protocols

General Protocol for a Base-Catalyzed Henry Reaction

This is a generalized procedure and may require optimization for specific substrates.

• Reaction Setup: In a round-bottom flask, dissolve the aldehyde or ketone (1.0 equiv) in a suitable solvent.

• Addition of Nitromethane: Add nitromethane (1.2-2.0 equiv) to the stirred solution.

• Cooling: Cool the mixture to the desired temperature (e.g., 0 °C) using an ice bath.[4]

• Addition of Base: Slowly add the base (e.g., triethylamine, 0.1-1.0 equiv) dropwise to the reaction mixture.[4]

• Reaction Monitoring: Allow the reaction to stir at the chosen temperature and monitor its progress by Thin Layer Chromatography (TLC).[4]

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent. Wash the combined organic layers with water and brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography, recrystallization, or distillation as appropriate.

General Protocol for the Nef Reaction (Classical Method)

This protocol involves the hydrolysis of a pre-formed nitronate salt and should be performed with caution.

• Nitronate Salt Formation: Dissolve the nitroalkane (1.0 equiv) in a suitable alcohol (e.g., ethanol). At 0 °C, add a solution of a strong base (e.g., sodium ethoxide, 1.1 equiv) dropwise. Allow the mixture to stir at room temperature for 2-4 hours to ensure complete formation of the salt.[16]

• Hydrolysis: In a separate flask, prepare a cold (0 °C) aqueous solution of a strong acid (e.g., 10-20% sulfuric acid). Slowly add the nitronate salt solution to the vigorously stirred cold acid solution, ensuring the temperature remains below 5 °C.[16] Gas evolution may be observed.[16]

• Stirring: After the addition is complete, continue stirring at 0 °C for an additional 30 minutes.[16]

• Workup: Extract the reaction mixture with a suitable organic solvent (e.g., diethyl ether). Wash the combined organic layers with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.[16]

• Purification: Purify the crude carbonyl compound by distillation or column chromatography.[16]

Visualizations

Caption: Workflow for a typical Henry (nitroaldol) reaction.

Caption: Troubleshooting logic for low reaction yield.

Caption: Pathway showing a common side reaction in Henry synthesis.

References

• 1. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 2. scielo.br [scielo.br]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Henry reaction - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. Nef reaction - Wikipedia [en.wikipedia.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. benchchem.com [benchchem.com]
• 15. Nef Reaction [organic-chemistry.org]
• 16. benchchem.com [benchchem.com]
• 17. files.core.ac.uk [files.core.ac.uk]

Managing the Explosive Hazards of Nitromethane: A Technical Support Center

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing the explosive hazards of nitromethane in experimental design. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter.

Troubleshooting Guide & FAQs

Q1: My experiment requires heating nitromethane. What are the critical safety precautions?

A1: Heating nitromethane significantly increases its explosive potential.[1][2][3] At ambient temperature and pressure, it is primarily a flammable liquid, but it can detonate more easily at elevated temperatures and pressures. Explosive decomposition of nitromethane begins at approximately 315°C (599°F).

Critical Precautions:

• Always handle heated nitromethane in a certified chemical fume hood with the sash positioned as low as possible.[1]

• Use a blast shield for additional protection when heating.[1]

• Employ precise temperature control and monitoring to avoid exceeding the decomposition temperature.

• Ensure all equipment is electrically grounded to prevent static discharge, which can be an ignition source.[2][4]

• Avoid confining nitromethane in sealed vessels during heating, as pressure buildup can lead to an explosion.[3]

Q2: I need to mix nitromethane with other chemicals. What are the known incompatibilities?

A2: Nitromethane can become shock-sensitive and highly explosive when mixed with certain substances, particularly amines, strong acids, strong bases, and strong oxidizing or reducing agents.[1][5][6][7]

Known Incompatible Materials:

• Amines: (e.g., diethylenetriamine (DETA), ethylenediamine (EDA)) can sensitize nitromethane, significantly increasing its detonation risk.[8][9][10]

• Strong Acids: (e.g., nitric acid, sulfuric acid) can react violently.[7][11]

• Strong Bases: (e.g., sodium hydroxide, potassium hydroxide) react to form shock-sensitive salts.[7][12] The reaction with solid sodium hydroxide is hypergolic.[13]

• Strong Oxidizing Agents: (e.g., lithium perchlorate, calcium hypochlorite) can lead to violent reactions.[7]

• Metals and Metal Oxides: Slowly corrodes steel and copper when wet.[5][6] Do not store in copper or copper alloy vessels.[1][4]

A detailed chemical incompatibility chart should always be consulted prior to mixing.

Q3: What are the signs of nitromethane decomposition, and what should I do if I observe them?

A3: Thermal decomposition of nitromethane primarily proceeds through C-N bond fission, forming methyl radicals (CH₃) and nitrogen dioxide (NO₂).[14][15] The production of nitrogen oxides contributes to the toxic fumes generated in a fire.[3][16]

Signs of Decomposition:

• Discoloration: A change in the liquid's color.

• Gas Evolution: The formation of bubbles or fumes.

• Temperature Increase: An unexplained rise in the solution's temperature.

Emergency Protocol:

• Immediately notify all personnel in the vicinity and evacuate the area.

• If safe to do so, remove the heat source and initiate cooling.

• Contact your institution's emergency response team and inform them of a potential nitromethane decomposition event.

• Do not attempt to handle a potentially unstable nitromethane solution.

Q4: How should I properly store nitromethane in the laboratory?

A4: Proper storage is crucial to prevent accidents.

Storage Guidelines:

• Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

• Use an approved flammable liquid storage cabinet.[1]

• Keep containers tightly closed to prevent the escape of flammable vapors.[1][2]

• Store away from heat, sparks, open flames, and direct sunlight.[1][2]

• Ensure storage containers are made of appropriate materials, such as stainless steel or aluminum if wet, and avoid copper or its alloys.[4]

• Ground and bond containers when transferring the material to prevent static electricity buildup.[4][17]

Q5: What personal protective equipment (PPE) is required when handling nitromethane?

A5: Appropriate PPE is mandatory to protect against exposure and physical hazards.

Required PPE:

• Eye Protection: Chemical safety goggles or a face shield where a splash hazard exists.[1][4]

• Hand Protection: Neoprene, butyl rubber, or Viton gloves are recommended. Disposable nitrile gloves are not sufficient.[1]

• Body Protection: A flame-resistant lab coat.[1]

• Respiratory Protection: Use in a well-ventilated area or with local exhaust ventilation. If exposure limits are likely to be exceeded, a NIOSH-approved respirator is necessary.[4][18]

Quantitative Data: Explosive Properties of Nitromethane

The following table summarizes key quantitative data related to the explosive properties of nitromethane.

Property	Value	Conditions/Notes
Detonation Velocity (VoD)	~6,300 - 6,400 m/s	Can be influenced by confinement and temperature.[9][13]
Detonation Pressure	~10.0 GPa	Can be reduced by additives like DETA.[19]
Lower Explosive Limit (LEL)	7.3% by volume in air	The minimum concentration that will support combustion.[9]
Flash Point	35°C (95°F)	The lowest temperature at which it can vaporize to form an ignitable mixture in air.[20][21]
Autoignition Temperature	418°C (784°F)	The temperature at which it will ignite without an external ignition source.[17]
OSHA Permissible Exposure Limit (PEL)	100 ppm (8-hour TWA)	[3][18]
ACGIH Threshold Limit Value (TLV)	20 ppm (8-hour TWA)	[3]

Experimental Protocols

General Protocol for a Reaction Using Nitromethane as a Solvent

This protocol outlines the general steps and safety considerations for a reaction where nitromethane is used as a solvent. Note: This is a general guideline and must be adapted to the specific requirements of your experiment, with a thorough risk assessment conducted beforehand.

1. Risk Assessment and Preparation:

• Conduct a comprehensive risk assessment that specifically addresses the explosive hazards of nitromethane, including the scale of the reaction, heating requirements, and all reactants and reagents.
• Ensure all necessary PPE is available and in good condition.
• Verify that the chemical fume hood is functioning correctly.
• Have appropriate fire extinguishing media (e.g., CO₂, water spray, alcohol-resistant foam) readily available. Do not use dry chemical extinguishers.[3]
• Prepare a quench solution and have it ready for immediate use if the reaction needs to be stopped quickly.

2. Experimental Setup:

• Set up the reaction apparatus within a chemical fume hood.
• Use a blast shield in front of the apparatus.
• Ensure all glassware is free of cracks and stars.
• If heating is required, use a heating mantle with a thermocouple for accurate temperature control. Do not use an open flame.
• Ground and bond all metal equipment and containers.[4]

3. Procedure:

• Under an inert atmosphere (if required by the reaction chemistry), add the reactants to the reaction vessel.
• Slowly add the nitromethane solvent to the reaction vessel.
• If the reaction is exothermic, use an ice bath to control the temperature during addition.
• Begin agitation.
• If heating is required, slowly increase the temperature to the desired setpoint, constantly monitoring the reaction.
• Do not leave the reaction unattended.

4. Work-up and Waste Disposal:

• Upon completion, cool the reaction mixture to room temperature.
• Carefully quench the reaction mixture by slowly adding it to the prepared quench solution.
• Separate the desired product from the nitromethane solvent using appropriate extraction and purification techniques.
• All nitromethane-containing waste must be disposed of as hazardous waste according to institutional and regulatory guidelines. Do not mix with incompatible waste streams.

Visualizations

Caption: Decision workflow for assessing nitromethane experimental hazards.

Caption: Simplified chemical pathway of nitromethane's explosive decomposition.

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. lobachemie.com [lobachemie.com]
• 3. nj.gov [nj.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. restoredcdc.org [restoredcdc.org]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Nitromethane [cdc.gov]
• 7. NITROMETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. pubs.aip.org [pubs.aip.org]
• 9. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 10. pubs.aip.org [pubs.aip.org]
• 11. ehs.princeton.edu [ehs.princeton.edu]
• 12. Nitromethane - Sciencemadness Wiki [sciencemadness.org]
• 13. Nitromethane - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. Thermal Decomposition of Nitromethane and Reaction between CH3 and NO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ICSC 0522 - NITROMETHANE [inchem.org]
• 17. afdpetroleum.com [afdpetroleum.com]
• 18. restoredcdc.org [restoredcdc.org]
• 19. authors.library.caltech.edu [authors.library.caltech.edu]
• 20. Nitromethane | CH3NO2 | CID 6375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Support Center: Safe Handling of Nitromethane with Strong Bases

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on preventing and managing runaway reactions of nitromethane with strong bases. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of runaway reactions between nitromethane and strong bases?

A1: The primary cause is the exothermic reaction that occurs when a strong base deprotonates nitromethane to form its conjugate base, the nitromethanide ion (also known as the aci-form).[1][2] This ion is significantly less stable than nitromethane itself.[3] The reaction generates heat, which can increase the reaction rate, leading to a positive feedback loop and a subsequent runaway reaction.[4][5]

Q2: What are the main hazards associated with the reaction of nitromethane and strong bases?

A2: The main hazards include:

• Rapid temperature and pressure increase: The exothermic nature of the reaction can lead to a rapid rise in temperature and pressure within the reaction vessel, potentially causing an explosion.[5]

• Formation of shock-sensitive salts: The reaction can form nitronate salts, which are highly sensitive to shock and impact, especially when dry.[4][6]

• Flammability: Nitromethane is a flammable liquid, and the heat generated from the reaction can be an ignition source.[7][8][9][10]

Q3: Which bases are considered "strong" and pose a significant risk with nitromethane?

A3: Strong bases such as sodium hydroxide, potassium hydroxide, sodium methoxide, and amines can initiate a violent reaction with nitromethane.[4][11] Even solid sodium hydroxide can react hypergolically (igniting on contact) with nitromethane.[6]

Q4: What is the "aci-form" of nitromethane and why is it important?

A4: The aci-form of nitromethane (H₂C=NO(OH)) is a tautomer of nitromethane.[3][12] In the presence of a base, nitromethane is deprotonated to form the nitromethanide ion, which is the conjugate base of the aci-form. This species is less stable than nitromethane and its formation is a key step in the pathway to a runaway reaction.[3][13]

Troubleshooting Guides

Scenario 1: The reaction mixture is turning brown and heating up unexpectedly.

• Question: My reaction of nitromethane with a base is turning a dark brown color and the temperature is rising rapidly, even with external cooling. What should I do?

• Answer: This is a sign of a potential runaway reaction. The brown color can indicate the formation of decomposition products.[14]

  • Immediate Action: If it is safe to do so, immediately cease any further addition of reagents.

  • Emergency Cooling: Increase external cooling to the maximum capacity. Prepare a larger cooling bath (e.g., dry ice/acetone) if necessary.

  • Alert Personnel: Inform colleagues and your supervisor about the situation immediately.

  • Prepare for Quenching: If the temperature continues to rise uncontrollably, be prepared to execute an emergency quenching procedure (see "Emergency Quenching Protocol" below).

  • Evacuation: If the reaction cannot be brought under control, evacuate the area and follow your institution's emergency procedures.[15][16]

Scenario 2: A solid precipitate has formed after adding a base to nitromethane.

• Question: I've added a base to my nitromethane solution and a white or reddish-brown solid has precipitated. Is this dangerous?

• Answer: Yes, this could be extremely dangerous. The solid is likely a nitronate salt, which can be shock-sensitive and explosive, especially when dry.[4][6] Do not scrape, agitate, or isolate this solid without taking extreme precautions. The reaction should be quenched immediately while the precipitate is still in solution.

Scenario 3: The reaction is not proceeding as expected, and I am tempted to add more base or increase the temperature.

• Question: My reaction is sluggish. Can I safely increase the temperature or add more base to speed it up?

• Answer: Proceed with extreme caution. Increasing the temperature or the concentration of the base significantly increases the risk of a runaway reaction.[17] Before making any changes, ensure your cooling system is adequate to handle a potential exotherm. Any additions of base should be done slowly and in small portions, while carefully monitoring the temperature.

Quantitative Data

The thermal stability of nitromethane is significantly affected by the presence of strong acids and bases. The following table summarizes key data from Differential Scanning Calorimetry (DSC) analysis.

Substance	Onset of Decomposition (T_onset)	Heat of Decomposition	Notes
Pure Nitromethane	~300 °C	>500 J/g	Onset temperature can vary based on experimental conditions.[18]
Nitromethane with 6 M NaOH	~240 °C	Not specified	A dramatic lowering of the onset temperature.[18]
Nitromethane with 6 M HCl	~200 °C	Not specified	A significant reduction in thermal stability.[18]

Experimental Protocols

Standard Protocol for a Controlled Reaction of Nitromethane with a Strong Base

• Risk Assessment: Conduct a thorough risk assessment before starting any experiment. Identify potential hazards and establish control measures.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a flame-resistant lab coat, heavy-duty gloves (e.g., neoprene, butyl rubber), and safety goggles. A face shield is recommended.[7][19]

• Engineering Controls: Perform the reaction in a certified chemical fume hood.[7] Use a blast shield, especially when working on a larger scale.

• Reaction Setup:

  • Use a reaction vessel that is appropriately sized for the reaction scale, with adequate headspace.

  • Ensure efficient stirring.

  • Use a cooling bath (e.g., ice-water) to maintain the desired reaction temperature. Have a more potent cooling bath (e.g., dry ice/acetone) on standby.

  • Use a temperature probe to monitor the internal reaction temperature continuously.

• Procedure:

  • Cool the nitromethane solution to the desired temperature before adding the base.

  • Add the strong base slowly and in small portions (dropwise for liquids, portion-wise for solids).

  • Carefully monitor the internal temperature. If the temperature rises unexpectedly, stop the addition of the base immediately.

• Quenching: Once the reaction is complete, quench the reaction mixture by slowly adding it to a cooled, acidic solution (e.g., dilute acetic acid or hydrochloric acid) with vigorous stirring. This will neutralize the basicity and protonate the nitromethanide ion back to the more stable nitromethane.

Emergency Quenching Protocol

This procedure should only be performed if the reaction is showing signs of becoming uncontrollable and it is deemed safe to intervene.

• Alert and Prepare: Alert others and have an appropriate fire extinguisher and spill kit readily available.[19]

• Cooling: If not already done, immerse the reaction vessel in a large, potent cooling bath (e.g., dry ice/acetone).

• Quenching Agent: Have a pre-cooled, acidic quenching solution ready in a separate, larger flask.

• Slow Addition: If possible, slowly and carefully transfer the reacting mixture via cannula to the vigorously stirred quenching solution. DO NOT add the quenching solution to the runaway reaction, as this may cause a violent eruption.

• Evacuate if Necessary: If the reaction cannot be safely quenched, evacuate the area immediately and contact emergency services.[15][16]

Spill Procedure

• Alert and Evacuate: Immediately notify others in the area and evacuate if the spill is large or in a poorly ventilated space.[7][19]

• Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.[8][9][10]

• Containment: For small spills, contain the liquid with a non-combustible absorbent material like sand, earth, or vermiculite.[19]

• Cleanup: Wearing appropriate PPE, collect the absorbed material using non-sparking tools and place it in a sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly.

• Reporting: Report the spill to your institution's safety office.

Mandatory Visualizations

Caption: Base-induced decomposition pathway of nitromethane.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. Nitromethane - Sciencemadness Wiki [sciencemadness.org]
• 5. Runaway Chemical Reactions: Causes and Prevention - zeal [zealinstruments.com]
• 6. Nitromethane - Wikipedia [en.wikipedia.org]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. lobachemie.com [lobachemie.com]
• 10. Laboratory Chemicals | Alpha Chemika [alphachemika.co]
• 11. NITROMETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. uhmreactiondynamics.org [uhmreactiondynamics.org]
• 13. quora.com [quora.com]
• 14. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 15. ehs.princeton.edu [ehs.princeton.edu]
• 16. cws.auburn.edu [cws.auburn.edu]
• 17. minerva.jrc.ec.europa.eu [minerva.jrc.ec.europa.eu]
• 18. pubs.acs.org [pubs.acs.org]
• 19. uwm.edu [uwm.edu]

Technical Support Center: Separation of Nitromethane-Methanol Azeotrope

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on various techniques for breaking the nitromethane-methanol azeotrope. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the nitromethane-methanol azeotrope?

A1: The nitromethane-methanol azeotrope is a mixture of approximately 9% nitromethane and 91-92% methanol by mass that boils at a constant temperature of about 64.6 °C.[1] This constant boiling point prevents the separation of the two components by simple distillation.[2][3][4]

Q2: Why can't I separate nitromethane and methanol using simple fractional distillation?

A2: At the azeotropic composition, the vapor phase has the same composition as the liquid phase.[2][3][4] Consequently, further enrichment of either component is impossible through simple distillation, regardless of the efficiency of the distillation column.

Q3: What are the primary methods to break this azeotrope?

A3: The most common and effective methods include:

• Extractive Distillation: Involves adding a high-boiling point solvent (entrainer) to alter the relative volatility of nitromethane and methanol.

• Pressure-Swing Distillation: Utilizes two distillation columns operating at different pressures to shift the azeotropic composition.

• Salting Out (Liquid-Liquid Extraction): Involves adding a salt to the mixture to reduce the solubility of one component, allowing for separation by extraction.

• Azeotropic Distillation with a Ternary Component: An entrainer is added to form a new, lower-boiling azeotrope with one of the original components.

• Pervaporation: A membrane-based process that separates components based on their different permeation rates through the membrane.

• Adsorption: Utilizes porous materials to selectively adsorb one component from the mixture.

Q4: Which method is most suitable for my laboratory scale experiment?

A4: For typical laboratory-scale separations, extractive distillation and salting out are often the most practical choices due to their effectiveness and relatively straightforward setup. Pressure-swing distillation is generally more suitable for larger, industrial-scale separations due to the higher equipment cost and complexity.[5]

Troubleshooting Guides

Extractive Distillation

Issue	Possible Cause	Troubleshooting Step
Poor Separation Efficiency	Incorrect entrainer-to-feed ratio.	Optimize the mass ratio of the entrainer to the azeotropic mixture. A common starting point is a ratio between 0.5:1 and 10:1.[6]
Improper feed temperature of the entrainer.	Ensure the entrainer feed temperature is within the optimal range, typically 20-60°C, to effectively alter the volatility.[6]
Incorrect reflux ratio.	Adjust the reflux ratio. Higher reflux ratios can improve separation but also increase energy consumption.
Column Flooding	Excessive vapor flow rate.	Reduce the reboiler duty to decrease the vapor velocity up the column.[7]
Insufficient column diameter for the throughput.	If possible, use a wider column or reduce the feed rate.
Column Weeping	Low vapor flow rate.	Increase the reboiler duty to increase vapor velocity and prevent liquid from dripping through the trays.[7]
Entrainer Contamination in Product	Inefficient separation in the entrainer recovery column.	Ensure the second distillation column for entrainer recovery is operating at the correct parameters (temperature, pressure, reflux ratio) to achieve high-purity entrainer for recycling.

Salting Out (Liquid-Liquid Extraction)

Issue	Possible Cause	Troubleshooting Step
Incomplete Phase Separation	Insufficient amount of salt added.	Gradually add more of the salting-out agent (e.g., potassium carbonate or sodium chloride) until two distinct liquid layers are observed.[8]
Emulsion formation.	Gently swirl or rock the separatory funnel instead of vigorous shaking. Allow the mixture to stand for a longer period for the layers to separate.
Low Yield of Nitromethane	Nitromethane is partially soluble in the aqueous salt solution.	Perform multiple extractions of the aqueous layer with a suitable solvent (e.g., dichloromethane) to recover dissolved nitromethane.
Methanol Contamination in Nitromethane Layer	Inefficient washing of the organic layer.	Wash the separated nitromethane layer multiple times with a saturated salt solution to remove residual methanol.

Experimental Protocols

Extractive Distillation using Ethylene Glycol

This protocol is based on the principles described for extractive distillation of the nitromethane-methanol azeotrope.[6]

Objective: To separate nitromethane and methanol using ethylene glycol as an entrainer.

Materials:

• Nitromethane-methanol azeotrope mixture

• Ethylene glycol (analytical grade)

• Distillation apparatus with two columns (one for extractive distillation, one for entrainer recovery)

• Heating mantles, condensers, receiving flasks

• Separatory funnel

Methodology:

• Setup: Assemble a two-column distillation apparatus. The first column is for the extractive distillation, and the second is for the recovery of the entrainer.

• Charging the Still: Charge the reboiler of the first column with the nitromethane-methanol azeotrope.

• Extractive Distillation:

  • Heat the reboiler to bring the mixture to a boil.

  • Introduce ethylene glycol into the upper section of the first column. A typical mass ratio of entrainer to the overhead distillate is between 0.5:1 and 10:1.[6] The entrainer should be preheated to 20-60°C.[6]

  • Ethylene glycol, being less volatile, will flow down the column, preferentially associating with methanol and increasing the relative volatility of nitromethane.

  • Collect the nitromethane-rich vapor as the distillate from the top of the column. The bottom product will be a mixture of methanol and ethylene glycol.

• Entrainer Recovery:

  • Feed the bottom product from the first column into the second distillation column.

  • Heat the mixture to distill the methanol.

  • The high-boiling ethylene glycol will remain as the bottom product and can be recycled.

• Purification: The collected nitromethane distillate may be further purified by simple distillation.

Quantitative Data (Illustrative based on patent claims):

Parameter	Value	Reference
Entrainer	Ethylene Glycol	[6]
Entrainer to Distillate Mass Ratio	0.5:1 to 10:1	[6]
Entrainer Feed Temperature	20-60 °C	[6]
Methanol Purity (Distillate)	≥99%	[6]
Nitromethane Purity (Bottoms from 1st Column)	≥99%	[6]

Salting Out using Potassium Carbonate

This protocol is based on the principle of the salting-out effect.[8]

Objective: To separate nitromethane and methanol by liquid-liquid extraction after adding a salt.

Materials:

• Nitromethane-methanol azeotrope mixture

• Potassium carbonate (anhydrous)

• Distilled water

• Separatory funnel

• Beakers, flasks

Methodology:

• Dissolving the Azeotrope: In a large beaker, mix the nitromethane-methanol azeotrope with an equal volume of distilled water.

• Salting Out:

  • Slowly add anhydrous potassium carbonate to the mixture while stirring.

  • Continue adding the salt until two distinct liquid layers form. The upper layer will be rich in methanol, and the lower layer will be the aqueous salt solution with some dissolved methanol. Nitromethane is more soluble in the methanol layer.

• Separation:

  • Transfer the mixture to a separatory funnel and allow the layers to fully separate.

  • Drain the lower aqueous layer.

  • Collect the upper methanol-rich layer containing nitromethane.

• Washing: Wash the collected organic layer with a saturated solution of potassium carbonate to remove residual water and dissolved salts.

• Final Purification: The resulting mixture of nitromethane and methanol will have a broken azeotrope. This mixture can then be separated by fractional distillation, where methanol will distill first, leaving behind purified nitromethane.

Quantitative Data (Illustrative):

Parameter	Observation	Reference
Salting-out Agent	Potassium Carbonate	[8]
Phase Separation	Two distinct liquid layers form	[8]
Upper Layer	Methanol-rich organic layer	[8]
Lower Layer	Aqueous potassium carbonate solution	[8]

Visualizations

Caption: Workflow for Extractive Distillation.

References

• 1. Nitromethane - Sciencemadness Wiki [sciencemadness.org]
• 2. gwsionline.com [gwsionline.com]
• 3. byjus.com [byjus.com]
• 4. chemicaltweak.com [chemicaltweak.com]
• 5. famt.ac.in [famt.ac.in]
• 6. CN103319309A - Interrupted extraction, rectification and separation method of methanol-nitromethane azeotrope - Google Patents [patents.google.com]
• 7. fiveable.me [fiveable.me]
• 8. flinnsci.ca [flinnsci.ca]

improving the yield and purity of laboratory-scale nitromethane synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of laboratory-scale nitromethane synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common laboratory-scale methods for synthesizing nitromethane?

A1: The most frequently employed laboratory-scale methods include the reaction of sodium nitrite with a haloacetic acid (commonly chloroacetic acid) and the reaction of an alkylating agent like dimethyl sulfate with sodium nitrite.[1][2] Gas-phase nitration of methane is also a known method but is less common in a standard laboratory setting due to the high temperatures required.[3][4][5] Another route involves the reaction of a methyl halide with a metal nitrite, such as silver nitrite or sodium nitrite.[6][7]

Q2: What are the primary safety concerns when synthesizing and handling nitromethane?

A2: Nitromethane is a flammable and toxic chemical that can be explosive under certain conditions, particularly when heated, subjected to shock, or mixed with incompatible materials like amines, strong acids, or bases.[8][9][10] It is crucial to handle nitromethane in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE) including gloves and safety goggles, and keep it away from ignition sources.[9][11][12] When heating nitromethane, a blast shield should be used for extra protection.[8]

Q3: What are the common impurities in crude nitromethane synthesized in the lab?

A3: Common impurities include water, aldehydes, nitroethane, and small amounts of alcohols.[3] The formation of methyl nitrite is a significant side product in some synthesis routes.[1][13][14] If the reaction is not carefully controlled, higher nitroalkanes and cyanoalkanes can also be present.[3]

Q4: How can I purify crude nitromethane?

A4: Purification typically involves several steps. Initially, washing the crude product with aqueous solutions of sodium bicarbonate and sodium bisulfite can help remove acidic impurities and aldehydes.[3] This is followed by washing with water. Drying agents like anhydrous calcium chloride or magnesium sulfate are then used to remove water.[15][3][16] Final purification is achieved through fractional distillation.[15][16] For very high purity, techniques like fractional crystallization or passing through a column of molecular sieves can be employed.[3]

Troubleshooting Guides

Low Yield of Nitromethane

Potential Cause	Troubleshooting Step
Improper Temperature Control	In the chloroacetic acid method, the reaction is highly exothermic. If the temperature rises above 85°C before the initial vigorous reaction is complete, violent frothing and loss of product can occur.[15][16] Conversely, if the temperature is too low, the reaction rate will be slow, leading to incomplete conversion. Maintain strict temperature control as specified in the protocol.
Incorrect Stoichiometry	An excess of sodium chloroacetate can help ensure the complete reaction of sodium nitrite and may improve yields.[14] Carefully measure and use the correct molar ratios of reactants.
Formation of Side Products	The formation of sodium glycolate from the hydrolysis of sodium chloroacetate can reduce the amount of starting material available for the main reaction.[15][14] This is minimized by keeping the temperature low (below 20°C) during the initial neutralization of chloroacetic acid.[15][16] The formation of methyl nitrite can be reduced by controlling the reaction temperature and pH.[1][13]
Incomplete Extraction from Aqueous Layer	Nitromethane is slightly soluble in water. To maximize recovery, the aqueous layer from the distillation should be saturated with sodium chloride and redistilled to recover dissolved nitromethane.[15][16]
Mechanical Losses	Ensure all joints in the distillation apparatus are well-sealed to prevent the loss of volatile nitromethane. Use an efficient condenser.

Product Purity Issues

Potential Cause	Troubleshooting Step
Presence of Water	Dry the crude nitromethane with a suitable drying agent like anhydrous calcium chloride or magnesium sulfate before final distillation.[15][3]
Aldehyde Impurities	Wash the crude product with an aqueous solution of sodium bisulfite to form bisulfite addition products with the aldehydes, which can then be separated.[3]
Acidic Impurities	Wash the crude product with a dilute solution of sodium bicarbonate to neutralize any acidic byproducts.[3]
Presence of Higher Nitroalkanes	Careful fractional distillation is key to separating nitromethane from higher boiling nitroalkanes.[3] Collect the fraction that boils at the correct temperature for nitromethane (101.2°C at atmospheric pressure).

Experimental Protocols

Synthesis of Nitromethane from Chloroacetic Acid and Sodium Nitrite

This method is adapted from established laboratory procedures.[15][16]

Materials and Equipment:

• Chloroacetic acid

• Sodium nitrite

• Sodium hydroxide (40% solution) or Sodium Carbonate

• Cracked ice

• Round-bottom flask (3 L)

• Stirring apparatus

• Thermometer

• Condenser

• Receiving flask

• Separatory funnel

• Calcium chloride (anhydrous)

Procedure:

• In a 3 L round-bottom flask, combine 500 g of chloroacetic acid and 500 g of cracked ice.

• With stirring, slowly add cold 40% sodium hydroxide solution until the mixture is faintly alkaline to phenolphthalein. The temperature must be maintained below 20°C to prevent the formation of sodium glycolate.[15][16]

• Prepare a solution of 365 g of sodium nitrite in 500 cc of water and add it to the sodium chloroacetate solution in the flask.

• Set up the flask for distillation with a thermometer dipping into the liquid and an efficient condenser.

• Slowly heat the mixture. When the temperature reaches about 80°C, bubbles of carbon dioxide will begin to evolve.

• Crucially, remove the heat source when the temperature reaches 80-85°C. The reaction is exothermic and will proceed on its own, with the temperature rising to nearly 100°C.[15][16] If the reaction becomes too vigorous, it can be checked by applying a wet towel to the flask.[15]

• Nitromethane will begin to distill over with water at around 90°C. Collect the distillate.

• Once the spontaneous reaction subsides and the temperature drops, cautiously apply heat to maintain a temperature of 95-100°C until the temperature reaches 110°C to distill any remaining product.

• Separate the lower layer of nitromethane from the aqueous layer using a separatory funnel.

• To recover dissolved nitromethane, add about one-fourth of its weight of salt to the aqueous layer and redistill.[15]

• Combine all the collected nitromethane, dry it with anhydrous calcium chloride, and perform a final fractional distillation, collecting the fraction boiling at 98-101°C.[15]

Data Presentation

Table 1: Comparison of Nitromethane Synthesis Methods

Method	Reactants	Typical Yield	Key Reaction Conditions	Primary Advantages	Common Issues
From Chloroacetic Acid	Chloroacetic acid, Sodium nitrite	35-38% (can be improved)	Aqueous solution, 80-110°C[15][16]	Readily available starting materials.	Exothermic reaction requires careful temperature control, potential for frothing, formation of side products.[15][17]
From Dimethyl Sulfate	Dimethyl sulfate, Sodium nitrite	Up to 84%[13]	Aqueous medium, often with a phase transfer catalyst, 20-60°C.[1][13]	Higher yields, milder reaction temperatures.	Dimethyl sulfate is highly toxic and carcinogenic.[1]
Gas-Phase Nitration	Methane, Nitric acid/Nitrogen dioxide	~20% (based on nitric acid)[4]	High temperatures (410-430°C)[4][5]	Utilizes simple starting materials.	Requires specialized high-temperature equipment, complex mixture of products.[13][18]
From Methyl Halide	Methyl iodide/chloride, Silver/Sodium nitrite	Good yields[6]	Can be run at ambient to 120°C under pressure.[6]	Simple reaction.	Methyl halides are toxic, silver nitrite can be expensive.[7]

Visualizations

Caption: Workflow for Nitromethane Synthesis from Chloroacetic Acid.

Caption: Troubleshooting Logic for Low Nitromethane Yield.

References

• 1. Method for synthesizing nitromethane - Eureka | Patsnap [eureka.patsnap.com]
• 2. RU2109728C1 - Method of nitromethane synthesis - Google Patents [patents.google.com]
• 3. Purification of Nitromethane - Chempedia - LookChem [lookchem.com]
• 4. US4329523A - Process for the nitration of methane - Google Patents [patents.google.com]
• 5. quora.com [quora.com]
• 6. US4424385A - Synthesis of nitromethane - Google Patents [patents.google.com]
• 7. Sciencemadness Discussion Board - nitroethane - and again - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. safety.charlotte.edu [safety.charlotte.edu]
• 9. Detailed Guide to Synthesizing Nitromethane [robotrecipes.co]
• 10. nbinno.com [nbinno.com]
• 11. oxfordlabchem.com [oxfordlabchem.com]
• 12. lobachemie.com [lobachemie.com]
• 13. CN103553924B - Method for synthesizing nitromethane - Google Patents [patents.google.com]
• 14. datapdf.com [datapdf.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. prepchem.com [prepchem.com]
• 17. sciencemadness.org [sciencemadness.org]
• 18. Electrophilic nitration of alkanes with nitronium hexafluorophosphate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing the Shock Sensitivity of Nitromethane in Research Applications

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with nitromethane. It offers troubleshooting advice and answers to frequently asked questions to ensure the safe handling and use of this energetic material in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is nitromethane, and why is its shock sensitivity a major concern in research?

A1: Nitromethane (CH₃NO₂) is a versatile solvent and a potent energetic material used in various chemical syntheses and specialized applications.[1][2] Its primary concern is its susceptibility to detonation under certain conditions, such as shock, friction, or concussion, especially when heated or confined.[3][4] Contamination with incompatible substances can significantly increase this sensitivity, posing a serious hazard in a laboratory environment.[2][4]

Q2: What are the key factors that increase the shock sensitivity of nitromethane?

A2: Several factors can heighten the shock sensitivity of nitromethane. These include:

• Contamination: The presence of impurities, particularly amines, strong acids, strong bases, and metal oxides, can render nitromethane highly shock-sensitive.[2][3][4]

• Confinement: When nitromethane is in a confined space, the risk of detonation upon initiation increases.[3]

• Elevated Temperatures: Heating nitromethane can lead to explosive decomposition.[2][3][4]

• Physical Shock: Mechanical shock, friction, or impact can trigger detonation.[3][4]

Q3: What are the warning signs of increased nitromethane sensitivity to watch for during an experiment?

A3: Be vigilant for the following signs, which may indicate an increased hazard:

• Unexpected Color Change: A change in the color of your nitromethane solution could signify a reaction or contamination.

• Formation of Precipitates or Solids: The appearance of solid material may indicate the formation of unstable and shock-sensitive salts.[5]

• Gas Evolution: Bubbling or fizzing can indicate a chemical reaction that may be generating gas and increasing pressure.

• Unexpected Temperature Increase: A self-heating reaction is a critical danger sign.

Q4: How can I safely handle and store nitromethane to minimize risks?

A4: Adherence to strict safety protocols is crucial:

• Storage: Store nitromethane in a cool, dry, well-ventilated area away from heat, sparks, and direct sunlight.[1] It should be kept in tightly sealed containers and separated from incompatible materials.[1][2] Storage in a dedicated, approved flammable liquids cabinet is recommended.[2]

• Handling: Always handle nitromethane in a chemical fume hood with proper ventilation.[2] Use non-sparking tools and ensure all equipment is electrically grounded to prevent static discharge.[6][7] Avoid mechanical shock and friction.[7]

Q5: What are desensitizing agents, and when should they be used?

A5: Desensitizing agents are substances that can be added to nitromethane to reduce its shock sensitivity.[8] These are typically used when the experimental conditions might otherwise increase the risk of detonation. Common desensitizers include alcohols, hydrocarbons, esters, and ketones.[8] The decision to use a desensitizer should be based on a thorough risk assessment of your specific experimental protocol.

Q6: What personal protective equipment (PPE) is essential when working with nitromethane?

A6: The following PPE is mandatory when handling nitromethane:

• Eye Protection: ANSI Z87.1-compliant safety glasses or goggles are essential to protect against splashes.[2]

• Gloves: Wear disposable nitrile gloves.[2]

• Lab Coat: A flame-resistant lab coat should be worn.

• Respiratory Protection: If there is a risk of inhaling vapors, a NIOSH-approved respirator may be necessary.[3]

Q7: What is the correct procedure for handling a small spill of nitromethane?

A7: In the event of a small spill:

• Immediately alert others in the vicinity and evacuate the area if necessary.[2]

• Remove all sources of ignition.[4]

• Wear the appropriate PPE, including respiratory protection if needed.

• Contain the spill using an inert absorbent material, such as sand or diatomaceous earth. Do not use combustible absorbents like sawdust.[4]

• Collect the absorbed material using non-sparking tools and place it in a sealed container for proper disposal according to your institution's hazardous waste guidelines.[4][6]

Q8: Is it safe to distill nitromethane for purification?

A8: Distilling nitromethane is strongly discouraged due to the significant risk of explosion, especially if contaminants are present. The combination of heat and potential concentration of impurities during distillation can lead to a highly hazardous situation. If purification is absolutely necessary, it should only be attempted by highly experienced personnel with specialized equipment and after a thorough risk assessment.

Troubleshooting Guide

Issue	Potential Causes	Recommended Actions
Unexpected color change (e.g., yellowing) in nitromethane solution.	Contamination with acids, bases, amines, or metal oxides. Decomposition of the material.	Immediate Action: Safely cease all experimental work. Do not heat, agitate, or confine the solution. Follow-up: Consult your institution's safety officer for guidance on the safe disposal of potentially hazardous and unstable materials.
Formation of a precipitate, crystals, or solid material.	Reaction with incompatible substances, such as strong bases, leading to the formation of highly sensitive nitronate salts.[5]	CRITICAL HAZARD: This mixture may be extremely shock-sensitive. Immediate Action: Do not touch or move the container. Avoid any form of friction, impact, or shock. Evacuate the immediate area and follow your institution's emergency procedures for explosive hazards.
Accidental mixing of nitromethane with a known sensitizer (e.g., an amine).	Human error, mislabeled reagents, or cross-contamination.	Immediate Action: The mixture is now considered shock-sensitive.[3][4] Do not attempt to reverse the reaction or neutralize the mixture. Evacuate the immediate area and alert your safety officer. Treat as a high-hazard material.
A small spill of a nitromethane mixture occurs.	Mishandling or equipment failure.	Immediate Action: Evacuate all non-essential personnel from the area. Eliminate all ignition sources.[4] Cleanup: Wearing appropriate PPE, absorb the spill with an inert material like sand or diatomaceous earth.[4] Use non-sparking tools for cleanup and place the waste in a sealed container for hazardous disposal.[6]

Data on Sensitizers and Desensitizers

Table 1: Common Desensitizing Agents for Nitromethane

Desensitizing Agent	Minimum Content by Weight to Desensitize	Reference
Cyclohexanone	25%	[8]
1,4-Dioxane	35%	[8]
1,2-Butylene oxide	40%	[8]
Methanol	45%	[8]
2-Nitropropane	47%	[8]
1-Nitropropane	48%	[8]
Methyl chloroform	50%	[8]

Table 2: Common Sensitizers and Incompatible Materials

Substance Class	Examples	Hazard
Amines	Diethylenetriamine (DETA), Ethylenediamine	Forms shock-sensitive mixtures.[3][9][10]
Strong Acids	Hydrochloric acid, Sulfuric acid, Nitric acid	Forms shock-sensitive mixtures.[3]
Strong Bases	Sodium hydroxide, Potassium hydroxide	Reacts violently and can form explosive salts.[3][5]
Strong Oxidizing Agents	Perchlorates, Peroxides, Nitrates	Reacts violently, creating a fire and explosion hazard.[3]
Metals and Alloys	Aluminum powder, Copper, Lead	Forms shock-sensitive mixtures.[3]

Experimental Protocols

Protocol: Drop-Weight Impact Sensitivity Testing

This protocol provides a general methodology for assessing the shock sensitivity of nitromethane solutions. It is based on standard drop-weight impact testing procedures.[11][12]

Objective: To determine the impact energy required to cause a reaction in 50% of trials (the E₅₀ value).

Apparatus:

• ERL Type 12 Drop-Weight Impact Tester or equivalent.[11]

• 2.5 kg drop weight.[11]

• Striker and anvil.[11]

• Acoustic detection system to identify a "Go" (reaction).[11]

• Micropipette for sample dispensing.

Procedure (based on the Langlie Method):

The Langlie method is a statistical approach to efficiently determine the 50% reaction level.[13][14][15][16]

• Establish Test Boundaries: Define a minimum and maximum drop height that are unlikely and likely to cause a reaction, respectively.

• Sample Preparation: Dispense a precise volume (e.g., 40 mg) of the nitromethane solution onto the center of the anvil.[11][12]

• First Drop: Perform the first drop from the midpoint of the established test boundaries.

• Record the Outcome: The acoustic detector will determine if a reaction occurred ("Go") or not ("No-Go").

• Subsequent Drop Height Selection: The height of the next drop is determined by the history of "Go" and "No-Go" results, progressively narrowing the range to converge on the 50% point. The specific algorithm of the Langlie method should be followed.[16]

• Number of Trials: Conduct a sufficient number of trials (typically 15-25) to ensure statistical significance.

• Data Analysis: Use maximum likelihood estimation with a probit or logistic regression model to calculate the E₅₀ value from the test results.[13][15]

Visualizations

Caption: Factors influencing the shock sensitivity of nitromethane.

Caption: Troubleshooting workflow for unexpected experimental observations.

Caption: Decision process for the safe handling of nitromethane.

References

• 1. nbinno.com [nbinno.com]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. nj.gov [nj.gov]
• 4. ICSC 0522 - NITROMETHANE [inchem.org]
• 5. Nitromethane - Wikipedia [en.wikipedia.org]
• 6. lobachemie.com [lobachemie.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. Nitromethane - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. US3713915A - Thickened nitromethane explosive containing encapsulated sensitizer - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. 6. Experimental Characterization of Explosives [degruyterbrill.com]
• 13. Revisiting the Langlie procedure [arxiv.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. afit.edu [afit.edu]

troubleshooting matrix effects in GC-MS analysis of nitromethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of nitromethane.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in GC-MS analysis and how do they affect the quantification of nitromethane?

In GC-MS analysis, matrix effects are the alteration of the analyte's signal intensity (enhancement or suppression) due to the co-eluting of other components from the sample matrix.[1][2] These interferences can originate from various sources within the sample, such as excipients in a drug formulation, biological components in a tissue sample, or other environmental contaminants.[3] For nitromethane analysis, this can lead to inaccurate quantification, poor reproducibility, and a high limit of detection.[4][5] Specifically, in GC-MS, matrix components can coat the active sites in the GC inlet and column, protecting the analyte from thermal degradation and leading to a phenomenon known as matrix-induced enhancement.[6]

Q2: I am observing significant signal enhancement for nitromethane in my samples compared to my solvent-based standards. What could be the cause and how can I address it?

Signal enhancement in GC-MS is often caused by matrix components that block active sites in the injector liner, preventing the thermal degradation of the analyte.[6] This leads to a higher amount of nitromethane reaching the detector than in a clean solvent standard, resulting in an overestimation of its concentration.

To address this, consider the following strategies:

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is free of nitromethane. This ensures that the standards and samples experience similar matrix effects.[7][8]

• Use of Analyte Protectants: Adding "analyte protectants" to both your samples and standards can create a standardized enhancement effect, making quantification more accurate. These are typically compounds with multiple hydroxyl groups.[6][8]

• Stable Isotope Dilution (SID): This is a highly effective method where a stable isotope-labeled version of nitromethane (e.g., nitromethane-d3) is used as an internal standard.[9][10][11] Since the labeled standard has nearly identical chemical and physical properties to the native analyte, it co-elutes and experiences the same matrix effects, allowing for accurate correction.[6]

Q3: My nitromethane signal is being suppressed, and I have poor reproducibility between injections. What are the potential causes and solutions?

Signal suppression and poor reproducibility can arise from several factors related to the sample matrix. Co-eluting matrix components can interfere with the ionization of nitromethane in the MS source.[2] High concentrations of matrix components can also lead to contamination of the GC inlet and column, causing peak tailing and variable results.[1]

Here are some troubleshooting steps:

• Sample Preparation and Cleanup: The most effective way to combat matrix effects is often through rigorous sample preparation.[3][12] Consider techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering compounds before injection.[13]

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their impact on the analysis.[4][14] However, ensure that the diluted concentration of nitromethane remains above the method's limit of quantitation.

• Inlet and Column Maintenance: Regular maintenance of the GC system is crucial. This includes changing the inlet liner and septum, and trimming the analytical column to remove non-volatile residues.[15][16]

Q4: How do I choose the best calibration strategy to compensate for matrix effects in my nitromethane analysis?

The choice of calibration strategy depends on the complexity of your matrix and the availability of a blank matrix.[14][17]

• External Calibration (in solvent): This is the simplest method but is highly susceptible to inaccuracies if matrix effects are present. It is generally not recommended for complex matrices.[1]

• Matrix-Matched Calibration: This is a good option when a representative blank matrix is available. It effectively compensates for matrix effects by ensuring standards and samples have a similar composition.[7][18]

• Standard Addition: This method is useful when a blank matrix is not available. It involves adding known amounts of nitromethane standard to the sample itself to create a calibration curve within the sample's own matrix.[1][14] While effective, it can be time-consuming as each sample requires multiple analyses.[1]

• Stable Isotope Dilution (SID): This is often considered the gold standard for correcting matrix effects.[6][11] The use of a stable isotope-labeled internal standard that co-elutes with nitromethane provides the most accurate compensation for variations in sample preparation and matrix effects.[9][10]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Signal Enhancement	Matrix components protecting nitromethane from thermal degradation in the inlet.	1. Implement matrix-matched calibration.[7] 2. Use analyte protectants in both standards and samples.[6] 3. Employ a stable isotope-labeled internal standard (e.g., nitromethane-d3).[9][10]
Signal Suppression	Co-eluting matrix components interfering with ionization in the MS source.[2] High matrix load leading to instrument contamination.	1. Improve sample cleanup using SPE or LLE.[13] 2. Dilute the sample extract.[4] 3. Optimize chromatographic conditions to separate nitromethane from interferences.[19]
Poor Reproducibility / Peak Tailing	Active sites in the GC inlet or column. Accumulation of non-volatile matrix components.[1]	1. Replace the GC inlet liner and septum.[16] 2. Trim the front end of the analytical column. 3. Use a more inert liner and column.
High Background Noise	Contamination of the GC-MS system from the sample matrix.[1]	1. Perform a bake-out of the column and MS source. 2. Check for leaks in the system.[16] 3. Ensure high purity of gases and solvents.
Inaccurate Quantification	Inappropriate calibration strategy for the sample matrix.[14]	1. Evaluate the matrix effect by comparing solvent and matrix-matched calibration curves. 2. Switch to a more robust calibration method like standard addition or stable isotope dilution.[1][6]

Experimental Protocols

Protocol 1: Stable Isotope Dilution (SID) for Nitromethane Analysis

This protocol is adapted from the analysis of nitromethane in complex matrices like cigarette smoke.[9][10]

• Internal Standard Spiking: Fortify all samples, calibration standards, and quality controls with a known concentration of a stable isotope-labeled internal standard (e.g., nitromethane-d3) at the beginning of the sample preparation process.

• Sample Extraction: Perform the sample extraction procedure (e.g., solvent extraction, SPE). The presence of the internal standard from the start will account for any analyte loss during these steps.

• GC-MS Analysis: Analyze the extracts using GC-MS. The mass spectrometer will differentiate between the native nitromethane and the labeled internal standard based on their mass-to-charge ratios.

• Quantification: Calculate the concentration of nitromethane by determining the ratio of the peak area of the native analyte to the peak area of the internal standard. This ratio is then plotted against the concentration ratios of the calibration standards to generate a calibration curve.

Protocol 2: Method of Standard Addition

This protocol is suitable when a blank matrix is unavailable.

• Sample Aliquoting: Divide the sample extract into at least four equal aliquots.

• Standard Spiking: Leave one aliquot un-spiked (this will be your "zero" addition). To the remaining aliquots, add increasing known concentrations of a nitromethane standard solution.

• Analysis: Analyze all the spiked and un-spiked aliquots by GC-MS.

• Calibration Curve and Quantification: Plot the peak area of nitromethane against the concentration of the added standard for each aliquot. Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line corresponds to the original concentration of nitromethane in the sample.[1]

Visualizations

Caption: A workflow diagram for troubleshooting matrix effects.

Caption: Workflow for the method of standard addition.

References

• 1. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reducing GC-MS Artifacts in Sample-rich Matrices [eureka.patsnap.com]
• 4. youtube.com [youtube.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. youtube.com [youtube.com]
• 8. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 9. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Isotope dilution mass spectrometry: definitive methods and reference materials in clinical chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. agilent.com [agilent.com]
• 16. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 17. Research Portal [ub-ir.bolton.ac.uk]
• 18. researchgate.net [researchgate.net]
• 19. digital.csic.es [digital.csic.es]

Technical Support Center: Stabilizing Nitromethane for Long-Term Storage

Welcome to the Technical Support Center for the long-term storage of nitromethane. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the stability and purity of nitromethane during extended storage periods. Here you will find answers to frequently asked questions, troubleshooting guides for common issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that contribute to the degradation of nitromethane during long-term storage?

A1: The primary factors influencing nitromethane stability are temperature, contamination, and container material. Nitromethane is a high-energy molecule that can undergo auto-catalytic decomposition, a process that can be accelerated by elevated temperatures.[1] Contamination with incompatible substances such as strong acids, bases (like sodium hydroxide), amines, and certain metal oxides can sensitize nitromethane, increasing its reactivity and potential for decomposition.[2] The material of the storage container is also critical, as some metals can catalyze decomposition reactions.

Q2: What are the signs of nitromethane degradation?

A2: Visual inspection may reveal a change in color, from colorless to a yellowish or brownish tint. An increase in pressure within the storage container can also indicate decomposition, as gaseous products may be formed. For a more precise assessment, analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) can be employed to identify and quantify degradation products.[3][4][5][6]

Q3: Are there any chemical stabilizers that can be added to nitromethane to enhance its long-term stability?

A3: Yes, certain organic compounds can act as stabilizers. While nitromethane itself is used as a stabilizer for halogenated hydrocarbons, its own stability can be enhanced. Amines, for instance, have been shown to form more stable mixtures with nitromethane, although this is often in the context of creating stabilized explosive formulations.[2] The addition of desensitizers such as alcohols, ketones, or other nitroalkanes can also reduce its sensitivity to shock. Further research into the use of phenolic antioxidants, which are effective for other organic compounds, may also be beneficial.

Q4: What are the recommended storage conditions for long-term stability?

A4: Nitromethane should be stored in a cool, dry, and well-ventilated area, away from sources of heat, sparks, or open flames. The storage temperature should be kept as low as is practical to minimize the rate of any potential decomposition reactions. It is crucial to store it separately from incompatible materials, particularly strong acids, bases, oxidizing agents, and amines.

Troubleshooting Guides

Issue 1: Discoloration of Nitromethane (Yellowing)

• Possible Cause: This is a common indicator of chemical decomposition. The yellow color may be due to the formation of nitro-olefins or other conjugated systems as degradation products.

• Troubleshooting Steps:

  • Isolate the Container: Immediately move the container to a secure, well-ventilated area, away from other chemicals and potential ignition sources.

  • Do Not Open: If there is any sign of pressure buildup (e.g., bulging container), do not attempt to open it.

  • Analytical Verification: If it is safe to do so, carefully take a small sample and analyze it using GC-MS to identify the impurities.[3][4][5][6] Compare the chromatogram to that of a pure, fresh sample of nitromethane.

  • Disposal: If significant degradation is confirmed, the material should be disposed of according to institutional and regulatory guidelines for hazardous waste.

Issue 2: Pressure Buildup in the Storage Container

• Possible Cause: Decomposition of nitromethane can produce gaseous byproducts, such as nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2), leading to an increase in internal pressure.

• Troubleshooting Steps:

  • Handle with Extreme Caution: A pressurized container of nitromethane is a significant safety hazard.

  • Do Not Move Unnecessarily: Minimize handling of the container.

  • Contact Safety Professionals: Immediately contact your institution's Environmental Health and Safety (EHS) department or equivalent for guidance on how to proceed. They are equipped to handle potentially explosive containers.

  • Do Not Attempt to Vent: Venting the container yourself could lead to a rapid release of energy.

Experimental Protocols

Protocol 1: Accelerated Aging Study of Nitromethane

This protocol is designed to simulate the effects of long-term storage in a shorter timeframe by using elevated temperatures.

Objective: To assess the thermal stability of nitromethane samples, both with and without potential stabilizers, under accelerated aging conditions.

Methodology:

• Sample Preparation:

  • Prepare samples of pure nitromethane.

  • Prepare samples of nitromethane containing potential stabilizers (e.g., various amines or phenolic antioxidants) at different concentrations.

• Apparatus: Use an Accelerating Rate Calorimeter (ARC) or a Differential Thermal Analyzer (DTA).[7][8][9][10][11][12][13] These instruments can detect exothermic decomposition reactions and measure the heat flow associated with them.

• Procedure (using ARC):

  • A small sample (1-5 g) is placed in a sealed, robust container (a "bomb").

  • The bomb is placed within the calorimeter.

  • The temperature is increased in a stepwise manner (e.g., 5°C increments) followed by a waiting period.

  • The instrument monitors for any self-heating of the sample.

  • If an exothermic reaction is detected, the instrument switches to an adiabatic mode, tracking the temperature and pressure increase as the reaction proceeds.

• Data Analysis:

  • Determine the onset temperature of decomposition for each sample.

  • Compare the onset temperatures of the stabilized samples to the pure nitromethane sample. A higher onset temperature indicates greater stability.

  • Analyze the pressure data to understand the volume of gas produced during decomposition.

Protocol 2: Quantitative Analysis of Nitromethane and its Degradation Products by GC-MS

Objective: To quantify the concentration of nitromethane and identify its degradation products in aged samples.

Methodology:

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).[3][4][5][6]

• Sample Preparation:

  • Carefully dilute a small aliquot of the aged nitromethane sample in a suitable solvent (e.g., dichloromethane or methanol).

  • Prepare a series of calibration standards of pure nitromethane in the same solvent.

• GC-MS Parameters (Example):

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms).

  • Injection: Split injection to handle the high concentration of the main component.

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to separate volatile components.

  • MS Detection: Scan a wide mass range (e.g., m/z 30-300) to identify unknown degradation products. Use Selected Ion Monitoring (SIM) for accurate quantification of nitromethane.

• Data Analysis:

  • Quantify the concentration of nitromethane in the aged sample by comparing its peak area to the calibration curve.

  • Identify potential degradation products by searching their mass spectra against a spectral library (e.g., NIST).

Data Presentation

Table 1: Material Compatibility with Nitromethane

Material Class	Compatible	Incompatible
Metals	Stainless Steel (304, 316), Aluminum	Copper, Brass, Zinc, Lead, Tin
Plastics	Polytetrafluoroethylene (PTFE), High-Density Polyethylene (HDPE)	Polyvinyl Chloride (PVC), Natural Rubber
Elastomers	Kalrez®, Chemraz®	Buna-N, Neoprene, Viton® (consult manufacturer for specific formulations)

Table 2: Hypothetical Accelerated Stability Data

Sample	Stabilizer (Concentration)	Onset of Decomposition (°C)	Max Pressure Rise (bar/min)
Control	None	180	50
Sample A	Amine X (0.5%)	195	40
Sample B	Amine X (1.0%)	205	35
Sample C	Phenolic Antioxidant Y (0.5%)	188	45

Note: This data is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Caption: Factors leading to nitromethane decomposition.

Caption: Troubleshooting workflow for suspected nitromethane degradation.

References

• 1. deltima.eu [deltima.eu]
• 2. US3239395A - Stabilized explosive containing nitromethane and amine - Google Patents [patents.google.com]
• 3. Analysis of nitromethane from samples exposed in vitro to chloropicrin by stable isotope dilution headspace gas chromatography with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Product Quality Control [ozm.cz]
• 8. mueller-instruments.de [mueller-instruments.de]
• 9. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 10. thermalhazardtechnology.com [thermalhazardtechnology.com]
• 11. Accelerating Rate Calorimetry (ARC) - Prime Process Safety Center [primeprocesssafety.com]
• 12. Accelerating Rate Calorimeter Testing | ioKinetic [iokinetic.com]
• 13. Adiabatic Calorimeter / Accelerating Rate Calorimeter | Labcompare.com [labcompare.com]

Reference Data & Comparative Studies

A Comparative Analysis of Nitromethane and Other Polar Aprotic Solvents for Researchers and Drug Development Professionals

In the landscape of chemical synthesis and analysis, the choice of solvent is a critical parameter that can dictate the outcome of a reaction, influence reaction rates, and determine the feasibility of product purification. Among the diverse classes of solvents, polar aprotic solvents are particularly valuable for their ability to dissolve a wide range of compounds, including polar and ionic species, without the interference of acidic protons. This guide provides a comprehensive comparative study of nitromethane against other commonly used polar aprotic solvents: dimethyl sulfoxide (DMSO), dimethylformamide (DMF), acetonitrile, and acetone. This analysis is intended to assist researchers, scientists, and professionals in drug development in making informed decisions regarding solvent selection for their specific applications.

Physicochemical Properties: A Quantitative Comparison

The fundamental physicochemical properties of a solvent provide the first layer of insight into its potential behavior and suitability for a given application. The following table summarizes key properties for nitromethane and its counterparts.

Property	Nitromethane (CH₃NO₂)	Dimethyl Sulfoxide (DMSO) ((CH₃)₂SO)	Dimethylformamide (DMF) ((CH₃)₂NCHO)	Acetonitrile (CH₃CN)	Acetone ((CH₃)₂CO)
Dielectric Constant (ε)	35.87 (30 °C)	47.24 (20 °C)	36.71 (25 °C)	37.5 (20 °C)	20.7 (25 °C)
Dipole Moment (μ, Debye)	3.46	3.96	3.82	3.92	2.88
Viscosity (cP at 20°C)	0.61	2.24	0.92	0.37	0.32
Boiling Point (°C)	101.2	189	153	81.6	56.3
Density (g/mL at 20°C)	1.137	1.100	0.949	0.786	0.791

Performance in Chemical Reactions: The SN2 Reaction Case Study

Polar aprotic solvents are renowned for their ability to accelerate the rates of bimolecular nucleophilic substitution (SN2) reactions. This is primarily because they can effectively solvate the cation of the nucleophilic salt while leaving the anion (the nucleophile) relatively "naked" and more reactive. To provide a quantitative comparison of nitromethane's performance in this context, we refer to experimental data on the logarithm of the rate constant (log k) for three different SN2 reactions.[1]

Reaction 1: CH₃I + Cl⁻ → CH₃Cl + I⁻ Reaction 2: CH₃Br + I⁻ → CH₃I + Br⁻ Reaction 3: CH₃I + Br⁻ → CH₃Br + I⁻

Solvent	log k (Reaction 1)	log k (Reaction 2)	log k (Reaction 3)
Nitromethane	-1.3	-0.8	-4.1
DMF	-0.4	-0.1	-2.7
Acetonitrile	-0.8	1.4	-2.3
Acetone	0.5	2.7	-2.2

From this data, it is evident that for these specific SN2 reactions, nitromethane facilitates the reactions at a moderate rate, though generally slower than DMF, acetonitrile, and acetone. Acetone, in particular, shows a significant rate enhancement for reactions 1 and 2.

Application in Electrochemistry: Electrolyte Solvents

The high dielectric constants and ability to dissolve salts make polar aprotic solvents suitable for use as electrolytes in batteries. Key performance indicators for an electrolyte solvent include its ionic conductivity and its electrochemical stability window.

While comprehensive, directly comparable data for all five solvents under identical conditions is scarce, we can draw insights from various studies. For instance, a 1.25 M solution of LiClO₄ in DMF has been shown to exhibit high electrical conductivity.[2] Acetonitrile-based electrolytes are also known for their high conductivity and low viscosity, which is beneficial for battery performance.[3] Nitromethane, with its high polarity, also has potential as an electrolyte solvent. However, its reactivity and potential for side reactions with electrode materials are important considerations that require further investigation for specific battery chemistries.

Experimental Protocols

To enable researchers to conduct their own comparative studies, a detailed experimental protocol for determining the kinetics of an SN2 reaction using UV-Visible spectrophotometry is provided below. This method is based on the reaction between 2,4-dinitrochlorobenzene and piperidine.[1][4]

Objective: To determine the second-order rate constant for the SN2 reaction of 2,4-dinitrochlorobenzene with piperidine in various polar aprotic solvents.

Materials:

• 2,4-dinitrochlorobenzene (DNCB)

• Piperidine

• Nitromethane (or other polar aprotic solvent to be tested)

• UV-Visible Spectrophotometer

• Thermostatted cuvette holder

• Volumetric flasks and pipettes

• Stopwatch

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of DNCB in the chosen solvent (e.g., 0.01 M).

  • Prepare a stock solution of piperidine in the same solvent (e.g., 0.1 M).

• Determination of λmax:

  • Record the UV-Vis spectrum of the product, N-(2,4-dinitrophenyl)piperidine, to determine the wavelength of maximum absorbance (λmax).

• Kinetic Runs:

  • Equilibrate the spectrophotometer and the reactant solutions to the desired reaction temperature (e.g., 25 °C).

  • In a cuvette, mix known volumes of the DNCB and piperidine stock solutions. The concentration of piperidine should be in large excess to ensure pseudo-first-order kinetics with respect to DNCB.

  • Immediately start recording the absorbance at λmax as a function of time.

• Data Analysis:

  • Plot the natural logarithm of the absorbance (ln(A)) versus time.

  • The slope of the resulting straight line will be equal to the negative of the pseudo-first-order rate constant (-k').

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of piperidine.

  • Repeat the experiment for each solvent to be compared.

Visualizing the SN2 Reaction Mechanism

The following diagrams, generated using the DOT language, illustrate the fundamental concepts of an SN2 reaction and the role of the solvent.

Caption: The concerted, single-step mechanism of an SN2 reaction.

Caption: Role of a polar aprotic solvent in an SN2 reaction.

Conclusion

Nitromethane presents itself as a viable polar aprotic solvent with a unique combination of properties. While it may not always provide the fastest reaction rates for SN2 reactions compared to other common polar aprotic solvents like acetone or DMF, its moderate viscosity and distinct physicochemical characteristics can be advantageous in specific synthetic contexts. The choice of solvent is ultimately a multi-faceted decision that requires careful consideration of reaction kinetics, solubility of reactants and products, and downstream processing. This guide provides the foundational data and experimental framework to empower researchers to make the most appropriate solvent selection for their work.

References

• 1. homepages.gac.edu [homepages.gac.edu]
• 2. dspace.vut.cz [dspace.vut.cz]
• 3. researchtrends.net [researchtrends.net]
• 4. homepages.gac.edu [homepages.gac.edu]

Validating Nitromethane Purity: A Comparative Guide to Gas Chromatography and Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the purity of nitromethane is critical for the integrity of experimental outcomes and the quality of pharmaceutical products. This guide provides an objective comparison of gas chromatography (GC) techniques for validating nitromethane purity, supported by experimental data and detailed protocols. We also explore alternative analytical methods to provide a comprehensive overview for selecting the most appropriate technique for your specific needs.

Introduction to Nitromethane Purity Analysis

Nitromethane (CH₃NO₂), a valuable solvent and reagent in organic synthesis, can contain various impurities that may interfere with chemical reactions or compromise the safety and efficacy of final products. Common impurities include homologous nitroalkanes (e.g., nitroethane), isomers, degradation products, and residual reactants from its synthesis, such as propionitrile. Water is also a significant impurity that can affect reactivity. Therefore, robust analytical methods are essential to accurately determine the purity of nitromethane and quantify any contaminants.

Gas chromatography, with its high separation efficiency, is a cornerstone technique for analyzing volatile compounds like nitromethane. This guide focuses on the two most common GC detectors for this purpose: the Flame Ionization Detector (FID) and the Mass Spectrometer (MS). We also discuss Karl Fischer titration as a complementary method for water content determination and briefly touch upon other spectroscopic and titrimetric approaches.

Gas Chromatography for Nitromethane Purity: A Head-to-Head Comparison

Gas chromatography is a powerful technique for separating and quantifying volatile and semi-volatile compounds. The choice of detector is crucial and depends on the specific requirements of the analysis, such as the need for identification of unknown impurities or the level of sensitivity required.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a widely used, robust, and cost-effective technique for quantifying organic compounds. As eluting compounds from the GC column are burned in a hydrogen flame, they produce ions that generate a current proportional to the amount of carbon atoms. This makes FID an excellent choice for quantitative analysis when the identities of the impurities are known.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of gas chromatography with the identification capabilities of mass spectrometry. This technique provides both quantitative data and structural information about the separated compounds, making it invaluable for identifying unknown impurities. GC-MS is generally more sensitive than GC-FID and is the preferred method when a comprehensive impurity profile is required.

Performance Comparison: GC-FID vs. GC-MS for Nitromethane Purity

The following table summarizes the key performance characteristics of GC-FID and GC-MS for the analysis of nitromethane purity, based on a synthesis of available data and typical instrument performance.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	Key Considerations for Nitromethane Analysis
Principle	Measures the current produced by the ionization of organic compounds in a hydrogen flame.	Measures the mass-to-charge ratio of ionized molecules and their fragments.	FID is a quantitative detector, while MS provides both quantitative and qualitative (identification) information.
Selectivity	Low; based on retention time. Co-eluting peaks can interfere with quantification.	High; based on unique mass fragmentation patterns. Can distinguish between co-eluting compounds.	MS is superior for identifying unknown impurities that may be present in nitromethane.
Sensitivity (LOD/LOQ)	Good (typically ppm range).	Excellent (typically ppb to ppt range).[1]	For trace-level impurity analysis, GC-MS is the more sensitive option.
Linearity	Excellent, with a wide linear dynamic range.	Good, but can be narrower than FID.	Both techniques offer good linearity for quantification, but FID often has a wider range.
Precision	High; typically low relative standard deviation (RSD).	High; comparable to FID.	Both methods are highly precise for quantitative analysis.
Accuracy (% Recovery)	High; typically within 95-105%.	High; a study on nitromethane showed average recoveries of 96.4% to 99.8%.[2]	Both methods provide high accuracy.
Cost & Complexity	Lower initial and operational cost; simpler to operate.	Higher initial and operational cost; more complex to operate and maintain.	For routine quality control of known impurities, GC-FID is more cost-effective.
Identification	Not possible. Relies on retention time matching with known standards.	Definitive identification of unknown impurities is a key advantage.	GC-MS is essential for impurity profiling and root cause analysis of purity failures.

Experimental Protocols

Validating Nitromethane Purity using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on a validated method for the determination of nitromethane and its potential impurities.[3]

1. Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Capillary GC column suitable for polar compounds, such as a 14% Cyanopropylphenyl / 86% Dimethylpolysiloxane phase (e.g., Rtx-1701, 30 m x 0.25 mm ID, 1.0 µm film thickness).[3]

2. Reagents and Materials:

• High-purity nitromethane reference standard.

• Reference standards for expected impurities (e.g., nitroethane, 2-nitropropane, 1-nitropropane, 1-nitrobutane).[3]

• High-purity solvent for dilution (e.g., methanol or dichloromethane).

3. GC-MS Conditions:

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 230 °C.

• Injection Mode: Split injection.

• Oven Temperature Program: Initial temperature of 40 °C, hold for 5 minutes, then ramp to 200 °C at 10 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 250 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 30-200. For targeted analysis of known impurities, Selected Ion Monitoring (SIM) can be used to enhance sensitivity. For nitromethane, a key ion is m/z 30.[3]

4. Sample Preparation:

• Accurately weigh the nitromethane sample and dilute it with the chosen solvent to a suitable concentration (e.g., 1% v/v).

• Prepare calibration standards of nitromethane and expected impurities in the same solvent.

5. Data Analysis:

• The purity of nitromethane is typically determined by area percent normalization, assuming that all components have a similar response factor. For higher accuracy, a corrected area percent method using relative response factors for each impurity can be employed.

• Purity (%) = (Area of Nitromethane Peak / Total Area of All Peaks) x 100.

• Identify and quantify impurities by comparing their retention times and mass spectra to those of the reference standards.

Alternative Methods for Purity Assessment

While gas chromatography is the primary technique for analyzing organic impurities in nitromethane, other methods are essential for a complete purity profile.

Karl Fischer Titration for Water Content

Water is a common and often critical impurity in organic solvents. Karl Fischer titration is the gold standard for determining the water content in nitromethane.[4] This method is highly specific to water and can be performed using either volumetric or coulometric titration, depending on the expected water concentration.[5][6]

Experimental Protocol: Coulometric Karl Fischer Titration

• Instrumentation: Coulometric Karl Fischer titrator.

• Reagents: Anode and cathode solutions suitable for ketones and aldehydes, as nitromethane can interfere with standard reagents.

• Procedure: a. Condition the titration cell to a dry state. b. Inject a known volume or weight of the nitromethane sample into the titration cell. c. The titrator automatically generates iodine, which reacts with the water in the sample. d. The instrument detects the endpoint and calculates the water content, typically in ppm or percentage.

Spectroscopic Techniques

Spectroscopic methods such as Fourier-Transform Infrared (FTIR), Raman, and Near-Infrared (NIR) spectroscopy can be used as rapid screening tools for nitromethane purity.[7] These techniques are particularly useful for identifying adulteration or significant contamination. However, they are generally less sensitive than chromatography for quantifying trace impurities.

Logical Workflow for Nitromethane Purity Validation

The following diagram illustrates a typical workflow for the comprehensive validation of nitromethane purity.

Caption: Workflow for validating nitromethane purity.

Conclusion

Validating the purity of nitromethane is a multi-faceted process that relies on a combination of analytical techniques. Gas chromatography, particularly with mass spectrometry detection, offers a highly sensitive and specific method for identifying and quantifying organic impurities. GC-FID provides a robust and cost-effective alternative for routine quantitative analysis of known impurities. For a complete purity assessment, these chromatographic methods should be complemented with Karl Fischer titration to accurately determine the water content. The choice of methodology should be guided by the specific requirements of the application, including the need for impurity identification, the required level of sensitivity, and cost considerations.

References

• 1. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hnsgroupofcolleges.org [hnsgroupofcolleges.org]
• 5. bibliotekanauki.pl [bibliotekanauki.pl]
• 6. Quantification of nitromethane in mainstream smoke using gas chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmaceutical Residual Solvent Analysis: A Comparison of GC-FID and SIFT-MS Performance [mdpi.com]

Nitromethane: A Safer, High-Performance Alternative to Hydrazine Monopropellants

A Comparative Guide for Researchers and Propulsion Scientists

For decades, hydrazine (N₂H₄) has been the workhorse of monopropellant systems for spacecraft attitude control, trajectory correction, and gas generation.[1][2] Its high reliability and spontaneous catalytic decomposition have made it a trusted choice.[1][3] However, the extreme toxicity and carcinogenic nature of hydrazine necessitate stringent and costly handling procedures, driving the search for "green" alternatives.[4][5] Among the candidates, nitromethane (CH₃NO₂), a widely available industrial solvent, is emerging as a promising replacement, offering comparable performance with significantly reduced toxicity.[4][6]

This guide provides an objective comparison of nitromethane and hydrazine as monopropellants, supported by experimental data, to inform researchers and drug development professionals on their respective characteristics and potential applications.

Performance Characteristics: A Quantitative Comparison

While hydrazine has a long flight heritage, nitromethane exhibits competitive performance metrics, particularly in density-specific impulse, which is a critical parameter for volume-constrained spacecraft.[5]

Property	Nitromethane (CH₃NO₂)	Hydrazine (N₂H₄)	Notes
Theoretical Specific Impulse (Isp, vacuum)	~240 - 250 s	~220 - 239 s	Varies with engine design and operating conditions.[7][8][9][10]
Density	1.137 g/cm³	1.021 g/cm³	Nitromethane's higher density allows for more propellant in a given volume.[11][12][13]
Adiabatic Flame Temperature	~2400 °C (4350 °F)	~1000 °C (1830 °F)	Nitromethane's higher temperature requires advanced, heat-resistant materials for thruster construction.[12][14][15]
Decomposition Products	CO, H₂O, H₂, N₂	NH₃, N₂, H₂	Hydrazine exhaust is cleaner but less energetic.[11][12][14]
Ignition Method	Requires an ignition source (e.g., heated catalyst, glow plug)	Spontaneous decomposition on catalyst (e.g., Iridium)	Hydrazine's spontaneous ignition simplifies engine design.[1][14][15]

Safety and Handling: The "Green" Advantage of Nitromethane

The primary driver for replacing hydrazine is its severe toxicity. Nitromethane, while flammable and requiring careful handling, presents a significantly lower health risk.

Property	Nitromethane (CH₃NO₂)	Hydrazine (N₂H₄)	Notes
Toxicity	Moderately toxic, irritant.	Highly toxic, carcinogenic, corrosive.	Hydrazine requires extensive personal protective equipment and specialized facilities.[4][11][16]
Handling	Flammable liquid; requires standard lab safety protocols.	Requires self-contained breathing apparatus and full protective suits.[16]
Storage	Store in a cool, dry, well-ventilated area away from ignition sources.	Stored in sealed containers; can be stored as a safer solid hydrazone.[11][16]
Flash Point	35 °C (95 °F)	38 °C (100 °F)	Both are flammable liquids requiring careful handling to prevent ignition.[17]
Explosion Hazard	Can be explosive under heat or shock, sensitized by contaminants.[17][18][19]	Flammable liquid with explosive vapors.[11]	Both propellants have explosive potential that must be mitigated through proper system design and handling.

Decomposition Mechanisms and Signaling Pathways

The method of propellant decomposition is a fundamental difference between the two. Hydrazine decomposes exothermically upon contact with a catalyst, while nitromethane requires an initial energy input to begin a self-sustaining reaction.

Hydrazine Catalytic Decomposition

Hydrazine is typically passed over a catalyst bed, most commonly granular alumina coated with iridium.[14][20] The decomposition is a two-step process: an initial exothermic decomposition into ammonia and nitrogen, followed by the endothermic dissociation of some of the ammonia into nitrogen and hydrogen.[1]

Hydrazine Catalytic Decomposition Pathway

Nitromethane Thermal Decomposition

Nitromethane decomposition is primarily a thermal process. While catalysts like nickel or chromium oxides can be used, they typically require preheating to initiate the reaction.[21][22] The C-N bond is the first to break, leading to a cascade of reactions that produce the final exhaust products.[21] An alternative ignition method involves a glow plug and a small injection of gaseous oxygen.[15]

Nitromethane Thermal Decomposition Pathway

Experimental Protocols for Monopropellant Thruster Evaluation

Evaluating the performance of a monopropellant requires a dedicated test setup to measure key parameters like thrust, mass flow rate, and chamber conditions.

Methodology

A typical experimental investigation for a monopropellant thruster, such as a 1-Newton model, involves the following steps:[23][24]

• Thruster Integration: The thruster, often featuring an injector, a decomposition chamber (with a catalyst bed for hydrazine or an igniter for nitromethane), and a nozzle, is mounted on a thrust balance within a vacuum chamber to simulate space conditions.

• Instrumentation: The setup is instrumented with pressure transducers before the injector and within the decomposition chamber, thermocouples along the chamber wall, and a Coriolis mass flow meter to precisely measure the propellant flow rate.[23]

• Test Execution:

  • For hydrazine , the propellant valve is opened, allowing liquid hydrazine to flow into the chamber where it spontaneously decomposes on the catalyst.[1]

  • For nitromethane , the catalyst bed may be preheated, or an ignition sequence involving a glow plug and an oxidizer pulse is initiated before the main propellant flow begins.[15]

• Data Acquisition: Data on thrust, chamber pressure, temperature, and mass flow rate are recorded throughout the firing, which can be conducted in short pulses or steady-state burns.[24][25]

• Performance Calculation: The collected data is used to calculate key performance metrics:

  • Specific Impulse (Isp): A measure of thruster efficiency, calculated from thrust and mass flow rate.

  • Characteristic Velocity (c*): An indicator of combustion efficiency, calculated from chamber pressure, throat area, and mass flow rate.[23]

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for characterizing a monopropellant thruster.

Generalized Monopropellant Thruster Testing Workflow

Conclusion

Hydrazine remains a proven and highly reliable monopropellant, but its extreme toxicity poses significant logistical, safety, and cost challenges. Nitromethane presents a compelling case as a safer, "green" alternative with comparable, and in some aspects superior, performance.[4][6] Its higher density is advantageous for missions with tight volume constraints. However, the high combustion temperature of nitromethane necessitates the use of advanced, high-temperature materials in thruster design, and its non-spontaneous ignition adds a layer of complexity compared to hydrazine systems.[15][22] As the space industry continues to prioritize safety and sustainability, further research into nitromethane-based propellants and the development of robust ignition systems and materials will be critical to its adoption as a next-generation monopropellant.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. matthewwturner.com [matthewwturner.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. elib.dlr.de [elib.dlr.de]
• 6. arc.aiaa.org [arc.aiaa.org]
• 7. nationalacademies.org [nationalacademies.org]
• 8. space-propulsion.com [space-propulsion.com]
• 9. 1 N Monopropellant Hydrazine Thruster [space-propulsion.com]
• 10. Will Nitromethane Make a Comeback in Rocket Fuel？-Grand Fuchi | Erect Industrial Benchmark, Creat Centennial Brand [en.fuchigroup.com]
• 11. Hydrazine - Wikipedia [en.wikipedia.org]
• 12. Nitromethane - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Monopropellant rocket - Wikipedia [en.wikipedia.org]
• 15. mdpi.com [mdpi.com]
• 16. nbinno.com [nbinno.com]
• 17. NITROMETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 18. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 19. Nitromethane | CH3NO2 | CID 6375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. Catalysts for Space Propulsion Systems (Hydrazine) [heraeus-precious-metals.com]
• 21. apps.dtic.mil [apps.dtic.mil]
• 22. Criteria for Ignition in Monopropellant Engines. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 23. Experimental Investigation of Hydrogen Peroxide and Nitrous Oxide in a 1-Newton Catalyst-Based Monopropellant Research Thruster [mdpi.com]
• 24. mdpi.com [mdpi.com]
• 25. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of Nitromethane and Nitroethane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the selection of appropriate building blocks is paramount to achieving desired outcomes with high efficiency and selectivity. Nitromethane and nitroethane, as readily available and versatile C1 and C2 synthons respectively, are fundamental reagents in a variety of carbon-carbon bond-forming reactions. This guide provides an objective comparison of their efficacy in key organic transformations, supported by experimental data, to aid researchers in making informed decisions for their synthetic strategies.

Physicochemical Properties and Reactivity Overview

The primary difference between nitromethane and nitroethane lies in the substitution at the α-carbon. This seemingly small structural change from a methyl to an ethyl group significantly influences their steric bulk and the acidity of the α-protons, thereby impacting their reactivity and selectivity in organic reactions.

Property	Nitromethane	Nitroethane	Reference(s)
Molecular Formula	CH₃NO₂	C₂H₅NO₂
Molecular Weight	61.04 g/mol	75.07 g/mol
pKa	~10.2	~8.6	[1]
Steric Hindrance	Low	Moderate

Nitroethane is notably more acidic than nitromethane, a trend that is contrary to what might be expected based on the electron-donating nature of the additional methyl group. This increased acidity can be attributed to the stabilization of the nitronate anion through hyperconjugation and solvation effects. The greater steric hindrance of the ethyl group in nitroethane also plays a crucial role in dictating the stereochemical outcome of its reactions.

The Henry (Nitroaldol) Reaction

The Henry reaction, the condensation of a nitroalkane with a carbonyl compound, is a cornerstone transformation for both nitromethane and nitroethane. It provides access to valuable β-nitro alcohols, which are precursors to amino alcohols and other important functionalities.

Comparative Performance in the Henry Reaction

Aldehyde	Nitroalkane	Catalyst/Base	Solvent	Time	Yield (%)	Diastereomeric Ratio (syn:anti)	Reference(s)
Benzaldehyde	Nitromethane	Imidazole (cat.)	Water	5 min	94	N/A	[2]
Benzaldehyde	Nitroethane	Cu(II)-complex (cat.)	Water/MeOH	48 h	85	>95:5	[3]
4-Nitrobenzaldehyde	Nitromethane	Cu(II)-complex (cat.)	Ethanol	24 h	99	N/A	[4]
Isobutyraldehyde	Nitroethane	Cu(II)-complex (cat.)	Not specified	Not specified	77	95:5	[3]

Discussion of Efficacy:

Nitromethane, being less sterically hindered, generally reacts faster in the Henry reaction. However, reactions with nitroethane offer the significant advantage of creating a new stereocenter at the β-position, leading to diastereomeric products. The choice of catalyst and reaction conditions can be tuned to favor either the syn or anti diastereomer with high selectivity. The increased acidity of nitroethane can also influence the choice of base and reaction conditions.

Experimental Protocol: Asymmetric Henry Reaction with Nitromethane

This protocol describes the synthesis of a chiral nitroaldol product using a copper-based catalyst.[4]

Materials:

• Substituted aromatic aldehyde (0.2 mmol)

• Nitromethane (2 mmol)

• Chiral bis(β-amino alcohol) ligand (20 mol%)

• Cu(OAc)₂·H₂O (20 mol%)

• Ethanol (2 mL)

Procedure:

• A vial under a nitrogen atmosphere is charged with the chiral ligand and Cu(OAc)₂·H₂O in ethanol.

• The mixture is stirred at room temperature for 2 hours to form the catalyst complex.

• The aldehyde is added, and the mixture is stirred for an additional 20 minutes.

• Nitromethane is added, and the reaction is stirred at room temperature for 24-48 hours.

• The product is isolated and purified by column chromatography.

Comparative workflow for the Henry reaction.

The Michael Addition

In the Michael addition, the nitronate anions derived from nitromethane and nitroethane act as nucleophiles in a 1,4-conjugate addition to α,β-unsaturated carbonyl compounds. This reaction is a powerful tool for the formation of γ-nitro carbonyl compounds.

Comparative Performance in the Michael Addition

Michael Acceptor	Nitroalkane	Base/Catalyst	Solvent	Time	Product(s)	Yield (%)	Reference(s)
Acrylonitrile	Nitromethane	NaOH	H₂O-CH₂Cl₂	1 h	Mono-, di-, and tri-adducts	55 (total)	[1]
Acrylonitrile	Nitroethane	NaOH	H₂O-CH₂Cl₂	1 h	Mono- and di-adducts	65 (total)	[1]
Chalcone	Nitromethane	NaOH	DMF	2-4 h	Mono-adduct	Not specified	[5]

Discussion of Efficacy:

A key difference in the Michael addition is the propensity for multiple additions, particularly with nitromethane. Due to the presence of two acidic α-protons in the initial mono-adduct, it can react further with the Michael acceptor. Nitroethane, with only one α-proton in its mono-adduct, is less prone to subsequent additions, leading to cleaner reactions and higher yields of the desired 1:1 adduct.[1] This makes nitroethane a more selective choice when the mono-adduct is the target product.

Experimental Protocol: Michael Addition of Nitromethane to a Chalcone

This protocol describes a general procedure for the Michael addition of nitromethane to a chalcone.[5]

Materials:

• Chalcone derivative

• Nitromethane

• Sodium hydroxide (NaOH)

• Dimethylformamide (DMF)

Procedure:

• The chalcone is dissolved in DMF.

• A catalytic amount of NaOH is added to the solution.

• Nitromethane is added, and the mixture is stirred at room temperature for 2-4 hours.

• The reaction is worked up by pouring into water and extracting with an organic solvent.

• The product is purified by crystallization or column chromatography.

The Nef Reaction

The Nef reaction transforms a primary or secondary nitroalkane into a carbonyl compound (an aldehyde or ketone, respectively) via the hydrolysis of its corresponding nitronate salt under acidic conditions. This reaction is particularly useful for unmasking a carbonyl functionality after the nitro group has been utilized in C-C bond formation.

Comparative Performance in the Nef Reaction

Substrate	Conditions	Product	Yield (%)	Reference(s)
Sodium salt of nitroethane	Sulfuric acid	Acetaldehyde	~70	[6]
Sodium salt of 1-phenyl-1-nitroethane	Sulfuric acid	Acetophenone	Not specified	[6]
Sodium salt of 2-nitropropane	Sulfuric acid	Acetone	80-85	[7]

Discussion of Efficacy:

The nature of the starting nitroalkane directly dictates the product of the Nef reaction. Primary nitroalkanes, such as nitromethane, yield aldehydes, while secondary nitroalkanes, like the products from a Henry reaction with nitroethane, produce ketones. The reaction is typically high-yielding for both types of substrates. The choice between nitromethane and nitroethane in a multi-step synthesis involving a Nef reaction will therefore depend on whether the desired final product is an aldehyde or a ketone.

Experimental Protocol: Classical Nef Reaction

This protocol describes the general procedure for the acid-catalyzed hydrolysis of a nitronate salt.[7]

Materials:

• Nitroalkane

• Sodium hydroxide

• Concentrated sulfuric acid

• Water

• Ice

Procedure:

• The nitroalkane is dissolved in an aqueous solution of sodium hydroxide to form the sodium nitronate salt.

• This solution is added dropwise to a vigorously stirred, ice-cold solution of sulfuric acid.

• The reaction mixture is then distilled to isolate the aldehyde or ketone product.

Logical relationship in the Nef reaction.

Conclusion

Both nitromethane and nitroethane are invaluable reagents in organic synthesis, each offering distinct advantages.

• Nitromethane is generally more reactive due to lower steric hindrance and is the reagent of choice when a one-carbon extension is desired, or when the formation of multiple adducts in reactions like the Michael addition can be tolerated or is even desired. Its primary nitroalkane products in Henry reactions lead to aldehydes upon undergoing the Nef reaction.

• Nitroethane provides access to more complex structures by introducing an additional carbon and a new stereocenter in reactions like the Henry reaction, allowing for diastereoselective synthesis. Its greater acidity can influence reaction conditions, and its reduced tendency to form poly-adducts in Michael additions leads to cleaner reactions. The secondary nitroalkane products from Henry reactions with nitroethane are converted to ketones via the Nef reaction.

The selection between nitromethane and nitroethane should be based on a careful consideration of the desired product, the required stereochemistry, and the potential for side reactions. This guide provides a foundational understanding to assist researchers in navigating these choices and optimizing their synthetic routes.

References

• 1. sctunisie.org [sctunisie.org]
• 2. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 3. Asymmetric catalysis in direct nitromethane-free Henry reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Asymmetric Henry Reaction of Nitromethane with Substituted Aldehydes Catalyzed by Novel In Situ Generated Chiral Bis(β-Amino Alcohol-Cu(OAc)2·H2O Complex | MDPI [mdpi.com]
• 5. science.su.edu.krd [science.su.edu.krd]
• 6. Nef reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

cross-validation of different analytical methods for nitromethane detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of various analytical methods for the detection and quantification of nitromethane, a compound of interest in diverse fields from industrial synthesis to security applications. We present a comparative overview of Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography with Electron Capture Detection (GC-ECD), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), Raman Spectroscopy, and Electrochemical Sensors. This guide is designed to assist researchers in selecting the most suitable method for their specific analytical needs by providing a side-by-side comparison of performance metrics, detailed experimental protocols, and visual workflows.

Data Presentation: A Comparative Analysis

The following table summarizes the quantitative performance of different analytical methods for nitromethane detection based on available experimental data. This allows for a direct comparison of key metrics such as the Limit of Detection (LOD), Limit of Quantitation (LOQ), and linear range.

Analytical Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linear Range	Accuracy (% Recovery)	Precision (% RSD)
GC-MS/MS	72.3 ng/cig[1]	Not Reported	Not Reported	96.4 - 99.8%[1]	4.6 - 20.8%[1]
GC-ECD	0.01 - 0.09 µg/L (for various nitro compounds)[2]	0.03 - 0.31 µg/L (for various nitro compounds)[2]	Not Reported	Not Reported	Not Reported
HPLC-UV	Data not available	Data not available	Data not available	Data not available	Data not available
Raman Spectroscopy	Data not available	Data not available	Data not available	Data not available	Data not available
Electrochemical Sensor	2.3 µM (without O₂)[3]	Not Reported	Not Reported	Not Reported	Not Reported
12.5 µM (in air)[3]

Experimental Protocols: Detailed Methodologies

Detailed experimental protocols for the key analytical methods are provided below to facilitate the replication and adaptation of these techniques in your laboratory.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly sensitive and selective, making it suitable for complex matrices.

Sample Preparation (for cigarette smoke analysis): [1]

• Collect the vapor phase of the sample in an airtight polyvinylfluoride sampling bag.

• Extract the contents of the bag with methanol containing an isotopically labeled internal standard (e.g., nitromethane-d3).

• Shake the bag for complete mixing of the analyte and internal standard with the extraction solvent.

Instrumentation: [1]

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 7000C triple quadrupole MS/MS system or equivalent.

• Column: Agilent J&W DB-624 UI, 30 m × 0.25 mm, 1.4 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 4 minutes.

  • Ramp to 240°C at 20°C/min.

  • Hold at 240°C for 5 minutes.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data Analysis:

Quantify nitromethane using the peak area ratio of the analyte to the internal standard against a calibration curve.

Gas Chromatography with Electron Capture Detector (GC-ECD)

GC-ECD is a highly sensitive method for detecting electronegative compounds like nitromethane, particularly in environmental samples.[2][4]

Sample Preparation (for water samples using Single-Drop Microextraction - SDME): [2]

• Place a water sample in a vial.

• Use a microsyringe to expose a microdrop of an appropriate organic solvent (e.g., toluene) to the sample.

• The analytes partition from the aqueous phase into the organic microdrop.

• Retract the microdrop back into the syringe.

• Inject the extract directly into the GC-ECD.

Instrumentation:

• Gas Chromatograph: Equipped with an Electron Capture Detector.

• Column: A suitable capillary column for the separation of volatile organic compounds.

• Carrier Gas: Nitrogen or Argon/Methane.

• Injector and Detector Temperatures: Optimized for the analysis of volatile nitro compounds.

• Oven Temperature Program: A temperature gradient to ensure the separation of nitromethane from other components.

Data Analysis:

Quantify nitromethane based on the peak area of the analyte in the chromatogram against a calibration curve prepared from standards.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a versatile technique for the analysis of non-volatile or thermally labile compounds. While specific validated data for nitromethane is limited in the searched literature, a general approach can be outlined.

Sample Preparation:

• Dissolve the sample in a suitable solvent compatible with the mobile phase.

• Filter the sample through a 0.45 µm filter before injection.

Instrumentation:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column is commonly used for the separation of polar organic compounds.

• Mobile Phase: A mixture of acetonitrile and water is a common choice for reversed-phase chromatography. The exact ratio should be optimized for the best separation.

• Flow Rate: Typically around 1.0 mL/min.

• Detection Wavelength: Nitromethane has a UV absorbance maximum around 270 nm.

• Injection Volume: Typically 10-20 µL.

Data Analysis:

Quantify nitromethane by comparing the peak area of the analyte to a calibration curve constructed from standards of known concentrations.

Raman Spectroscopy

Raman spectroscopy is a non-destructive technique that provides structural information and can be used for quantitative analysis.

Sample Preparation:

• For liquid samples, place the sample in a quartz cuvette or NMR tube.

• For solid samples, the analysis can often be performed directly.

Instrumentation:

• Raman Spectrometer: A benchtop or portable Raman spectrometer.

• Laser Excitation: A laser with a wavelength appropriate to minimize fluorescence (e.g., 785 nm).

• Objective: A suitable objective for focusing the laser and collecting the Raman signal.

• Acquisition Time and Laser Power: These parameters should be optimized to obtain a good signal-to-noise ratio without causing sample degradation.

Data Analysis:

The intensity of a characteristic Raman peak for nitromethane (e.g., the NO2 symmetric stretch) is proportional to its concentration. A calibration curve can be generated by plotting the peak intensity or area against the concentration of standard solutions.

Electrochemical Sensors

Electrochemical sensors offer a portable and rapid method for nitromethane detection.

Sensor Fabrication and Measurement: [3]

• Working Electrode: A gold electrode is commonly used.

• Reference Electrode: A standard reference electrode such as Ag/AgCl.

• Counter Electrode: A platinum wire.

• Electrolyte: A phosphate buffer solution (pH 7.5).

• Measurement Technique: Square wave voltammetry is a suitable technique.

• The sensor is immersed in the sample solution, and the electrochemical response is measured.

Data Analysis:

The peak current from the square wave voltammogram is proportional to the concentration of nitromethane. A calibration curve is constructed by plotting the peak current versus the concentration of nitromethane standards.

Mandatory Visualization: Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflows for the different analytical methods described.

GC-MS Experimental Workflow

HPLC-UV Experimental Workflow

Raman Spectroscopy Experimental Workflow

Electrochemical Sensor Experimental Workflow

Logical Relationship of Analytical Methods and Performance Metrics

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Green Analytical Method Using Single-Drop Microextraction Followed by Gas Chromatography for Nitro Compound Detection in Environmental Water and Forensic Rinse Water - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

performance evaluation of nitromethane in comparison to other high-energy materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of nitromethane against established high-energy materials such as Trinitrotoluene (TNT), Research Department Explosive (RDX), and High-Melting Explosive (HMX). The information herein is supported by experimental data to offer a clear perspective on their relative performance, safety, and energy output.

Quantitative Performance Comparison

The following table summarizes key performance indicators for nitromethane and other selected high-energy materials. These parameters are crucial for evaluating their potential applications, from propulsion to specialized chemical synthesis.

Performance Parameter	Nitromethane (NM)	Trinitrotoluene (TNT)	RDX	HMX
Detonation Velocity (m/s)	~6,400[1][2]	~6,900[2]	~8,700[3]	~9,100[3]
Detonation Pressure (GPa)	~12.5	~21[4]	~34.7[4]	~39[3]
Heat of Detonation (kJ/kg)	~11,300[1]	~4,184 (by definition)[5]	~5,360	~5,660
BAM Impact Sensitivity (J)	>50 (Largely Insensitive)	15 - 25[6][7]	7.5	7.4
BAM Friction Sensitivity (N)	>360 (Largely Insensitive)	353	120[8]	120[3]

Experimental Protocols

The data presented in this guide are derived from standardized experimental tests designed to characterize energetic materials. Below are detailed methodologies for several key experiments.

Detonation Velocity Measurement (Optical Method)

The velocity of detonation (VoD) is a primary measure of an explosive's performance, indicating the speed at which the detonation shock wave propagates through the material.

Methodology:

• An explosive charge of a specific diameter and density is prepared.

• Two or more optical fiber probes are placed at precise, known distances along the length of the charge.

• The explosive is initiated at one end using a detonator.

• As the detonation front passes each probe, the intense light emitted from the shock wave is transmitted through the optical fiber to a photodetector.

• The photodetector converts the light pulses into electrical signals, which are recorded by a high-speed oscilloscope or data acquisition system.

• The time interval between the signals from consecutive probes is measured.

• The detonation velocity is calculated by dividing the known distance between the probes by the measured time interval.

Energy Output Measurement (Bomb Calorimetry)

Bomb calorimetry is used to determine the heat of combustion or detonation (energy output) of a substance at a constant volume.

Methodology:

• A precise mass of the energetic material is placed in a sample cup within a high-pressure stainless steel vessel known as a "bomb."

• The bomb is sealed and pressurized with pure oxygen to ensure complete combustion.

• The bomb is submerged in a known volume of water in an insulated container (the calorimeter). The initial temperature of the water is recorded accurately.

• The sample is ignited remotely via an electrical fuse.

• The combustion of the sample releases heat, which is transferred to the bomb and the surrounding water, causing the temperature to rise.

• The final, equilibrium temperature of the water is recorded.

• The total heat released (q) is calculated using the formula: q = C_total * ΔT, where C_total is the total heat capacity of the calorimeter (bomb, water, etc.) and ΔT is the change in temperature.

• The heat of combustion per unit mass is then determined by dividing the total heat released by the initial mass of the sample.

Impact Sensitivity Test (BAM Fallhammer)

This test determines the sensitivity of an energetic material to impact energy, providing a measure of its safety during handling and transport.[9]

Methodology:

• A small, specified amount of the test material (typically around 40 mm³) is placed in a standardized apparatus consisting of two concentric steel cylinders and a guide ring.

• This assembly is placed on an anvil within the BAM Fallhammer device.

• A standard drop weight (e.g., 1 kg, 5 kg, or 10 kg) is raised to a specific, known height.[10]

• The weight is released, allowing it to fall and impact the sample assembly.

• An initiation (reaction) is determined by sound, flame, or smoke.

• The "Up-and-Down" or Bruceton method is typically used, where the drop height is varied based on the previous result (increased after a "no-go," decreased after a "go").

• This process is repeated for a statistically significant number of trials (e.g., 25-50 drops) to determine the height at which there is a 50% probability of initiation (H₅₀).

• The impact energy is then calculated in Joules (J) from the H₅₀ height and the mass of the drop weight. A higher Joule value indicates lower sensitivity.

Friction Sensitivity Test (BAM Friction Apparatus)

This test measures the sensitivity of a substance to frictional stimuli, which is critical for assessing safety in processing and handling where materials may be subjected to shear forces.[11]

Methodology:

• A small sample of the material is spread on a fixed porcelain plate.

• A porcelain peg, attached to a weighted lever arm, is placed on the sample. The load applied by the peg can be adjusted by changing the weight and its position on the arm, with standard loads ranging from 5 N to 360 N.[3]

• An electric motor drives the porcelain plate, causing it to move back and forth under the stationary peg once over a distance of 10 mm.[12]

• Each trial is observed for any sign of reaction, such as a crackling sound, smoke, or a flash/explosion.

• A series of trials (typically 6) is conducted at a specific load level.

• The result is reported as the lowest load at which a reaction occurs. Materials that do not react at the maximum load of 360 N are generally considered to have low friction sensitivity.[11]

Visualization of Evaluation Workflow

The following diagram illustrates a logical workflow for the comprehensive evaluation of a high-energy material, integrating performance and safety testing.

Caption: Workflow for High-Energy Material Evaluation.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]
• 3. publications.drdo.gov.in [publications.drdo.gov.in]
• 4. ozm.cz [ozm.cz]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chm.bris.ac.uk [chm.bris.ac.uk]
• 8. What is the BAM fall hammer impact sensitivity test? [qinsun-lab.com]
• 9. matec-conferences.org [matec-conferences.org]
• 10. utec-corp.com [utec-corp.com]
• 11. etusersgroup.org [etusersgroup.org]
• 12. digital.library.unt.edu [digital.library.unt.edu]

Validating Computational Simulations of Nitromethane: A Comparison Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of computational simulations of nitromethane with experimental data. It offers a detailed look at various properties, experimental methodologies, and the computational approaches used to model this energetic material.

Nitromethane (CH₃NO₂), the simplest organic nitro compound, is a versatile chemical used as a solvent, fuel additive, and a precursor in chemical synthesis.[1][2] Its energetic nature also makes it a subject of intense study in combustion and detonation science.[1] Accurate computational models are crucial for understanding its complex behavior under extreme conditions, enabling safer handling and the development of new applications. This guide validates the performance of common computational methods against established experimental data.

Performance Comparison: Experimental vs. Computational Data

The following tables summarize key quantitative data for various properties of nitromethane, comparing experimental measurements with results obtained from computational simulations.

Table 1: Detonation and Shock Properties

Property	Experimental Value	Computational Method	Simulated Value
Detonation Velocity (D)	6262 - 6600 m/s[3][4]	Ab Initio Molecular Dynamics (AIMD)	~6110 - 6120 m/s[5]
Reactive Force Field (ReaxFF)	~6300 m/s
Chapman-Jouguet (CJ) Pressure (PCJ)	11.5 - 13.0 GPa[5][6]	AIMD	11.5 - 12.0 GPa[5]
ReaxFF	~11.0 GPa[7]
Shock Hugoniot (Us-Up Relationship)	Us = 1.63 Up + 1.37 (for Up < 2.4 km/s)	ReaxFF	Good agreement with experimental data at low pressures[4][7]

Table 2: Thermophysical and Spectroscopic Properties

Property	Experimental Value	Computational Method	Simulated Value
Density (liquid, 20°C)	1.1371 g/cm³[1]	Classical Molecular Dynamics (MD) with CHARMM Force Field	Good agreement with experimental density[8]
Melting Point	244.7 K (-28.45 °C)[1]	MD with realistic force field	251 ± 5 K[9]
C-N Bond Dissociation Energy	~55 kcal/mol	Density Functional Theory (DFT)	49.9 - 53.8 kcal/mol[10]
Vibrational Frequencies (Raman)	Various modes observed experimentally[9][11]	AIMD	Good agreement with experimental vibrational spectra[12][13]

Experimental Protocols

Detailed methodologies are essential for reproducing experimental results and validating computational models. Below are protocols for key experiments cited in this guide.

Detonation Velocity Measurement using the Dautriche Method

The Dautriche method is a classic technique for determining the detonation velocity of an explosive.[13]

Materials:

• Explosive sample (e.g., nitromethane)

• Test tube or pipe of known diameter

• Lead or steel plate

• Detonating cord with a known, uniform detonation velocity

• Detonator

• Measuring tape or ruler

Procedure:

• The explosive sample is carefully loaded into the test tube, ensuring it is in uniform contact with the tube walls.

• Two holes are drilled into the side of the tube at a precisely measured distance, which serves as the measuring length (L).

• A detonating cord is passed through these holes and across the lead/steel plate.

• A detonator is placed at one end of the explosive column to initiate detonation.

• Upon initiation, the detonation wave propagates through the explosive.

• As the detonation front passes the two holes, it ignites the detonating cord at two points.

• The two detonation waves in the cord travel towards each other and collide, creating a distinct mark on the plate.

• The position of this mark relative to the center of the measuring length allows for the calculation of the time difference for the detonation to travel the distance L.

• The detonation velocity (D) is then calculated using the formula: D = (V_cord * L) / (2 * x), where V_cord is the detonation velocity of the cord and x is the distance from the center of the measuring length to the collision mark.

Shock Hugoniot Measurement using Plate Impact Experiments

Plate impact experiments are a primary method for determining the equation of state of materials under shock compression.[9][14]

Apparatus:

• Gas gun or powder gun for accelerating a projectile

• Projectile plate (flyer plate) made of a well-characterized material

• Target cell containing the liquid sample (nitromethane)

• Diagnostics, typically a Velocity Interferometer System for Any Reflector (VISAR), to measure the velocity of the projectile and the shock wave in the target.[1][2][7][15][16]

Procedure:

• The liquid nitromethane is contained within a target cell, which has a transparent window at the rear for diagnostic access.

• The gas or powder gun accelerates the projectile plate to a precisely measured velocity.

• The projectile impacts the front face of the target cell, generating a planar shock wave that propagates through the nitromethane.

• The VISAR system is used to continuously measure the velocity of the interface between the nitromethane and the transparent window. This is the particle velocity (Up).

• By measuring the time it takes for the shock wave to traverse a known thickness of the nitromethane sample, the shock velocity (Us) can be determined.

• By conducting a series of experiments at different impact velocities, a set of Us and Up data points is generated, defining the shock Hugoniot of nitromethane.

Raman Spectroscopy of Shocked Nitromethane

Raman spectroscopy provides insights into the molecular vibrations and chemical changes in a material under shock loading.[3][6][17][18][19][20]

Experimental Setup:

• A two-stage light gas gun to generate the shock wave.

• A target cell to contain the liquid nitromethane.

• A high-power pulsed laser to excite the Raman scattering.

• A spectrometer to disperse the scattered light.

• A sensitive, time-resolved detector (e.g., a streak camera or a gated intensified CCD) to capture the Raman spectrum during the brief shock event.

Procedure:

• The nitromethane sample is placed in the target cell.

• The gas gun fires a projectile to impact the target and generate a shock wave.

• Just as the shock wave enters the nitromethane, the pulsed laser is fired through a transparent window in the target cell, illuminating the shocked region.

• The Raman scattered light is collected and directed into the spectrometer.

• The detector is gated to collect the spectrum only during the time the shock is traversing the probed volume.

• The resulting spectrum shows the vibrational modes of nitromethane under high pressure and temperature, revealing information about bond stretching, bending, and potential chemical reactions.

Computational Simulation Protocols

Computational simulations offer a powerful tool to investigate the behavior of materials at the atomic level. Here are outlines of the protocols for two common methods used for nitromethane.

Ab Initio Molecular Dynamics (AIMD)

AIMD simulations are based on quantum mechanical principles and do not require empirical parameters, providing a high level of accuracy.[12][13][18][19]

Simulation Setup:

• System Construction: A simulation cell is created containing a number of nitromethane molecules arranged to represent the desired state (e.g., liquid or solid). The initial positions can be determined from experimental crystal structures or generated randomly for a liquid.

• Electronic Structure Method: A suitable level of theory, such as Density Functional Theory (DFT) with a specific functional (e.g., BLYP, PBE), and a basis set are chosen to calculate the forces on the atoms.

• Ensemble and Timestep: The simulation is run in a specific thermodynamic ensemble (e.g., NVT for constant number of particles, volume, and temperature, or NVE for constant energy). A small timestep (typically on the order of femtoseconds) is used to accurately integrate the equations of motion.

• Equilibration: The system is first equilibrated at the desired temperature and pressure to reach a stable state.

• Production Run: After equilibration, the simulation is run for a longer period to collect data on the properties of interest.

• Analysis: The trajectory of the atoms is analyzed to calculate properties such as the equation of state, vibrational spectra (from the Fourier transform of the velocity autocorrelation function), and reaction pathways.

Reactive Force Field (ReaxFF) Molecular Dynamics

ReaxFF is a reactive force field that can model chemical reactions by dynamically changing bond orders, making it suitable for simulating combustion and detonation.[5][10][14]

Simulation Protocol:

• Force Field: A pre-parameterized ReaxFF force field for the elements present in nitromethane (C, H, N, O) is selected. These parameters have been developed by fitting to a large dataset of quantum chemistry calculations.

• System Setup: A simulation box with a significant number of nitromethane molecules (often thousands to millions) is constructed.

• Simulation Conditions: The simulation is set up to mimic the desired physical conditions, such as high temperature for thermal decomposition or a shock wave for detonation studies. Shock waves can be simulated by impacting a "piston" on one side of the simulation box.

• Simulation Execution: The molecular dynamics simulation is run using the ReaxFF potential to calculate the forces and update the atomic positions and velocities over time.

• Data Analysis: The simulation trajectory is analyzed to identify the formation and breaking of chemical bonds, the evolution of different chemical species, and macroscopic properties like pressure, temperature, and detonation velocity.

Visualization of the Validation Workflow

The process of validating computational simulations with experimental data can be visualized as a cyclical workflow.

Workflow for validating computational simulations with experimental data.

Conclusion

The validation of computational simulations against robust experimental data is paramount for advancing our understanding of complex chemical systems like nitromethane. This guide demonstrates that current computational methods, such as Ab Initio Molecular Dynamics and Reactive Force Fields, can provide valuable predictions of nitromethane's properties under various conditions. While discrepancies exist, the overall agreement is promising and highlights the predictive power of these simulation techniques. Continued refinement of both experimental and computational methodologies will lead to even more accurate models, enabling further scientific discovery and technological innovation.

References

• 1. Imaging VISAR diagnostic for the National Ignition Facility (NIF) - UNT Digital Library [digital.library.unt.edu]
• 2. Diagnostic techniques in deflagration and detonation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 4. scispace.com [scispace.com]
• 5. nmt.edu [nmt.edu]
• 6. spiedigitallibrary.org [spiedigitallibrary.org]
• 7. epj-conferences.org [epj-conferences.org]
• 8. advantekwms.com [advantekwms.com]
• 9. Fluid Mechanics - 5713 - Laboratory [engr.mun.ca]
• 10. Virtual Labs [fm-nitk.vlabs.ac.in]
• 11. Handbook of Shock Waves, Three Volume Set - 1st Edition | Elsevier Shop [shop.elsevier.com]
• 12. journal-atm.org [journal-atm.org]
• 13. Flat plate impact on water | Journal of Fluid Mechanics | Cambridge Core [cambridge.org]
• 14. Diagnostics | National Ignition Facility & Photon Science [lasers.llnl.gov]
• 15. osti.gov [osti.gov]
• 16. Experimental methods of shock wave research | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. ggscw.ac.in [ggscw.ac.in]
• 19. plus.ac.at [plus.ac.at]
• 20. Experimental Methods of Shock Wave Research (Shock Wave Science and Technology Reference Library #9) (Hardcover) | Marcus Books [marcusbooks.com]

A Comparative Spectroscopic Analysis of Nitromethane and Its Homologous Nitroalkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic properties of nitromethane and its homologous nitroalkanes, specifically nitroethane, 1-nitropropane, and 2-nitropropane. The objective is to delineate the key spectroscopic differences arising from the increasing alkyl chain length and substitution pattern, supported by experimental data from Infrared (IR), Raman, Nuclear Magnetic Resonance (NMR), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Introduction

Nitromethane, the simplest organic nitro compound, and its higher homologues are of significant interest in various fields, including organic synthesis, as high-energy materials, and as specialty solvents. A thorough understanding of their molecular structure and electronic properties is crucial for their application and for the development of new technologies. Spectroscopic techniques provide a powerful toolkit for elucidating these characteristics. This guide presents a comparative analysis of the spectroscopic signatures of nitromethane, nitroethane, 1-nitropropane, and 2-nitropropane, highlighting the subtle yet significant shifts in their spectral features.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for nitromethane and its homologous nitroalkanes. These values represent typical experimental findings and may vary slightly depending on the specific experimental conditions.

Infrared (IR) Spectroscopy Data

The most prominent features in the IR spectra of nitroalkanes are the strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the nitro group (-NO₂).

Compound	Asymmetric NO₂ Stretch (νₐs(NO₂)) (cm⁻¹)	Symmetric NO₂ Stretch (νₛ(NO₂)) (cm⁻¹)	C-N Stretch (ν(C-N)) (cm⁻¹)
Nitromethane	~1555	~1376	~917
Nitroethane	~1552	~1370	~875
1-Nitropropane	~1551	~1380	~870
2-Nitropropane	~1548	~1365	~845

Analysis: As the alkyl chain length increases, a slight decrease in the asymmetric NO₂ stretching frequency is generally observed. This can be attributed to the electron-donating inductive effect of the alkyl groups, which slightly weakens the N-O bonds. The position of the symmetric stretch shows less of a clear trend. The C-N stretching frequency decreases more noticeably with increased substitution at the α-carbon, as seen in the comparison between 1-nitropropane and 2-nitropropane.

Raman Spectroscopy Data

Raman spectroscopy provides complementary information to IR spectroscopy, particularly for the symmetric vibrations.

Compound	Asymmetric NO₂ Stretch (νₐs(NO₂)) (cm⁻¹)	Symmetric NO₂ Stretch (νₛ(NO₂)) (cm⁻¹)	C-N Stretch (ν(C-N)) (cm⁻¹)
Nitromethane	~1560	~1375	~918
Nitroethane	~1550	~1370	~874
1-Nitropropane	Not readily available	~1380	~869
2-Nitropropane	Not readily available	~1365	~847

Analysis: The Raman shifts for the nitro group vibrations are consistent with the IR data. The symmetric NO₂ stretch is often more intense in the Raman spectrum compared to the asymmetric stretch.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H NMR spectroscopy is highly sensitive to the chemical environment of the protons in the molecule. The electron-withdrawing nature of the nitro group significantly deshields the protons on the α-carbon.

Compound	δ (α-H) (ppm)	δ (β-H) (ppm)	δ (γ-H) (ppm)
Nitromethane	~4.34 (s, 3H)	-	-
Nitroethane	~4.38 (q, 2H)	~1.60 (t, 3H)	-
1-Nitropropane	~4.37 (t, 2H)	~2.07 (sextet, 2H)	~1.04 (t, 3H)
2-Nitropropane	~4.67 (septet, 1H)	~1.57 (d, 6H)	-

Analysis: The chemical shift of the α-protons is consistently found in the downfield region (4.3-4.7 ppm) due to the strong deshielding effect of the nitro group. The chemical shift of the α-proton in 2-nitropropane is the most downfield, which can be attributed to the presence of two electron-donating methyl groups on the same carbon. The coupling patterns (splitting) provide clear information about the number of adjacent protons, allowing for straightforward structural elucidation.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. The carbon atom directly attached to the nitro group is significantly deshielded.

Compound	δ (α-C) (ppm)	δ (β-C) (ppm)	δ (γ-C) (ppm)
Nitromethane	~62.7	-	-
Nitroethane	~70.5	~11.8	-
1-Nitropropane	~76.2	~19.8	~10.4
2-Nitropropane	~79.6	~20.6	-

Analysis: The chemical shift of the α-carbon increases with increasing alkyl substitution, reflecting the combined inductive effects of the alkyl groups and the nitro group. This trend is clearly observable in the homologous series from nitromethane to 1-nitropropane, and the effect of branching is evident in the even more downfield shift of the α-carbon in 2-nitropropane.

Ultraviolet-Visible (UV-Vis) Spectroscopy Data

Nitroalkanes exhibit weak electronic transitions in the near-ultraviolet region, which are attributed to n → π* transitions of the nitro group.

Compound	λₘₐₓ (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
Nitromethane	~274	~19
Nitroethane	~278	~22
1-Nitropropane	~279	~25
2-Nitropropane	~280	~23

Analysis: The λₘₐₓ for the n → π* transition shows a slight red shift (bathochromic shift) as the alkyl substitution increases. This is consistent with the electron-donating nature of the alkyl groups, which raises the energy of the n-orbital and decreases the energy gap for the transition. The molar absorptivity for this transition is generally low, as it is a symmetry-forbidden transition.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented in this guide.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of a liquid nitroalkane.

Materials:

• FTIR spectrometer

• Liquid nitroalkane sample (nitromethane, nitroethane, etc.)

• Salt plates (e.g., NaCl or KBr) or an ATR accessory

• Pasteur pipette

• Acetone (for cleaning)

• Kimwipes

Procedure (using Salt Plates):

• Ensure the salt plates are clean and dry. If necessary, rinse them with a small amount of dry acetone and gently wipe with a Kimwipe.

• Place one to two drops of the liquid nitroalkane sample onto the center of one salt plate using a Pasteur pipette.

• Carefully place the second salt plate on top of the first, spreading the liquid into a thin, uniform film between the plates.

• Place the "sandwich" of salt plates into the sample holder of the FTIR spectrometer.

• Acquire a background spectrum of the empty beam path.

• Acquire the spectrum of the sample.

• After analysis, clean the salt plates thoroughly with acetone and return them to a desiccator for storage.

Procedure (using ATR):

• Ensure the ATR crystal is clean. If necessary, clean it with a Kimwipe lightly moistened with a suitable solvent (e.g., isopropanol or acetone) and allow it to dry completely.

• Acquire a background spectrum with the clean, empty ATR crystal.

• Place a small drop of the liquid nitroalkane sample directly onto the ATR crystal.

• Acquire the spectrum of the sample.

• After analysis, clean the ATR crystal thoroughly with a Kimwipe and an appropriate solvent.

Raman Spectroscopy

Objective: To obtain the Raman spectrum of a liquid nitroalkane.

Materials:

• Raman spectrometer with a suitable laser excitation source (e.g., 532 nm or 785 nm)

• Liquid nitroalkane sample

• Glass vial or quartz cuvette

• Sample holder for the spectrometer

Procedure:

• Fill a clean glass vial or quartz cuvette with the liquid nitroalkane sample.

• Place the vial or cuvette into the sample holder of the Raman spectrometer.

• Focus the laser onto the liquid sample. Adjust the focus to maximize the Raman signal.

• Set the acquisition parameters, including laser power, exposure time, and number of accumulations. Start with a low laser power to avoid sample degradation.

• Acquire the Raman spectrum.

• Process the spectrum to remove any background fluorescence if necessary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of a nitroalkane.

Materials:

• NMR spectrometer (e.g., 400 MHz or higher)

• Nitroalkane sample

• Deuterated solvent (e.g., CDCl₃)

• NMR tube (5 mm)

• Pipettes

• Vortex mixer (optional)

Procedure:

• Dissolve approximately 5-20 mg of the nitroalkane sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a small vial.

• Carefully transfer the solution into a clean, dry 5 mm NMR tube.

• Cap the NMR tube and, if necessary, gently vortex to ensure a homogeneous solution.

• Insert the NMR tube into the spinner turbine and adjust the depth using a depth gauge.

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve good homogeneity and resolution.

• Acquire the ¹H NMR spectrum using standard acquisition parameters.

• Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans may be required for ¹³C NMR to achieve a good signal-to-noise ratio.

• Process the spectra (Fourier transform, phase correction, and baseline correction).

Ultraviolet-Visible (UV-Vis) Spectroscopy

Objective: To obtain the UV-Vis absorption spectrum of a nitroalkane.

Materials:

• UV-Vis spectrophotometer

• Nitroalkane sample

• Spectroscopic grade solvent (e.g., ethanol or hexane)

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Prepare a dilute solution of the nitroalkane in a suitable spectroscopic grade solvent (e.g., ethanol). The concentration should be chosen to give an absorbance reading in the range of 0.1 to 1.0.

• Fill a clean quartz cuvette with the pure solvent to be used as a reference (blank).

• Fill a second quartz cuvette with the sample solution.

• Place the reference cuvette in the reference beam path and the sample cuvette in the sample beam path of the spectrophotometer.

• Record the baseline spectrum with the solvent-filled cuvette.

• Scan the UV-Vis spectrum of the sample solution over the desired wavelength range (e.g., 200-400 nm).

• Identify the wavelength of maximum absorbance (λₘₐₓ).

Experimental Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of nitromethane and its homologous nitroalkanes.

Caption: Workflow for the comparative spectroscopic analysis of nitroalkanes.

Conclusion

The spectroscopic analysis of nitromethane and its homologous nitroalkanes reveals distinct trends that correlate with their molecular structure.

• IR and Raman spectroscopy are invaluable for identifying the characteristic vibrations of the nitro group. Subtle shifts in the stretching frequencies can be correlated with the inductive effects of the alkyl substituents.

• ¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of the nuclei. The deshielding effect of the nitro group is a dominant feature, and the chemical shifts of the α-carbon and α-protons are sensitive to the degree of alkyl substitution.

• UV-Vis spectroscopy elucidates the electronic transitions within the nitro group, with the position of the n → π* transition being influenced by the nature of the attached alkyl group.

This comprehensive guide provides researchers, scientists, and drug development professionals with a foundational understanding of the spectroscopic differences between nitromethane and its homologous nitroalkanes, supported by quantitative data and detailed experimental protocols. This knowledge is essential for the characterization, identification, and quality control of these important compounds in various scientific and industrial applications.

A Comparative Environmental Impact Assessment of Nitromethane and Other Common Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in experimental design and chemical manufacturing, with significant implications for environmental health and safety. This guide provides an objective comparison of the environmental impact of nitromethane versus other widely used laboratory solvents. The information presented is intended to assist researchers and professionals in making informed decisions that align with green chemistry principles and sustainable laboratory practices.

Quantitative Environmental Impact Data

The following table summarizes key environmental impact parameters for nitromethane and a selection of common alternative solvents. Data has been compiled from various sources, and where specific experimental values under standardized tests were not available, this is noted.

Solvent	GWP (100-year)	ODP	VOC Status	Biodegradability (OECD 301D, 28 days)	Acute Toxicity (LD50, oral, rat)
Nitromethane	Data not available	0 (inferred)	Yes	Data not available	940 mg/kg
Acetone	~1	0	Yes (VOC-exempt in the U.S.)	Readily biodegradable (>75%)[1]	5800 mg/kg
Ethanol	<1	0	Yes	Readily biodegradable (74% in 5 days)[2]	7060 mg/kg[3]
Isopropanol	0.54[4]	0	Yes	Readily biodegradable (49% in 5 days)[5]	5045 mg/kg[6]
Acetonitrile	Data not available	0	Yes	Not readily biodegradable	2460 mg/kg[7][8][9]
Dichloromethane	9[7]	0.01-0.02[10]	Yes	Readily biodegradable	1600 mg/kg
Hexane	0.62 kg CO₂e/kg[11]	0	Yes	Data not available	28710 mg/kg
Ethyl Acetate	2.85 kg CO₂e/kg[12]	0	Yes	Readily biodegradable	5620 mg/kg

Experimental Protocols

OECD Test Guideline 301D: Ready Biodegradability - Closed Bottle Test

This test is designed to assess the ready biodegradability of chemicals in an aerobic aqueous medium.

Methodology:

• A solution or suspension of the test substance in a mineral medium is inoculated with a small number of microorganisms from a mixed population (e.g., activated sludge).

• The inoculated medium is kept in a completely filled and closed bottle in the dark at a constant temperature.

• The degradation of the test substance is followed by measuring the consumption of dissolved oxygen over a 28-day period.[13][14][15][16][17]

• A substance is considered readily biodegradable if the biodegradation value is ≥ 60% within a 10-day window, which starts when the biodegradation has reached 10%.[13][14][16]

OECD Test Guideline 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour period.

Methodology:

• Fish are exposed to the test substance added to water at a range of concentrations for 96 hours.[9]

• Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentrations which kill 50% of the fish (LC50) are determined.[9]

• The test is typically conducted with a static or semi-static renewal of the test solutions.

• At least five concentrations in a geometric series are used.

Visualizations

Caption: Workflow for a comparative environmental impact assessment of solvents.

Caption: Simplified signaling pathway for solvent-induced cellular toxicity.

Caption: Experimental workflow for the OECD 301D Closed Bottle Test.

References

• 1. tera.org [tera.org]
• 2. EFDB - Basic Search [ipcc-nggip.iges.or.jp]
• 3. Global Warming Potentials (IPCC Second Assessment Report) | UNFCCC [unfccc.int]
• 4. santos.com [santos.com]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. criver.com [criver.com]
• 7. columbuschemical.com [columbuschemical.com]
• 8. unigel.com.br [unigel.com.br]
• 9. ghgprotocol.org [ghgprotocol.org]
• 10. archive.ipcc.ch [archive.ipcc.ch]
• 11. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 12. contractlaboratory.com [contractlaboratory.com]
• 13. OECD 301D - Biodegradation Closed Bottle Test - Situ Biosciences [situbiosciences.com]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 16. datasheets.scbt.com [datasheets.scbt.com]
• 17. eurolab.net [eurolab.net]

Safety & Regulatory Compliance

Proper Disposal of Nitromethane in a Laboratory Setting: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of nitromethane is a critical aspect of laboratory safety and environmental responsibility. Due to its flammable, toxic, and potentially explosive nature, strict protocols must be followed to mitigate risks. This guide provides essential safety and logistical information, including operational and disposal plans with step-by-step procedures to ensure the safe handling and disposal of nitromethane waste in a research environment.

Immediate Safety and Handling Protocols

Before handling nitromethane, it is imperative to be familiar with its material safety data sheet (MSDS) and to have the necessary safety equipment readily available. Nitromethane is a flammable liquid, a suspected carcinogen, and can be shock-sensitive, especially when in contact with incompatible materials.[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted to determine the appropriate PPE. The following table summarizes the recommended PPE for handling nitromethane.

PPE Category	Recommended Equipment
Hand Protection	Neoprene, butyl rubber, or Viton gloves are recommended. Standard nitrile gloves may not offer sufficient protection.[1]
Eye Protection	ANSI-approved safety goggles or a face shield should be worn to protect against splashes.
Body Protection	A flame-resistant lab coat is essential. For larger quantities or in case of a significant spill risk, a chemical-resistant apron should also be worn.[1]
Respiratory	All handling of nitromethane should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of vapors.[1]

Spill Management

In the event of a nitromethane spill, immediate and appropriate action is crucial to prevent injury and property damage.

For Small Spills:

• Alert personnel in the immediate vicinity.

• Ensure proper ventilation and eliminate all ignition sources.

• Wear appropriate PPE as detailed above.

• Contain the spill using a non-combustible absorbent material such as vermiculite, sand, or earth. Do not use combustible materials like paper towels or sawdust. [2]

• Carefully collect the absorbed material using spark-proof tools and place it in a designated, compatible, and properly labeled hazardous waste container.

• Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.[1]

For Large Spills:

• Evacuate the area immediately and alert others.

• Contact your institution's Environmental Health and Safety (EHS) department and/or emergency services.

• Isolate the spill area and prevent entry.

• Eliminate all ignition sources if it is safe to do so.

Step-by-Step Disposal Procedure for Unused or Waste Nitromethane

The standard and safest procedure for the disposal of nitromethane from a laboratory is to manage it as a hazardous waste stream. In-laboratory treatment of nitromethane waste is generally not recommended due to its inherent hazards.

Experimental Protocol: Collection and Packaging of Nitromethane Waste

• Waste Identification and Segregation:

  • Nitromethane waste must be collected separately from other waste streams.

  • It is crucial to avoid mixing nitromethane with incompatible materials which can increase its sensitivity to shock and explosion. A list of key incompatibilities is provided in the table below.[1]

Incompatible Material Class	Specific Examples
Strong Bases	Sodium hydroxide, potassium hydroxide, amines
Strong Acids	Sulfuric acid, nitric acid, hydrochloric acid
Metals and Metal Oxides	Copper, lead, zinc, and their alloys
Reducing Agents	Metal hydrides
Combustible Materials	Sawdust, paper

• Selection of Waste Container:

  • Use a container that is compatible with nitromethane, such as a glass or polyethylene bottle. The container must be in good condition, with no cracks or leaks, and have a secure, tight-fitting cap.[3]

  • The original manufacturer's container is often a suitable choice for waste accumulation.

• Waste Accumulation:

  • All nitromethane waste must be collected and stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[3]

  • The SAA should be located at or near the point of generation and under the control of the laboratory personnel.

  • Keep the waste container closed at all times except when adding waste.[3]

• Labeling of Waste Container:

  • As soon as the first drop of waste is added, the container must be labeled.

  • The label must include the words "Hazardous Waste," the full chemical name "Nitromethane," and a clear indication of the hazards (e.g., "Flammable," "Toxic," "Reactive").

  • The label should also include the name and contact information of the principal investigator or laboratory supervisor and the accumulation start date.

• Storage Pending Disposal:

  • Store the labeled hazardous waste container in a secondary containment bin within the SAA to prevent the spread of material in case of a leak.

  • Ensure the storage area is away from heat, sparks, and open flames.

  • Do not store nitromethane waste with incompatible materials.

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup of the hazardous waste.

  • Do not attempt to dispose of nitromethane down the drain or in the regular trash.

  • Follow all institutional and regulatory procedures for the handover of hazardous waste to the disposal team.

Nitromethane Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of nitromethane in a laboratory setting.

Caption: Workflow for the safe disposal of nitromethane waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of nitromethane, protecting themselves, their colleagues, and the environment. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. uwm.edu [uwm.edu]
• 3. vumc.org [vumc.org]

Personal protective equipment for handling Nitromethane

This guide provides immediate safety, operational, and disposal protocols for the handling of nitromethane in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure the safe and compliant use of this chemical.

Nitromethane (CH₃NO₂) is a flammable, colorless liquid that is a suspected carcinogen and can be toxic if inhaled or ingested.[1][2] It is also shock-sensitive and can become explosive, particularly when heated or contaminated with incompatible materials such as amines, acids, or bases.[1][2][3] Adherence to strict safety protocols is mandatory to mitigate these risks.

Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling nitromethane. Disposable nitrile gloves are not sufficient for protection.[1][2]

PPE Category	Specification
Hand Protection	Neoprene, Butyl, Polyvinyl Alcohol (PVA), or Viton gloves are recommended. Heavy-duty nitrile gloves are also acceptable.[1][2][4] Check glove integrity before each use.[4]
Eye Protection	ANSI Z87.1-compliant safety glasses are required at a minimum.[1][2] Safety goggles should be worn if there is a splash hazard.[1][2]
Skin and Body	A flame-resistant lab coat is mandatory.[1][2]
Respiratory	In case of insufficient ventilation, use a NIOSH-approved respirator.[5] For exposures potentially exceeding 750 ppm, a self-contained breathing apparatus (SCBA) with a full facepiece is necessary.[5]
Additional	A face shield and blast shield should be used when heating nitromethane.[4]

Occupational Exposure Limits

Organization	Limit Type	Value
OSHA	TWA	100 ppm (8-hour Time-Weighted Average)
ACGIH	TWA	20 ppm (8-hour Time-Weighted Average)

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

• All work with nitromethane must be conducted in a well-ventilated chemical fume hood.[1][2]

• Ensure all equipment and lines are electrically grounded to prevent static discharge.[1][2]

• An emergency eyewash and safety shower must be located within a 10-second travel distance and be unobstructed.[4]

• Keep a spill kit with non-combustible absorbent materials (e.g., sand, vermiculite, diatomaceous earth) readily available.[4][5] Do not use combustible materials like sawdust.[5]

2. Storage:

• Store nitromethane in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[1][2][3]

• Use an approved flammable cabinet or a refrigerator rated for flammable storage.[1][2]

• Keep containers tightly closed and, if possible, store under an inert gas.[1][2]

• Store separately from incompatible materials, which include amines, strong acids, strong bases, strong oxidizing agents, strong reducing agents, and copper.[1][2]

3. Handling:

• Avoid mechanical friction, shock, and exposure to elevated temperatures, as these can lead to explosive decomposition.[5]

• Use non-sparking tools and take precautionary measures against static discharge.[6][7]

• Do not smoke, eat, or drink in areas where nitromethane is handled.[6]

• Wash hands thoroughly after handling.[6]

Disposal Plan

1. Waste Collection:

• All nitromethane waste and contaminated materials (e.g., absorbent materials from spills, used paper towels) are considered hazardous waste.[1]

• Collect waste in a designated, properly labeled, and sealed container.

2. Disposal Procedure:

• Dispose of nitromethane waste through your institution's hazardous waste program.

• Do not dispose of nitromethane down the drain or with general waste.

• For specific disposal recommendations, contact your state's Department of Environmental Protection (DEP) or your regional Environmental Protection Agency (EPA) office.[5]

• One suggested method for small amounts of old fuel is to allow the nitromethane and methanol to evaporate in a safe, open-air location, and then dispose of the remaining oil as waste oil.[8][9]

Emergency Procedures

Spill Response Workflow

Caption: Workflow for responding to a nitromethane spill.

First Aid:

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin with water for at least 15 minutes.[1][2] Seek immediate medical attention.[1][2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present.[2] Seek immediate medical attention.[2]

• Inhalation: Move the person to fresh air.[2] Seek immediate medical attention.[2]

• Ingestion: Do not induce vomiting.[2] Rinse the mouth with water and consult a physician immediately.[2]

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. safety.charlotte.edu [safety.charlotte.edu]
• 3. nbinno.com [nbinno.com]
• 4. uwm.edu [uwm.edu]
• 5. nj.gov [nj.gov]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. fishersci.com [fishersci.com]
• 8. rctech.net [rctech.net]
• 9. reddit.com [reddit.com]